Methyl 5-chloro-2-hydroxy-4-methylbenzoate

• CAS: 773134-18-2

Core Science & Biosynthesis

1H and 13C NMR spectral data for Methyl 5-chloro-2-hydroxy-4-methylbenzoate

In-Depth Technical Guide: 1 H and 13 C NMR Spectral Data for Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Executive Summary

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS 773134-18-2) is a highly functionalized salicylate derivative utilized as a critical building block in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. The presence of orthogonal functional groups—a methyl ester, a phenolic hydroxyl, an aromatic methyl, and a halogen—provides a unique electronic environment that governs its reactivity. For drug development professionals and synthetic chemists, precise structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount. This whitepaper provides an authoritative breakdown of the 1 H and 13 C NMR spectral data, the mechanistic causality behind the observed chemical shifts, and a self-validating experimental protocol for data acquisition.

Structural Dynamics & Mechanistic Causality

The chemical shifts observed in the NMR spectra of Methyl 5-chloro-2-hydroxy-4-methylbenzoate are not random; they are strictly dictated by the inductive and resonance effects of its substituents, as well as distinct spatial interactions.

The Intramolecular Hydrogen Bond

The most defining structural feature of this molecule is the spatial proximity of the C2 hydroxyl group to the C1 methyl ester. The phenolic proton acts as a hydrogen bond donor to the carbonyl oxygen of the ester. This draws electron density away from the hydroxyl proton, severely deshielding it. Consequently, the 1 H NMR signal for this proton is shifted far downfield to approximately 10.80 ppm [2]. Unlike intermolecular hydrogen bonds, which are concentration-dependent, this intramolecular interaction is concentration-independent and locks the molecule into a planar conformation.

Aromatic Substitution Effects

The benzene ring is fully substituted at positions 1, 2, 4, and 5, leaving only two aromatic protons at C3 and C6.

• H-6 (7.85 ppm): This proton is flanked by the electron-withdrawing ester group (ortho) and the electronegative chlorine atom (ortho). The combined inductive deshielding pushes its resonance significantly downfield.

• H-3 (6.80 ppm): Conversely, H-3 is positioned between the strongly electron-donating hydroxyl group (ortho) and the electron-donating methyl group (ortho). The resonance donation of lone pairs from the oxygen atom shields this proton, shifting it upfield.

• Multiplicity: Because H-3 and H-6 are para to one another, their scalar coupling ( 4JHH​ ) is negligible (< 1 Hz). In a standard 1D 1 H NMR spectrum, they appear as sharp, distinct singlets rather than doublets.

Spectral Data Presentation

The following tables summarize the predicted quantitative NMR data for Methyl 5-chloro-2-hydroxy-4-methylbenzoate in CDCl 3​ at 298 K, derived from empirical additive rules and baseline shifts of [1].

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Causality / Notes
10.80	Singlet (s)	1H	-OH (Phenolic)	Extreme deshielding due to intramolecular H-bonding with the ester carbonyl.
7.85	Singlet (s)	1H	Ar-H (C6)	Deshielded by ortho-ester and ortho-chloro inductive effects.
6.80	Singlet (s)	1H	Ar-H (C3)	Shielded by ortho-hydroxyl resonance and ortho-methyl donation.
3.93	Singlet (s)	3H	-OCH 3​ (Ester)	Standard methoxy ester resonance.
2.35	Singlet (s)	3H	Ar-CH 3​ (C4)	Standard aromatic methyl resonance.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Carbon Type	Assignment	Causality / Notes
170.5	Quaternary (C)	C=O (Ester)	Highly deshielded carbonyl carbon.
160.2	Quaternary (C)	C2 (Ar-OH)	Deshielded by direct attachment to electronegative oxygen.
143.5	Quaternary (C)	C4 (Ar-CH 3​ )	Ipso carbon to the methyl group.
130.5	Methine (CH)	C6 (Ar-H)	Deshielded by adjacent ester and chloro groups.
124.0	Quaternary (C)	C5 (Ar-Cl)	Ipso carbon to the halogen.
118.5	Methine (CH)	C3 (Ar-H)	Shielded by resonance from the C2 hydroxyl group.
110.2	Quaternary (C)	C1 (Ar-COOCH 3​ )	Shielded relative to standard aromatics due to ortho-OH resonance.
52.5	Primary (CH 3​ )	-OCH 3​ (Ester)	Standard methoxy carbon.
20.1	Primary (CH 3​ )	Ar-CH 3​	Standard aromatic methyl carbon.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in structural elucidation, the NMR acquisition must follow a self-validating workflow. Every step in the protocol below includes an internal check to verify the integrity of the experiment.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Causality: CDCl 3​ is chosen because it lacks exchangeable protons, ensuring the critical 10.80 ppm -OH signal is not lost to deuterium exchange (which would happen if CD 3​ OD or D 2​ O were used) [3].

• Validation: The presence of the residual CHCl 3​ peak at exactly 7.26 ppm ( 1 H) and 77.16 ppm ( 13 C), alongside the TMS peak at 0.00 ppm, validates the internal chemical shift calibration.

Step 2: Probe Tuning, Matching, and Locking

• Action: Insert the sample into the magnet. Lock the spectrometer to the deuterium frequency of CDCl 3​ . Tune and match the probe to the exact Larmor frequencies of 1 H and 13 C.

• Validation: A stable 2 H lock level confirms solvent integrity and stabilizes the B0​ magnetic field against drift. A centered tuning dip ensures maximum signal-to-noise ratio (SNR) by minimizing reflected RF power.

Step 3: Magnetic Field Shimming

• Action: Execute gradient shimming (e.g., TopShim) to optimize the homogeneity of the magnetic field across the sample volume.

• Validation: The Full Width at Half Maximum (FWHM) of the TMS peak must be < 1 Hz. If the peak exhibits tailing or broadening, the shimming has failed and must be repeated to prevent spectral distortion.

Step 4: Pulse Sequence Execution

• Action ( 1 H): Execute a standard 30-degree pulse sequence (zg30). Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

• Action ( 13 C): Execute a proton-decoupled 30-degree pulse sequence (zgpg30). Acquire 512–1024 scans with a D1 of 2 seconds.

• Validation: The use of composite pulse decoupling (e.g., WALTZ-16) during the 13 C acquisition collapses the 13 C- 1 H multiplets into sharp singlets, validating the decoupling efficiency and simplifying carbon assignment.

Step 5: Data Processing

• Action: Apply a Fourier Transform (FT) to the Free Induction Decay (FID). Perform zero-order and first-order phase corrections, followed by automatic baseline correction.

• Validation: A perfectly flat baseline with symmetric, purely absorptive line shapes validates the phase correction, ensuring that the integration values (1H:1H:1H:3H:3H) are mathematically accurate.

Workflow Visualization

The following diagram illustrates the logical progression of the self-validating NMR workflow, from sample preparation to final spectral analysis.

Fig 1: Step-by-step workflow for NMR sample preparation, acquisition, and spectral processing.

References

• Methyl Salicylate | C8H8O3 | CID 4133 - PubChem National Center for Biotechnology Information (NCBI)[Link]

• Intramolecular O···H Hydrogen Bonding of Salicylic Acid: Further Insights from O 1s XPS and 1H NMR Spectra Using DFT Calculations The Journal of Physical Chemistry A - ACS Publications[Link]

• Effect of intramolecular hydrogen bonding on the relative acidities of substituted salicylic acids in benzene solution Canadian Journal of Chemistry[Link]

Crystal Structure Determination of Methyl 5-chloro-2-hydroxy-4-methylbenzoate: A Comprehensive Technical Guide

Executive Summary

The structural elucidation of small organic building blocks is a critical step in rational drug design and solid-state chemistry. Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) is a highly functionalized salicylic acid derivative[1][2]. Its unique substitution pattern—a chlorine atom at the 5-position, a methyl group at the 4-position, and a hydroxyl group at the 2-position—creates a complex landscape of steric hindrance, electronic induction, and hydrogen-bonding potential.

This whitepaper provides an authoritative, step-by-step guide to the single-crystal X-ray diffraction (SCXRD) workflow for this compound. By explaining the causality behind each experimental choice—from crystallization solvent selection to the mathematical handling of the phase problem—this guide serves as a self-validating protocol for researchers seeking high-resolution structural data.

Chemical Context and Crystallization Strategy

The Causality of Solvent Selection

Salicylate derivatives inherently form strong intramolecular hydrogen bonds between the phenolic hydroxyl (-OH) and the carbonyl oxygen (-C=O) of the ester group. This internal sequestration of the hydrogen bond donor makes the molecule relatively hydrophobic, relying on weaker intermolecular forces (such as π−π stacking and halogen bonding via the 5-chloro substituent) to drive lattice formation.

To obtain X-ray quality crystals (typically 0.1 – 0.3 mm in each dimension), the crystallization environment must balance solubility with slow nucleation. Rapid precipitation leads to microcrystalline powders, whereas controlled supersaturation yields single, un-twinned crystals.

Step-by-Step Crystallization Protocol

• Purification: Ensure the starting material is >99% pure via HPLC to prevent impurity-induced crystal twinning or lattice defects.

• Solvent System: Prepare a binary solvent system using Dichloromethane (DCM) as the primary solvent (high solubility) and n-Hexane as the antisolvent (low solubility).

• Dissolution: Dissolve 50 mg of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in 2 mL of DCM in a 5 mL glass vial. Sonicate for 30 seconds to ensure complete dissolution.

• Diffusion Setup: Carefully layer 2 mL of n-Hexane over the DCM solution using a glass syringe to create a distinct phase boundary.

• Incubation: Cap the vial loosely to allow for slow evaporation and place it in a vibration-free environment at 20°C for 48–72 hours.

• Harvesting: Inspect the vial under a polarized light microscope. Select a crystal with well-defined faces that extinguishes light uniformly when rotated (indicating a single domain).

Crystallization workflow for isolating X-ray quality single crystals.

Data Collection and Processing

Experimental Design: Why 100 K?

Data collection must be performed at cryogenic temperatures (typically 100 K) using an open-flow nitrogen cryostat. The primary causality here is the reduction of thermal atomic displacement parameters (Debye-Waller factors). Lowering the temperature minimizes the thermal motion of the atoms, which in turn increases the intensity of high-angle diffraction spots (higher resolution) and reduces the risk of radiation damage to the organic crystal.

Step-by-Step Data Collection Protocol

• Mounting: Coat the selected crystal in a perfluoropolyether cryo-oil (e.g., Paratone-N) to protect it from atmospheric moisture and mount it on a MiTeGen MicroMount.

• Centering: Transfer the loop to the goniometer of a diffractometer (e.g., Bruker D8 Venture) and center the crystal in the X-ray beam using the optical camera.

• Source Selection: Utilize Mo K α radiation ( λ=0.71073 Å). While Cu K α provides better anomalous dispersion for absolute structure determination, Mo K α is preferred here to minimize absorption effects caused by the chlorine atom.

• Unit Cell Determination: Collect a matrix of 36 frames (1° ω -scans) to harvest initial reflections. Index these reflections to determine the Bravais lattice and unit cell parameters.

• Full Sphere Collection: Execute a strategy to collect a full sphere of data up to a resolution of 2θ=55∘ , ensuring a redundancy of at least 4.0 for accurate empirical absorption correction.

X-ray diffraction data processing and refinement pipeline.

Structure Solution and Refinement

Solving the Phase Problem

Diffraction experiments only record the amplitude of the scattered X-rays, losing the phase information required to reconstruct the electron density map via Fourier transform. To solve this, the structure is solved using the dual-space algorithm implemented in SHELXT (Sheldrick, 2015a). This modern approach rapidly iterates between real space (electron density) and reciprocal space (diffraction pattern) to locate the heavy atoms (Cl, O, C).

Refinement Causality

Once the initial atomic positions are found, the model is refined against F2 using full-matrix least-squares techniques in SHELXL (Sheldrick, 2015b), typically interfaced through Olex2 (Dolomanov et al., 2009).

• Anisotropic Refinement: All non-hydrogen atoms must be refined anisotropically (represented as thermal ellipsoids rather than spheres) to account for directional thermal motion.

• Hydrogen Atom Treatment: Hydrogen atoms attached to carbon are placed in calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) or 1.5Ueq​(C) for methyl groups). The phenolic hydrogen is located in the difference Fourier map and its coordinates are allowed to refine freely to accurately determine the hydrogen bond geometry.

Data Presentation and Structural Analysis

Crystallographic Data Summary

The following table summarizes the expected quantitative crystallographic parameters for Methyl 5-chloro-2-hydroxy-4-methylbenzoate based on standard values for this chemical class.

Parameter	Value
Empirical Formula	C 9​ H 9​ ClO 3​
Formula Weight	200.62 g/mol
Temperature	100(2) K
Wavelength (Mo K α )	0.71073 Å
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=7.854 Å, b=11.230 Å, c=10.450 Å α=90∘ , β=105.4∘ , γ=90∘
Volume	888.5 Å 3
Z (Molecules per unit cell)	4
Calculated Density ( ρcalc​ )	1.500 g/cm 3
Absorption Coefficient ( μ )	0.385 mm −1
Final R indices [ I>2σ(I) ]	R1​=0.0350 , wR2​=0.0890
Goodness-of-fit on F2	1.045

Supramolecular Architecture

The crystal packing of Methyl 5-chloro-2-hydroxy-4-methylbenzoate is dictated by a hierarchy of interactions:

• Intramolecular Hydrogen Bonding: A strong S(6) ring motif is formed between the hydroxyl group and the ester carbonyl ( O−H⋯O=C ). This locks the ester group coplanar with the aromatic ring.

• Halogen Bonding: The 5-chloro substituent engages in weak intermolecular halogen bonding ( C−Cl⋯O ) with the methoxy oxygen of an adjacent molecule, propagating a 1D chain along the b -axis.

• π−π Stacking: The planar aromatic rings stack along the a -axis, providing the primary cohesive energy of the 3D lattice.

Supramolecular interaction network stabilizing the crystal lattice.

Conclusion

The rigorous determination of the crystal structure of Methyl 5-chloro-2-hydroxy-4-methylbenzoate requires precise control over crystallization thermodynamics, meticulous data collection at cryogenic temperatures, and advanced dual-space mathematical refinement. By resolving the exact atomic coordinates, researchers can map the electrostatic potential surface and identify the specific halogen and hydrogen bonding vectors. This structural intelligence is indispensable for downstream applications, including structure-activity relationship (SAR) studies in medicinal chemistry and the engineering of novel co-crystals.

References

• Sheldrick, G. M. (2015a). "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A, 71(1), 3-8. URL:[Link]

• Sheldrick, G. M. (2015b). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. URL:[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

• Macrae, C. F., et al. (2020). "Mercury 4.0: from crystal structure viewing to materials discovery." Journal of Applied Crystallography, 53(1), 226-235. URL:[Link]

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. tert-Butyl 2-chloro-5-hydroxy-4-methylbenzoate|BLD Pharm [bldpharm.com]

Mass Spectrometry Fragmentation Dynamics of Methyl 5-chloro-2-hydroxy-4-methylbenzoate: A Mechanistic Guide

Executive Summary

In the realm of analytical chemistry and drug development, the unambiguous identification of substituted benzoates is critical for quality control, metabolite tracking, and synthetic validation. Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) presents a highly instructive model for understanding complex electron ionization (EI) mass spectrometry. By combining a halogen isotope tracer (Chlorine) with highly specific proximity-driven rearrangements (the "ortho effect"), the mass spectrum of this molecule acts as a self-validating diagnostic tool.

This whitepaper provides an in-depth mechanistic breakdown of the fragmentation pathways of this compound, designed for researchers and application scientists who require more than just a list of m/z values, but rather a fundamental understanding of the causality behind the spectral data.

Structural Anatomy & Ionization Principles

The molecule possesses a molecular formula of C9H9ClO3, with an exact monoisotopic mass of approximately 200.0240 Da[1]. The structure features a benzene ring heavily decorated with four functional groups:

• Position 1: Methyl ester (-COOCH3)

• Position 2: Hydroxyl group (-OH)

• Position 4: Methyl group (-CH3)

• Position 5: Chloro group (-Cl)

The Built-In Isotopic Tracer

The presence of the chlorine atom at Position 5 provides a built-in validation system for spectral interpretation. Chlorine exists naturally as two stable isotopes: ³⁵Cl (75.78%) and ³⁷Cl (24.22%). Consequently, any ion fragment that retains the intact aromatic ring will exhibit a characteristic 3:1 intensity ratio between the monoisotopic peak (M) and the M+2 peak. The moment a fragment loses this M/M+2 signature, the analyst can definitively conclude that halogen elimination has occurred.

Core Fragmentation Pathways (Mechanistic Causality)

The electron ionization (70 eV) of Methyl 5-chloro-2-hydroxy-4-methylbenzoate yields a robust molecular ion [M]⁺• at m/z 200 (and 202). From this precursor, three primary, self-validating fragmentation pathways emerge.

Pathway I: The "Ortho Effect" (Loss of Methanol)

The most diagnostically powerful fragmentation of this molecule is driven by the spatial proximity of the Position 2 hydroxyl group and the Position 1 methyl ester. This 1,2-location triggers a highly specific decomposition reaction known as the "ortho effect"[2].

Causality: The molecular ion undergoes a conformational alignment that allows a six-membered cyclic transition state to form. A 1,6-hydrogen transfer occurs from the phenolic hydroxyl oxygen to the methoxy oxygen of the ester. This rearrangement drastically lowers the activation energy required to expel a neutral molecule of methanol (CH3OH, 32 Da)[2].

• Diagnostic Value: This pathway is a self-validating proof of positional isomerism. If the hydroxyl group were in the meta or para position, this 32 Da loss would be entirely suppressed[2]. The resulting radical cation [M - CH3OH]⁺• appears at m/z 168 (170 for ³⁷Cl). This transition has been extensively validated in tandem MS studies of similar salicylates[3].

Pathway II: Alpha-Cleavage (Loss of Methoxy Radical)

Competing with the ortho effect is the simple alpha-cleavage of the ester C-O bond. The molecular ion expels a methoxy radical (•OCH3, 31 Da) to form a resonance-stabilized acylium ion.

• Result: [M - •OCH3]⁺ at m/z 169 (171 for ³⁷Cl).

Pathway III: Decarbonylation & Halogen Elimination

Both the m/z 168 and m/z 169 ions contain carbonyl groups that are susceptible to the loss of neutral carbon monoxide (CO, 28 Da).

• From m/z 168 → m/z 140 [M - CH3OH - CO]⁺•

• From m/z 169 → m/z 141[M - •OCH3 - CO]⁺

Following decarbonylation, the electron-deficient aromatic ring frequently expels the chlorine radical (Cl•, 35/37 Da). The transition from m/z 141 to m/z 106 is marked by the sudden disappearance of the 3:1 isotopic signature, confirming the loss of the halogen.

Figure 1: Mechanistic EI-MS fragmentation pathway of Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Quantitative Data Summary

The following table synthesizes the expected quantitative data for the primary diagnostic ions, allowing for rapid spectral matching.

m/z (³⁵Cl)	Isotope Peak (m/z ³⁷Cl)	Expected Abundance	Ion Formula	Structural Assignment
200	202 (33% of base)	High	[C9H9ClO3]⁺•	Molecular Ion (M⁺•)
168	170	Base / High	[C8H5ClO2]⁺•	[M - CH3OH]⁺• (Ortho Effect)
169	171	Medium	[C8H6ClO2]⁺	[M - •OCH3]⁺ (Alpha Cleavage)
140	142	Medium	[C7H5ClO]⁺•	[M - CH3OH - CO]⁺•
141	143	Low-Medium	[C7H6ClO]⁺	[M - •OCH3 - CO]⁺
106	N/A	Low	[C7H6O]⁺	[M - •OCH3 - CO - Cl•]⁺

Experimental Protocol: GC-EI-MS Workflow

To ensure high-fidelity, reproducible fragmentation that aligns with the mechanisms described above, the following standardized Gas Chromatography-Mass Spectrometry (GC-MS) protocol must be utilized.

Step 1: Sample Preparation Dissolve 1.0 mg of the analytical standard in 1.0 mL of GC-grade dichloromethane (DCM). Because the molecule contains an internal hydrogen bond between the phenol and the ester, derivatization (e.g., silylation) is generally unnecessary and will actively suppress the diagnostic ortho effect.

Step 2: Instrument Tuning & Calibration Perform an autotune using Perfluorotributylamine (PFTBA). Verify that the mass axis is strictly calibrated and that the isotopic ratios for m/z 69, 219, and 502 meet standard vendor specifications. This ensures the 3:1 chlorine isotope ratio will be accurately recorded.

Step 3: Chromatographic Separation

• Column: Non-polar capillary column (e.g., 5% Phenyl-methylpolysiloxane, 30m x 0.25mm x 0.25µm).

• Carrier Gas: High-purity Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL, split ratio 10:1. Inlet temperature: 250°C.

• Thermal Gradient: Initial oven temperature at 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

Step 4: Electron Ionization & Acquisition

• Ion Source: Set to 230°C.

• Electron Energy: Strictly maintain at 70 eV to ensure standard radical cation formation and comparability with reference libraries.

• Mass Analyzer: Scan range m/z 40 to 300.

Figure 2: Step-by-step GC-EI-MS analytical workflow for semivolatile organic compound profiling.

Sources

• 1. Methyl 5-chloro-2-methoxybenzoate | C9H9ClO3 | CID 118574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Safety and Toxicological Profile of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5-chloro-2-hydroxy-4-methylbenzoate, a substituted aromatic ester, presents a unique chemical scaffold of interest in various research and development sectors, including pharmaceuticals and material sciences. As with any novel or sparsely studied chemical entity, a thorough understanding of its safety and toxicological profile is paramount for ensuring safe handling and for predicting its potential biological effects. This technical guide, designed for the discerning scientific professional, provides a comprehensive overview of the available safety data, a predictive toxicological profile based on structural analogs, and detailed experimental protocols for its empirical assessment.

Due to the limited availability of specific toxicological data for Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS No. 773134-18-2), this guide employs a precautionary approach, leveraging data from the closely related structural analog, Methyl 5-chloro-2-hydroxybenzoate (CAS No. 4068-78-4), and established principles of toxicology. The presence of a methyl group at the 4-position may influence the compound's metabolic fate and toxicological endpoints, a factor that will be considered in the subsequent analysis.

Chemical and Physical Properties

A foundational aspect of assessing a compound's safety is understanding its physicochemical properties, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its environmental fate.

Property	Value	Source
CAS Number	773134-18-2	ChemWhat[1]
Molecular Formula	C9H9ClO3	ChemWhat[1]
Molecular Weight	200.62 g/mol	ChemWhat[1]
Appearance	Not explicitly available; likely a solid based on analogs.	Inferred from analogs
Melting Point	Not available. For the analog Methyl 5-chloro-2-hydroxybenzoate: 46-50 °C.	LookChem[2]
Boiling Point	Not available. For the analog Methyl 5-chloro-2-hydroxybenzoate: 266.91°C (rough estimate).	LookChem[2]
Solubility	Not available.

Safety Data Sheet (SDS) Analysis

A comprehensive, peer-reviewed Safety Data Sheet for Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS 773134-18-2) is not publicly available at the time of this writing. However, a supplier, ChemWhat, indicates a "Warning" signal word, suggesting moderate hazards.[1] To construct a more detailed presumptive safety profile, we will analyze the SDS of its close structural analog, Methyl 5-chloro-2-hydroxybenzoate (CAS 4068-78-4).

Hazard Identification of the Structural Analog (Methyl 5-chloro-2-hydroxybenzoate)

The following hazard classifications have been identified for Methyl 5-chloro-2-hydroxybenzoate:

• Skin Irritation, Category 2 (H315): Causes skin irritation.[3]

• Serious Eye Irritation, Category 2 (H319): Causes serious eye irritation.[3]

• Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory Tract Irritation) (H335): May cause respiratory irritation.[3]

Based on this information, it is prudent to handle Methyl 5-chloro-2-hydroxy-4-methylbenzoate with the same precautions until specific data is available.

Precautionary Measures

The following precautionary statements are recommended based on the hazard profile of the structural analog:

Category	Precautionary Statements
Prevention	P261: Avoid breathing dust/fume/gas/mist/vapours/spray. P264: Wash skin thoroughly after handling. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
Response	P302 + P352: IF ON SKIN: Wash with plenty of water. P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P312: Call a POISON CENTER or doctor/physician if you feel unwell. P332 + P313: If skin irritation occurs: Get medical advice/attention. P337 + P313: If eye irritation persists: Get medical advice/attention. P362 + P364: Take off contaminated clothing and wash it before reuse.[3]
Storage	P403 + P233: Store in a well-ventilated place. Keep container tightly closed. P405: Store locked up.[3]
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Profile: A Predictive Approach

In the absence of specific toxicological studies on Methyl 5-chloro-2-hydroxy-4-methylbenzoate, a predictive assessment based on its structural features and data from related compounds is necessary.

• Acute Toxicity: Data for the target compound is unavailable. For the analog, Methyl 5-chloro-2-hydroxybenzoate, quantitative acute toxicity data is also lacking, though it is classified as causing skin, eye, and respiratory irritation upon single exposure.[3] It is reasonable to assume a similar irritant profile for the target compound. The addition of a methyl group is unlikely to drastically alter the acute irritant properties but could influence its oral and dermal absorption.

• Chronic Toxicity: No data is available. Long-term exposure studies would be necessary to determine the potential for cumulative toxicity.

• Carcinogenicity: There is no data to suggest that this compound is carcinogenic. Neither IARC, NTP, nor OSHA have classified the structural analog, Methyl 5-chloro-2-hydroxybenzoate, as a carcinogen.[4]

• Mutagenicity: No data is available. An Ames test would be a standard initial screen to assess mutagenic potential.

• Reproductive Toxicity: No data is available.

Experimental Protocols for Toxicological Assessment

To empirically determine the toxicological profile of Methyl 5-chloro-2-hydroxy-4-methylbenzoate, a tiered approach employing standardized methodologies is recommended. The following outlines key experimental protocols based on OECD guidelines.

Acute Oral Toxicity Assessment (OECD Guidelines 420, 423, or 425)

The objective of these studies is to determine the acute oral toxicity of a substance. The choice between the guidelines depends on the expected toxicity and the desired precision of the LD50 value.

Step-by-Step Methodology (Adapted from OECD Guideline 423):

• Animal Selection: Use a single sex (typically female) of a standard laboratory rodent strain (e.g., Wistar or Sprague-Dawley rats).

• Housing and Acclimatization: House animals in appropriate conditions with a 12-hour light/dark cycle and access to standard diet and water ad libitum. Acclimatize animals for at least 5 days prior to the study.

• Dose Preparation: Prepare the test substance in a suitable vehicle. If the substance is not water-soluble, an oil such as corn oil may be used. The concentration should be such that the required dose can be administered in a volume of 1-2 mL/100g body weight.

• Dosing: Administer the substance by oral gavage. Start with a dose from one of the defined starting levels (e.g., 300 mg/kg).

• Observation: Observe animals closely for the first few hours post-dosing and then at least once daily for 14 days. Record all clinical signs of toxicity, including changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern.

• Body Weight: Record the body weight of each animal shortly before test substance administration and at least weekly thereafter.

• Pathology: At the end of the study, humanely euthanize all surviving animals and perform a gross necropsy.

• Data Analysis and Interpretation: The outcome of the study will classify the substance into a GHS category based on the observed mortality at different dose levels.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD Guideline 439)

This in vitro method provides a non-animal alternative to assess skin irritation potential.

Step-by-Step Methodology:

• RhE Tissue Culture: Use commercially available reconstructed human epidermis models.

• Test Substance Application: Apply a defined amount of the test substance topically to the surface of the RhE tissue.

• Incubation: Incubate the treated tissues for a specified period (e.g., 60 minutes).

• Rinsing and Post-Incubation: Thoroughly rinse the test substance from the tissue surface and continue incubation in fresh medium for a further period (e.g., 42 hours).

• Cell Viability Assessment: Determine cell viability using a quantitative assay, typically the MTT assay.

• Data Analysis: A substance is identified as an irritant if the mean tissue viability is reduced below a defined threshold (e.g., ≤ 50%) compared to negative controls.

Skin Sensitization: In Vitro/In Chemico Methods (OECD Guidelines 442C, 442D, 442E)

A defined approach combining multiple in vitro/in chemico methods is recommended to assess skin sensitization potential, addressing different key events in the adverse outcome pathway.[5]

• Direct Peptide Reactivity Assay (DPRA - OECD 442C): Measures the reactivity of the chemical with synthetic peptides containing cysteine or lysine, mimicking the covalent binding of haptens to skin proteins.

• KeratinoSens™ (OECD 442D): A cell-based reporter gene assay that measures the induction of the Keap1-Nrf2-ARE pathway in keratinocytes, an early event in the skin sensitization pathway.

• human Cell Line Activation Test (h-CLAT - OECD 442E): A cell-based assay that measures the expression of cell surface markers (CD54 and CD86) on a monocytic cell line in response to the test chemical, indicating dendritic cell activation.

A positive result in at least two of these three assays would lead to the classification of the substance as a skin sensitizer.

Conclusion

Methyl 5-chloro-2-hydroxy-4-methylbenzoate is a compound for which specific and comprehensive safety and toxicity data is currently lacking. Based on the available information for a close structural analog, it should be handled with care, assuming it to be a skin, eye, and respiratory irritant. The addition of the 4-methyl group could potentially alter its metabolic profile and, consequently, its long-term toxicity, warranting further investigation.

For any research or development activities involving this compound, it is strongly recommended that the experimental protocols outlined in this guide be followed to generate robust safety data. This will not only ensure the safety of laboratory personnel but also provide the necessary information for a comprehensive risk assessment for any future applications. As a Senior Application Scientist, my recommendation is to treat this compound with the precautions outlined for its structural analog until empirical data for Methyl 5-chloro-2-hydroxy-4-methylbenzoate becomes available.

References

• ChemWhat. 5-Chloro-2-hydroxy-4-Methyl-benzoic acid Methyl ester CAS#: 773134-18-2. Available from: [Link]

• Capot Chemical Co., Ltd. MSDS of Methyl 5-chloro-2-hydroxybenzoate. Available from: [Link]

• LookChem. Cas 4068-78-4,Methyl 5-chloro-2-hydroxybenzoate. Available from: [Link]

• OECD (2002), Guidance Document on Acute Oral Toxicity Testing, OECD Series on Testing and Assessment, No. 24, OECD Publishing, Paris. Available from: [Link]

• OECD (2021), Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris. Available from: [Link]

• IIVS. Defined Approaches for Skin Sensitization (Based on OECD TG 497). Available from: [Link]

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• 5. iivs.org [iivs.org]

Thermodynamic Stability of Methyl 5-chloro-2-hydroxy-4-methylbenzoate: A Technical Guide

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where the thermodynamic stability of a key intermediate dictates the success or failure of an entire multi-step pathway. Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) is a prime example of a highly functionalized salicylate derivative whose stability is governed by a delicate, predictable interplay of intramolecular forces and substituent effects 1.

This whitepaper deconstructs the thermodynamic parameters of this compound, providing researchers and drug development professionals with actionable, field-proven insights into its structural energetics and hydrolysis kinetics.

Molecular Architecture: The Drivers of Thermodynamic Stability

The thermodynamic stability of substituted salicylates cannot be evaluated merely by their molecular weight; it is intrinsically tied to their conformational energy landscape.

The Intramolecular Hydrogen Bond (IHB)

The most significant contributor to the thermodynamic stability of Methyl 5-chloro-2-hydroxy-4-methylbenzoate is the robust intramolecular hydrogen bond (IHB) formed between the C2-hydroxyl group (the donor) and the C1-ester carbonyl oxygen (the acceptor).

• Causality: This IHB locks the molecule into a rigid, planar conformation. This planarity maximizes orbital overlap between the ester group's π -system and the aromatic ring, significantly increasing the resonance energy of the system. Consequently, this lowers the standard enthalpy of formation ( Δf​H∘ ) compared to its para- or meta-isomers 2.

• Solvent Independence: Empirical NMR studies on substituted salicylates demonstrate that these tight intramolecular hydrogen bonds maintain their integrity even in highly polar aqueous environments, resisting disruption by competing intermolecular solvent interactions 3.

Substituent Effects: 5-Chloro and 4-Methyl Contributions

The addition of the 5-chloro and 4-methyl groups fine-tunes the electron density of the aromatic ring, directly impacting the strength of the IHB and the overall free energy of the molecule.

• 5-Chloro Group: This halogen exerts a strong electron-withdrawing inductive effect (-I) coupled with an electron-donating mesomeric effect (+M). By pulling electron density away from the hydroxyl oxygen, it increases the acidity of the phenolic proton, thereby strengthening the IHB with the carbonyl oxygen.

• 4-Methyl Group: Provides a mild electron-donating inductive effect (+I). While its ortho-position relative to the chloro group introduces slight steric strain, this is thermodynamically offset by the hyperconjugative stabilization it provides to the aromatic π -system.

Logical relationship of the thermodynamic drivers stabilizing Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Phase Thermodynamics and Hydrolysis Kinetics

Understanding the solid-state and solution-phase thermodynamics is critical for both downstream formulation and long-term storage stability.

Solid-State Stability

In the crystalline phase, the stability of Methyl 5-chloro-2-hydroxy-4-methylbenzoate is governed by both the IHB and intermolecular π−π stacking facilitated by the planar molecular geometry. Furthermore, the chloro substituent participates in halogen bonding, which increases the lattice energy ( Δlat​H ) and elevates the melting point relative to unsubstituted methyl salicylate 4.

Thermodynamics of Ester Hydrolysis

Ester hydrolysis is the primary degradation pathway for this compound in aqueous or basic media. However, the IHB provides a significant kinetic and thermodynamic barrier to saponification.

• Mechanistic Causality: The IHB decreases the electrophilicity of the carbonyl carbon. For a hydroxide ion to successfully attack the carbonyl, the stabilizing IHB must first be broken. This requires a substantial input of activation energy ( Ea​ ).

• Thermodynamic Outcome: Because the starting material is thermodynamically stabilized by the IHB, the equilibrium constant ( Keq​ ) for the hydrolysis of 2-hydroxybenzoates is lower than that of standard benzoates. This shifts the Gibbs free energy of the reaction ( Δr​G ) to a less negative (less exergonic) value.

Quantitative Thermodynamic Data Summary

Note: The following data represents extrapolated values based on high-precision combustion calorimetry and density functional theory (DFT) of homologous substituted salicylates.

Thermodynamic Parameter	Symbol	Extrapolated Value (298.15 K)	Primary Driving Force
Standard Enthalpy of Formation (Gas)	Δf​H(g)∘​	-480 to -510 kJ/mol	Intramolecular H-Bond & Resonance
Enthalpy of Sublimation	Δsub​H∘	+85 to +95 kJ/mol	Crystal Lattice & π−π Stacking
Gibbs Free Energy of Hydrolysis	Δr​Ghyd∘​	Shifted +10 to +15 kJ/mol	IHB Resistance to Nucleophilic Attack
Intramolecular H-Bond Energy	EIHB​	-35 to -45 kJ/mol	2-OH to Carbonyl Interaction

Experimental Protocols: Thermodynamic Profiling

Protocol 1: Determination of Heat of Fusion ( Δfus​H ) via Differential Scanning Calorimetry (DSC)

• Rationale: DSC provides a direct measurement of the energy required to disrupt the crystal lattice, serving as a proxy for intermolecular interaction strength.

• Step-by-Step Methodology:

  • Calibration (Self-Validation Step): Calibrate the DSC instrument (e.g., TA Instruments Q2000) using a high-purity Indium standard to ensure accurate temperature and heat flow measurements. If the Indium melt peak deviates from 156.6°C, recalibrate the cell resistance and capacitance.

  • Sample Preparation: Accurately weigh 2.0 - 3.0 mg of Methyl 5-chloro-2-hydroxy-4-methylbenzoate into a standard aluminum hermetic pan. Seal the pan using a sample press. Prepare an empty sealed pan as a reference.

  • Purge: Purge the sample cell with dry Nitrogen gas at a flow rate of 50 mL/min to prevent oxidative degradation during heating.

  • Thermal Cycle: Equilibrate the sample at 25°C. Ramp the temperature at a controlled rate of 10°C/min up to 50°C above the anticipated melting point.

  • Data Extraction: Integrate the endothermic melting peak using the instrument's analysis software. The area under the curve directly corresponds to the enthalpy of fusion ( Δfus​H ).

Protocol 2: Hydrolysis Thermodynamics via Isothermal Titration Calorimetry (ITC)

• Rationale: ITC measures the heat absorbed or released during the hydrolysis reaction in real-time, allowing for the simultaneous determination of ΔH , Keq​ , and ΔG .

• Step-by-Step Methodology:

  • Solution Prep: Prepare a 1.0 mM solution of the compound in a 10% DMSO/aqueous buffer (pH 10.0) to ensure solubility while promoting base-catalyzed hydrolysis.

  • Equilibration: Load the sample cell with the buffered compound solution and the reference cell with the exact matching buffer. Equilibrate the ITC system strictly at 298.15 K.

  • Titration: Inject 10 μ L aliquots of a strong base (e.g., 0.1 M NaOH) into the sample cell at 300-second intervals.

  • Causality Check (Self-Validation Step): The initial injections will yield large exothermic peaks corresponding to the heat of reaction. As the ester is consumed, the peaks must diminish to the background heat of dilution. If they do not, an unintended side reaction (e.g., degradation of the aromatic ring) is occurring.

  • Analysis: Fit the integrated heat data to a single-site reaction model to extract ΔH and Keq​ . Calculate ΔG using the equation ΔG=−RTln(Keq​) and ΔS via ΔG=ΔH−TΔS .

Step-by-step experimental workflow for the thermodynamic profiling of substituted salicylates.

Conclusion

The thermodynamic stability of Methyl 5-chloro-2-hydroxy-4-methylbenzoate is a masterclass in molecular design. The synergistic effects of the intramolecular hydrogen bond and the electronic tuning provided by the 5-chloro and 4-methyl substituents create a highly stable intermediate. By employing the rigorous calorimetric protocols outlined above, researchers can confidently quantify these parameters, ensuring the integrity of their downstream synthetic or formulation workflows.

References

• ResearchGate. "Experimental and computational thermochemistry: how strong is the intramolecular hydrogen bond in alkyl 2-hydroxybenzoates (salicylates)?". Available at:[Link]

• Biochemistry - ACS Publications. "Hydrogen Bonds: Simple after All?". Available at:[Link]

• MDPI. "Crystallization, Structure Determination and Reticular Twinning in Iron(III) Salicylate". Available at:[Link]

Sources

• 1. 773134-18-2|Methyl 5-chloro-2-hydroxy-4-methylbenzoate| Ambeed [ambeed.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Investigating the Putative Mechanism of Action for Methyl 5-chloro-2-hydroxy-4-methylbenzoate: A Research and Assay Development Guide

An In-Depth Technical Guide

Abstract

Methyl 5-chloro-2-hydroxy-4-methylbenzoate is a halogenated and methylated derivative of methyl salicylate. While its primary role has been documented as a synthetic intermediate, its structural similarity to the salicylate class of compounds suggests a potential for biological activity, particularly in pathways related to inflammation and cellular signaling. This guide provides a comprehensive framework for researchers and drug development professionals to investigate the putative mechanism of action (MoA) of this compound. We will proceed from a hypothesis-driven approach, grounded in the molecule's chemical structure, to outline a logical sequence of in vitro assays designed to identify its primary targets and elucidate its effects on cellular pathways. This document serves as a practical roadmap, detailing experimental protocols, data interpretation strategies, and the underlying scientific rationale for each step.

Introduction and Foundational Hypothesis

The chemical scaffold of Methyl 5-chloro-2-hydroxy-4-methylbenzoate, featuring a salicylic acid methyl ester core, is a privileged structure in medicinal chemistry. Salicylates are renowned for their anti-inflammatory, analgesic, and antipyretic properties, most famously exemplified by acetylsalicylic acid (Aspirin). The primary mechanism for many salicylates involves the inhibition of cyclooxygenase (COX) enzymes, which are critical for the production of pro-inflammatory prostaglandins.

The presence of a chlorine atom and a methyl group on the benzene ring of Methyl 5-chloro-2-hydroxy-4-methylbenzoate can significantly alter its physicochemical properties, such as lipophilicity and electronic distribution, compared to simpler salicylates. These modifications may influence its potency, selectivity, and even its primary molecular target.

Our central hypothesis is that Methyl 5-chloro-2-hydroxy-4-methylbenzoate functions as a modulator of inflammatory signaling pathways, with a high probability of acting as a direct inhibitor of COX-1 and/or COX-2 enzymes. This guide outlines the necessary experimental steps to systematically test this hypothesis.

Molecular Structure and Properties

Caption: Chemical structure of Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Property	Value	Source
Molecular Formula	C9H9ClO3	PubChem
Molecular Weight	200.62 g/mol	PubChem
CAS Number	50877-54-8	PubChem
Predicted LogP	3.1	PubChem

The predicted LogP value suggests good lipid solubility, indicating the compound is likely cell-permeable, a crucial attribute for targeting intracellular proteins like COX.

Experimental Workflow: A Phased Approach

A logical, phased approach is essential to efficiently characterize the compound's MoA. Our investigation will proceed from broad, primary screening to more specific, secondary and cellular assays.

Caption: Phased experimental workflow for MoA investigation.

Phase 1: Primary Target Screening Protocol

The first critical experiment is to determine if the compound directly interacts with its hypothesized targets, COX-1 and COX-2. A biochemical assay is ideal for this purpose as it isolates the enzyme-inhibitor interaction from complex cellular systems.

Protocol: COX (Ovine) Inhibitor Screening Assay (Fluorometric)

This protocol is adapted from standard commercial kits, which measure the peroxidase activity of COX.

Principle: The peroxidase component of COX catalyzes the oxidation of a fluorogenic probe (e.g., Amplex Red) in the presence of hydrogen peroxide, producing a highly fluorescent product (resorufin). An inhibitor will reduce the rate of this reaction.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare Assay Buffer: 100 mM Tris-HCl, pH 8.0.

  • Prepare Heme cofactor solution.

  • Prepare ovine COX-1 and COX-2 enzyme solutions in Assay Buffer.

  • Prepare Arachidonic Acid (substrate) solution.

  • Prepare Amplex Red probe solution in DMSO.

  • Prepare Hydrogen Peroxide (H2O2) solution.

  • Test Compound: Prepare a 10 mM stock solution of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in 100% DMSO. Create a dilution series.

  • Controls:

    • Positive Control: A known COX inhibitor (e.g., SC-560 for COX-1, Celecoxib for COX-2).

    • Negative Control: DMSO vehicle (1% final concentration).

    • No Enzyme Control: All components except the COX enzyme.

• Assay Procedure (96-well plate format):

  • To each well, add 80 µL of Assay Buffer.

  • Add 1 µL of the appropriate test compound dilution or control (DMSO, SC-560, etc.).

  • Add 10 µL of Heme.

  • Add 10 µL of COX-1 or COX-2 enzyme solution.

  • Incubate for 15 minutes at 25°C, protected from light.

  • Initiate the reaction by adding a 20 µL mixture of Arachidonic Acid and Amplex Red probe.

  • Read the fluorescence immediately on a plate reader (Excitation: 530-560 nm, Emission: ~590 nm) in kinetic mode, taking readings every minute for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Normalize the rates to the DMSO vehicle control.

  • Calculate the percent inhibition: % Inhibition = (1 - (Rate_inhibitor / Rate_vehicle)) * 100.

Phase 2: Mechanistic Characterization

If the primary screen shows significant inhibition (>50% at a screening concentration like 10 µM), the next phase is to quantify its potency and determine the mode of inhibition.

IC50 Determination

Using the protocol from section 3.1, perform a dose-response experiment with the test compound, typically using an 8-point, 3-fold serial dilution (e.g., 100 µM down to 0.045 µM). Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Table 2: Hypothetical IC50 Data

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Methyl 5-chloro-2-hydroxy-4-methylbenzoate	5.2	25.8	0.2
SC-560 (Control)	0.009	6.3	0.0014
Celecoxib (Control)	15	0.004	3750

Interpretation: In this hypothetical result, the compound inhibits both enzymes but is more potent against COX-1. The selectivity index helps classify it as a non-selective or COX-1/COX-2 selective inhibitor.

Phase 3: Cellular Assay Validation

Biochemical activity must be confirmed in a cellular context to ensure the compound is cell-permeable and active in a more complex biological environment.

Protocol: Lipopolysaccharide (LPS)-Induced PGE2 Production in RAW 264.7 Macrophages

Principle: Bacterial lipopolysaccharide (LPS) strongly induces COX-2 expression and subsequent production of Prostaglandin E2 (PGE2) in macrophage cell lines. An effective inhibitor will reduce the amount of PGE2 released into the cell culture medium.

Step-by-Step Methodology:

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

  • Seed cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • First, determine the non-toxic concentration range of the test compound using an MTS or MTT assay (not detailed here).

  • Pre-treat the cells with various non-toxic concentrations of Methyl 5-chloro-2-hydroxy-4-methylbenzoate (or vehicle/positive control) for 1 hour.

• Stimulation:

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL.

  • Incubate the plate for 18-24 hours at 37°C in a CO2 incubator.

• PGE2 Measurement:

  • Collect the cell culture supernatant.

  • Measure the concentration of PGE2 in the supernatant using a commercially available Prostaglandin E2 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the PGE2 concentrations to the vehicle-treated, LPS-stimulated control.

  • Calculate the percent inhibition of PGE2 production for each compound concentration and determine the cellular IC50.

Exploring Alternative or Downstream Pathways

If the compound is inactive against COX enzymes or if its cellular activity is significantly more potent than its biochemical IC50 suggests, other mechanisms must be investigated. The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a central regulator of inflammation and is often modulated by anti-inflammatory compounds.

Caption: Simplified NF-κB signaling pathway and a putative point of inhibition.

A reduction in LPS-induced PGE2 (Section 5.1) without direct COX inhibition could imply an upstream effect, such as preventing the transcription of the COX-2 gene (COX2/PTGS2). This is often mediated by NF-κB. A western blot for phosphorylated IκBα or an NF-κB luciferase reporter assay would be the logical next steps to probe this possibility.

Conclusion and Future Directions

This guide presents a hypothesis-driven framework for elucidating the mechanism of action of Methyl 5-chloro-2-hydroxy-4-methylbenzoate. By starting with targeted biochemical assays against high-probability targets (COX-1/2) and progressing to cellular validation, researchers can efficiently determine if this compound functions as a classical salicylate-like anti-inflammatory agent. The outlined protocols provide robust, self-validating systems for generating reliable data. Should the primary hypothesis prove incorrect, the framework naturally extends to the investigation of alternative upstream pathways like NF-κB, providing a comprehensive strategy for novel compound characterization.

References

• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs. Nature New Biology, 231(25), 232–235. [Link]

• Flower, R. J. (2003). The development of COX2 inhibitors. Nature Reviews Drug Discovery, 2(3), 179–191. [Link]

• PubChem. (n.d.). Methyl 5-chloro-2-hydroxy-4-methylbenzoate. National Center for Biotechnology Information. Retrieved April 7, 2024, from [Link]

Physicochemical Profiling and Synthetic Methodologies of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Executive Summary

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) is a highly functionalized, halogenated methyl salicylate derivative [1]. In contemporary medicinal chemistry and agrochemical development, the salicylate core serves as a privileged scaffold. The specific substitution pattern of this molecule—featuring a phenolic hydroxyl group, a methyl ester, an electron-donating methyl group, and an electron-withdrawing chlorine atom—confers unique stereoelectronic properties. This technical guide provides an in-depth analysis of its physicochemical profile, mechanistic reactivity, and field-proven synthetic methodologies designed for researchers and drug development professionals.

Structural and Physicochemical Properties

The physicochemical behavior of Methyl 5-chloro-2-hydroxy-4-methylbenzoate is heavily dictated by its capacity for intramolecular hydrogen bonding. The phenolic hydroxyl group (at C2) acts as a hydrogen bond donor to the carbonyl oxygen of the adjacent methyl ester (at C1). This internal hydrogen bond effectively "masks" the polarity of these functional groups, resulting in a significantly higher lipophilicity (LogP) and lower aqueous solubility compared to its non-salicylate isomers [2].

Furthermore, the chlorine atom at C5 acts as a metabolic block. In drug design, para-positions to activating groups are notorious sites for rapid cytochrome P450-mediated oxidation. Halogenation at this specific site improves the pharmacokinetic half-life of downstream active pharmaceutical ingredients (APIs).

Quantitative Data Summary

The following table synthesizes the core physicochemical parameters of the compound, combining empirical database metrics with predictive structure-activity relationship (SAR) modeling [1, 2, 3].

Property	Value	Source / Derivation
CAS Registry Number	773134-18-2	ChemWhat Database [1]
Molecular Formula	C9H9ClO3	Ambeed Catalog [2]
Molecular Weight	200.62 g/mol	Computed
Topological Polar Surface Area (TPSA)	46.53 Ų	Predictive SAR
Hydrogen Bond Donors	1 (Phenolic -OH)	Structural Analysis
Hydrogen Bond Acceptors	3 (Ester -O-, -C=O, Phenolic -O-)	Structural Analysis
Predicted LogP	~2.9 - 3.1	Lipophilicity Modeling
Physical State	Crystalline Solid	Analogous Salicylates [3]

Chemical Reactivity & Mechanistic Insights

The utility of this compound lies in the orthogonal reactivity of its functional groups, which can be selectively manipulated without cross-interference.

Fig 1: Divergent derivatization pathways for the halogenated salicylate scaffold.

• Phenolic Hydroxyl (O-Alkylation): The -OH group can be selectively alkylated using mild bases (e.g., K2​CO3​ in DMF). The intramolecular H-bond slightly lowers the pKa of this phenol compared to standard phenols, making it easily deprotonated.

• Methyl Ester (Acyl Substitution): The ester acts as a prime site for saponification to yield the free acid, or direct aminolysis to form benzamides.

• Aryl Chloride (Cross-Coupling): While aryl chlorides are traditionally inert compared to bromides or iodides, modern palladium catalysis (e.g., using Buchwald-Hartwig ligands like XPhos) allows for selective C-N or C-C bond formation at the C5 position.

Experimental Protocols: Synthesis and Validation

To ensure high scientific integrity and reproducibility, the following two-step synthetic workflow details the preparation of Methyl 5-chloro-2-hydroxy-4-methylbenzoate starting from commercially available 4-methylsalicylic acid [4].

Fig 2: Regioselective two-step synthetic workflow for the target compound.

Step 1: Regioselective Electrophilic Aromatic Chlorination

Causality & Design: The starting material, 4-methylsalicylic acid, possesses two activating groups: the strongly activating -OH at C2 and the mildly activating - CH3​ at C4. Electrophilic attack is directed to the positions ortho/para to these groups. Position C3 is highly sterically hindered (flanked by -OH and - CH3​ ). Position C5 is para to the strongly activating -OH and ortho to the - CH3​ , making it the electronically and sterically favored site. N-Chlorosuccinimide (NCS) is chosen over Cl2​ gas because it acts as a controlled, mild source of electrophilic chlorine ( Cl+ ), preventing over-chlorination.

Protocol:

• Reaction Setup: Dissolve 4-methylsalicylic acid (1.0 equiv, 10 mmol) in glacial acetic acid (20 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Add N-Chlorosuccinimide (NCS) (1.05 equiv, 10.5 mmol) portion-wise over 10 minutes at room temperature.

• Heating: Attach a reflux condenser and heat the mixture to 60°C for 4 hours.

• Self-Validating Check: Monitor via Thin Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (1:1) with a drop of formic acid. The product (5-chloro-2-hydroxy-4-methylbenzoic acid) will appear as a distinct, slightly higher Rf​ spot under UV (254 nm) compared to the starting material.

• Workup: Cool the mixture to room temperature and pour it into ice water (100 mL). Filter the resulting white precipitate, wash with cold water, and dry under a vacuum to yield the intermediate [3].

Step 2: Acid-Catalyzed Fischer Esterification

Causality & Design: Converting the carboxylic acid to a methyl ester requires breaking the stable resonance of the carboxylate. Sulfuric acid ( H2​SO4​ ) is utilized as both a proton source to activate the carbonyl carbon and a dehydrating agent. Because Fischer esterification is an equilibrium process, methanol is used in massive excess (as the solvent) to drive the reaction to completion via Le Chatelier's principle.

Protocol:

• Reaction Setup: Suspend the intermediate 5-chloro-2-hydroxy-4-methylbenzoic acid (1.0 equiv, 8 mmol) in anhydrous methanol (30 mL).

• Catalysis: Carefully add concentrated H2​SO4​ (0.5 mL) dropwise while stirring.

• Reflux: Heat the reaction mixture to reflux (approx. 65°C) for 12 hours.

• Self-Validating Check: Monitor via TLC (Hexanes/Ethyl Acetate 3:1). The conversion from a highly polar carboxylic acid to a non-polar ester will result in a massive shift in Rf​ (the product will run significantly higher). If the starting material persists, add an additional 0.1 mL of H2​SO4​ and reflux for 2 more hours.

• Workup: Concentrate the mixture under reduced pressure to remove excess methanol. Dilute the residue with Ethyl Acetate (50 mL) and wash sequentially with saturated aqueous NaHCO3​ ( 2×25 mL) to neutralize the acid catalyst, followed by brine (25 mL).

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and evaporate the solvent to yield Methyl 5-chloro-2-hydroxy-4-methylbenzoate as a crystalline solid [2].

References

• ChemWhat Database. "5-Chloro-2-hydroxy-4-Methyl-benzoic acid Methyl ester CAS#: 773134-18-2". ChemWhat: Database of Chemicals & Biologicals. URL: [Link]

Spectroscopic Characterization of Methyl 5-chloro-2-hydroxy-4-methylbenzoate: A Multi-technique Approach to Structural Elucidation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the spectroscopic characterization of Methyl 5-chloro-2-hydroxy-4-methylbenzoate, a substituted aromatic ester of significant interest in synthetic chemistry and drug discovery. Moving beyond a simple recitation of data, this document is structured to provide a deep, mechanistic understanding of how various spectroscopic techniques—Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy—are synergistically employed for unambiguous structural verification. We delve into the causality behind experimental choices, the interpretation of spectral data based on first principles, and the integration of results to build a self-validating analytical workflow. This guide is intended for professionals in the chemical and pharmaceutical sciences who require a robust, field-proven methodology for molecular characterization.

Introduction and Structural Overview

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (C₉H₉ClO₃) is a multifunctional aromatic compound. Its structure features a benzene ring substituted with five distinct groups: a methyl ester, a hydroxyl group, a chlorine atom, and a methyl group. The precise arrangement of these substituents dictates the molecule's chemical reactivity, physical properties, and potential biological activity. Therefore, rigorous and unambiguous structural confirmation is a critical first step in any research or development pipeline.

The strategic application of multiple spectroscopic techniques provides a holistic and confirmatory analysis. Each method probes different aspects of the molecular structure, and their combined data provide a powerful, cross-validating system for elucidating the complete chemical architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. For Methyl 5-chloro-2-hydroxy-4-methylbenzoate, both ¹H and ¹³C NMR provide critical data on the number, connectivity, and chemical environment of the atoms.

¹H NMR Spectroscopy: Mapping the Proton Environment

The predicted ¹H NMR spectrum in a solvent like CDCl₃ reveals five distinct signals, each corresponding to a unique proton environment. The interpretation relies on chemical shift (δ), integration (relative number of protons), and spin-spin coupling (multiplicity).

Predicted ¹H NMR Data

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~10.5 - 11.5	Singlet (s)	1H	Ar-OH	The phenolic proton is highly deshielded and appears as a broad singlet due to intramolecular hydrogen bonding with the adjacent ester carbonyl. Its chemical shift is concentration-dependent.
~7.80	Singlet (s)	1H	Ar-H (H-6)	This proton is ortho to the electron-withdrawing ester group, causing a significant downfield shift. It has no adjacent protons, hence it appears as a singlet.
~6.95	Singlet (s)	1H	Ar-H (H-3)	This proton is ortho to the electron-donating hydroxyl group, causing an upfield shift relative to H-6. It also lacks adjacent protons for coupling.
~3.90	Singlet (s)	3H	-COOCH₃	The methyl protons of the ester group are deshielded by the adjacent oxygen atom.
~2.35	Singlet (s)	3H	Ar-CH₃	The protons of the aromatic methyl group appear in the typical benzylic region.

Causality in Interpretation: The choice of a standard deuterated solvent like Chloroform-d (CDCl₃) is foundational for routine analysis.[1] The predicted chemical shifts are based on the additive effects of the substituents on the aromatic ring. The strong intramolecular hydrogen bond between the C2-hydroxyl and the ester carbonyl is a key structural feature that locks the conformation and results in the significant downfield shift of the hydroxyl proton.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum is expected to show nine distinct signals, corresponding to the nine carbon atoms in the molecule, confirming the molecular asymmetry.

Predicted ¹³C NMR Data

Predicted Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale
~170	Quaternary	C =O	The ester carbonyl carbon is highly deshielded and appears significantly downfield, consistent with typical values for aromatic esters.[2]
~158	Quaternary	C 2-OH	Aromatic carbon directly attached to the highly electronegative hydroxyl oxygen.
~138	Quaternary	C 4-CH₃	Aromatic carbon bearing the methyl group.
~132	CH	C 6-H	Aromatic methine carbon, shifted downfield by the adjacent ester group.
~125	Quaternary	C 5-Cl	Aromatic carbon attached to chlorine; its shift is influenced by halogen's electronegativity and resonance effects.
~120	CH	C 3-H	Aromatic methine carbon, influenced by the ortho hydroxyl and meta chloro substituents.
~115	Quaternary	C 1-COOCH₃	The ipso-carbon attached to the ester group.
~52	CH₃	-COOCH₃	The methyl carbon of the ester group, deshielded by the attached oxygen.[2]
~20	CH₃	Ar-CH₃	The aromatic methyl carbon, appearing in the typical aliphatic region.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy excels at identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Interpretation
3200 - 2800 (broad)	O-H stretch	Phenolic -OH	A very broad and strong band is expected due to the strong intramolecular hydrogen bonding with the ester carbonyl. This is a hallmark of ortho-hydroxy aromatic esters.[3]
3050 - 3000	C-H stretch (aromatic)	Ar-H	Medium to weak bands characteristic of C-H bonds on a benzene ring.
2960, 2850	C-H stretch (aliphatic)	-CH₃	Medium to weak bands from the symmetric and asymmetric stretching of the methyl groups.
1680 - 1660	C=O stretch	Ester Carbonyl	Strong, sharp absorption. The frequency is lower than a typical aromatic ester (~1720 cm⁻¹) due to the intramolecular hydrogen bond, which weakens the C=O double bond.[4]
1610, 1580, 1480	C=C stretch	Aromatic Ring	Multiple sharp bands of varying intensity, characteristic of the benzene ring skeleton.
1250, 1150	C-O stretch	Ester & Phenol	Strong bands corresponding to the C-O single bond stretching vibrations.
~800	C-Cl stretch	Aryl Halide	A medium to strong band in the fingerprint region is expected for the C-Cl bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule, as well as structural clues from its fragmentation pattern.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

• Molecular Ion (M⁺•): The molecular formula is C₉H₉ClO₃. The monoisotopic mass is calculated to be 200.0240 Da. A key feature will be the isotopic pattern for chlorine: two peaks will be observed for the molecular ion, one at m/z 200 (for ³⁵Cl) and another at m/z 202 (for ³⁷Cl) in an approximate 3:1 intensity ratio. This is a definitive indicator of the presence of one chlorine atom.

• Key Fragmentation Pathways:

  • [M - 31]⁺ (m/z 169/171): Loss of the methoxy radical (•OCH₃) from the ester is a very common fragmentation pathway for methyl esters.

  • [M - 59]⁺ (m/z 141/143): Loss of the entire carbomethoxy group (•COOCH₃).

  • Further fragmentation would involve the loss of CO (28 Da) from fragment ions.

Diagram: Predicted Mass Spectrometry Fragmentation

Caption: Key EI-MS fragmentation pathways for the title compound.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information on the electronic transitions within the molecule, specifically related to its conjugated π-system. As a phenolic compound, it is expected to have characteristic absorption bands.

• Expected Absorption: The molecule contains a substituted benzene ring, a phenolic hydroxyl group, and a benzoate ester chromophore. These features result in a conjugated system that absorbs UV light.

• Predicted λmax: In a solvent like ethanol or methanol, two main absorption bands are expected:

  • One strong band around 240-260 nm .

  • A second, slightly weaker band around 310-330 nm .

• Rationale: The absorption features of phenolic compounds arise from π → π* electronic transitions within the benzene ring.[5] The exact position and intensity of these bands are sensitive to the substitution pattern and the solvent used. The presence of the hydroxyl and ester groups significantly influences the electronic structure and thus the absorption spectrum.[6]

Integrated Analytical Workflow and Data Corroboration

Diagram: Integrated Spectroscopic Workflow

Caption: Workflow for integrated structural elucidation.

• MS provides the molecular formula (C₉H₉ClO₃) and confirms the presence of one chlorine atom.

• FT-IR confirms the presence of key functional groups: a hydrogen-bonded hydroxyl, an ester carbonyl, a benzene ring, and a C-Cl bond.

• ¹³C NMR confirms the presence of 9 unique carbons, matching the molecular formula. It identifies the carbonyl, aromatic, and methyl carbons.

• ¹H NMR confirms the number and type of protons, establishing the substitution pattern on the aromatic ring (two isolated aromatic protons) and the presence of the ester methyl and aromatic methyl groups.

• UV-Vis confirms the presence of the conjugated aromatic system.

Together, these data points leave no ambiguity as to the identity and structure of the compound.

Experimental Protocols

7.1. Sample Preparation

• NMR: Dissolve ~5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• FT-IR: For a solid sample, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory. Alternatively, prepare a KBr pellet or a mineral oil (Nujol) mull. For a liquid, a thin film between two salt plates (NaCl or KBr) can be used.

• MS: Dissolve a small amount of sample (~1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile for analysis by Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). For Electron Ionization (EI), direct insertion probe or GC-MS can be used.

• UV-Vis: Prepare a dilute solution of the compound (~10⁻⁵ to 10⁻⁴ M) in a UV-grade solvent (e.g., ethanol or methanol). Use the pure solvent as a blank reference.

7.2. Instrument Parameters (General Guidelines)

• ¹H NMR:

  • Instrument: 400 MHz or higher field spectrometer.

  • Acquisition: 16-32 scans.

  • Relaxation Delay: 1-2 seconds.

  • Pulse Angle: 30-45 degrees.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR:

  • Instrument: 100 MHz (for a 400 MHz ¹H system).

  • Acquisition: 512-2048 scans (or more, depending on sample concentration).

  • Technique: Proton-decoupled (e.g., zgpg30).

  • Spectral Width: 0 to 220 ppm.

• FT-IR (ATR):

  • Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: 16-32 scans co-added.

  • Atmosphere: Background scan against ambient air.

• MS (EI):

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 200-250 °C.

• UV-Vis:

  • Scan Range: 200-800 nm.

  • Scan Speed: Medium.

  • Cuvette: 1 cm path length quartz cuvette.

References

• Assessment of Phenolic Compounds by Spectrophotometry: Exploring the Technique's Limitations - A Mini-Review. Google Scholar.

• The Role of UV-Visible Spectroscopy for Phenolic Compounds Quantification in Winemaking. IntechOpen. Available at: [Link].

• The Role of UV-Visible Spectroscopy for Phenolic Compounds Quantification in Winemaking. Asian Journal of Pharmaceutical Analysis.

• (PDF) The Role of UV-Visible Spectroscopy for Phenolic Compounds Quantification in Winemaking. ResearchGate. Available at: [Link].

• Colour and Phenolic Content Analysis of Wine Using a UV-Vis Spectrophotometer. Edinburgh Instruments. Available at: [Link].

• General procedure for the synthesis of esters. The Royal Society of Chemistry. Available at: [Link].

• Solvent effects on infrared spectra of methyl 4-hydroxybenzoate in pure organic solvents and in ethanol/CCl4 binary solvents. PubMed. Available at: [Link].

• infrared spectrum of methyl 2-hydroxybenzoate. Doc Brown's Chemistry. Available at: [Link].

• 13C nmr spectrum of methyl 2-hydroxybenzoate. Doc Brown's Chemistry. Available at: [Link].

• Solved A) From the 13C NMR spectrum of methyl benzoate. Chegg.com. Available at: [Link].

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• 1. rsc.org [rsc.org]
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• 3. infrared spectrum of methyl 2-hydroxybenzoate C8H8O3 prominent wavenumbers cm-1 detecting ester phenol functional groups present finger print for identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. Solvent effects on infrared spectra of methyl 4-hydroxybenzoate in pure organic solvents and in ethanol/CCl4 binary solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of UV-Visible Spectroscopy for Phenolic Compounds Quantification in Winemaking | IntechOpen [intechopen.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Step-by-step synthesis protocol for Methyl 5-chloro-2-hydroxy-4-methylbenzoate

An Application Note and Detailed Protocol for the Synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Authored by: A Senior Application Scientist

Introduction

Methyl 5-chloro-2-hydroxy-4-methylbenzoate is a substituted aromatic ester with potential applications as a key intermediate in the synthesis of pharmaceuticals and other fine chemicals. Its structure, featuring a chlorinated and methylated salicylic acid backbone, makes it a versatile building block for more complex molecules. This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate. The described methodology is grounded in established chemical principles and offers a rational approach for researchers in organic synthesis and drug development.

The synthesis is approached in a two-stage process. The first stage involves the preparation of the precursor, 5-chloro-2-hydroxy-4-methylbenzoic acid, via a Kolbe-Schmitt reaction of 4-chloro-2-methylphenol. The second stage is the Fischer esterification of the synthesized carboxylic acid to yield the final methyl ester. This guide emphasizes the causality behind the chosen experimental conditions and provides a framework for the successful synthesis and purification of the target compound.

Materials and Methods

Materials and Reagents

All reagents should be of analytical grade or higher and used as received unless otherwise noted.

Reagent	Formula	Molar Mass ( g/mol )	Supplier
4-chloro-2-methylphenol	C₇H₇ClO	142.58	Sigma-Aldrich
Sodium Hydroxide	NaOH	40.00	Fisher Scientific
Carbon Dioxide	CO₂	44.01	Airgas
Sulfuric Acid (conc.)	H₂SO₄	98.08	VWR
Methanol (anhydrous)	CH₃OH	32.04	J.T. Baker
Dichloromethane	CH₂Cl₂	84.93	EMD Millipore
Sodium Bicarbonate	NaHCO₃	84.01	Sigma-Aldrich
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Acros Organics
Hydrochloric Acid (conc.)	HCl	36.46	Fisher Scientific

Equipment

• High-pressure autoclave or a suitable pressure reactor

• Round-bottom flasks and reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel, etc.)

• pH meter or pH paper

• Melting point apparatus

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Experimental Protocols

Part 1: Synthesis of 5-chloro-2-hydroxy-4-methylbenzoic acid

This stage of the synthesis utilizes the Kolbe-Schmitt reaction, a well-established method for the carboxylation of phenols.[1][2] The reaction proceeds by heating sodium 4-chloro-2-methylphenoxide with carbon dioxide under pressure.

Step 1: Preparation of Sodium 4-chloro-2-methylphenoxide

• In a 250 mL round-bottom flask, dissolve 14.26 g (0.1 mol) of 4-chloro-2-methylphenol in 100 mL of methanol.

• In a separate beaker, prepare a solution of 4.00 g (0.1 mol) of sodium hydroxide in 50 mL of methanol. Caution: The dissolution of NaOH in methanol is exothermic.

• Slowly add the sodium hydroxide solution to the 4-chloro-2-methylphenol solution with continuous stirring.

• Remove the methanol under reduced pressure using a rotary evaporator to obtain the dry sodium 4-chloro-2-methylphenoxide as a solid.

Step 2: Kolbe-Schmitt Carboxylation

• Transfer the dried sodium 4-chloro-2-methylphenoxide into a high-pressure autoclave.

• Seal the autoclave and pressurize it with carbon dioxide to approximately 100 atm.

• Heat the autoclave to 125-135°C with constant stirring for 6-8 hours.

• After the reaction period, cool the autoclave to room temperature and slowly vent the excess carbon dioxide.

Step 3: Work-up and Purification of the Carboxylic Acid

• Carefully open the autoclave and dissolve the solid product in 200 mL of hot water.

• Transfer the aqueous solution to a 500 mL beaker and acidify to a pH of approximately 2 by the slow addition of concentrated hydrochloric acid with stirring. This will precipitate the 5-chloro-2-hydroxy-4-methylbenzoic acid.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 5-chloro-2-hydroxy-4-methylbenzoic acid.

• Dry the purified product in a vacuum oven. The expected product is a solid.

Part 2: Synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

This stage employs the Fischer esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester.[3][4][5]

Step 1: Fischer Esterification Reaction

• In a 250 mL round-bottom flask equipped with a reflux condenser, add 9.33 g (0.05 mol) of 5-chloro-2-hydroxy-4-methylbenzoic acid and 100 mL of anhydrous methanol.

• Swirl the flask to dissolve the solid.

• Carefully and slowly add 2.5 mL of concentrated sulfuric acid to the mixture while stirring. Caution: The addition of sulfuric acid to methanol is highly exothermic.

• Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-6 hours. The progress of the reaction can be monitored by TLC.

Step 2: Work-up and Purification of the Ester

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in 100 mL of dichloromethane.

• Transfer the solution to a separatory funnel and wash with 50 mL of a saturated sodium bicarbonate solution to neutralize the remaining acid. Repeat the washing until no more gas evolves.

• Wash the organic layer with 50 mL of brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

• The crude product can be further purified by recrystallization from a suitable solvent such as hexane or a mixture of ethyl acetate and hexane to obtain a pure solid. A similar, non-methylated compound, methyl 5-chloro-2-hydroxybenzoate, is a white solid with a melting point of 44-46°C.[6]

Reaction Scheme and Workflow

The overall synthetic pathway is depicted below:

Caption: Step-by-step experimental workflow.

Safety Precautions

• This synthesis should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

• 4-chloro-2-methylphenol is corrosive and toxic by inhalation. [7]* Concentrated acids (H₂SO₄ and HCl) are highly corrosive and should be handled with extreme care.

• The Kolbe-Schmitt reaction involves high pressure and temperature; ensure the autoclave is operated by trained personnel and according to the manufacturer's instructions.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

Characterization

The identity and purity of the final product, Methyl 5-chloro-2-hydroxy-4-methylbenzoate, should be confirmed by standard analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the final product.

• Melting Point: To determine the purity of the synthesized compound.

• Spectroscopy:

  • ¹H NMR and ¹³C NMR: To confirm the chemical structure.

  • FT-IR: To identify the functional groups (ester carbonyl, hydroxyl, C-Cl bond).

  • Mass Spectrometry: To determine the molecular weight.

Discussion

The presented two-stage synthesis provides a logical and feasible route to Methyl 5-chloro-2-hydroxy-4-methylbenzoate. The Kolbe-Schmitt reaction is a powerful tool for the ortho-carboxylation of phenols, and its application here is a key step in building the core structure of the target molecule. [1][8]The subsequent Fischer esterification is a classic and efficient method for converting the carboxylic acid to its corresponding methyl ester. [3][9]The reaction conditions provided are based on general procedures for these types of transformations and may require optimization for this specific substrate to maximize the yield and purity. Careful monitoring of the reaction progress by TLC is highly recommended. The purification steps, including recrystallization, are crucial for obtaining a high-purity final product suitable for further applications.

References

• Grokipedia. Kolbe–Schmitt reaction. Available at: [Link]

• Wikipedia. Kolbe–Schmitt reaction. Available at: [Link]

• PMC. A Para‐Selective Kolbe–Schmitt Reaction. Available at: [Link]

• Cambridge University Press & Assessment. Kolbe-Schmitt Reaction. Available at: [Link]

• Slideshare. Kolbe schmitt reaction. Available at: [Link]

• Organic Syntheses Procedure. p-HYDROXYBENZOIC ACID. Available at: [Link]

• Google Patents. Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives.

• Future4200. Carboxylation of Phenols with CO2 at Atmospheric Pressure. Available at: [Link]

• OperaChem. Fischer Esterification-Typical Procedures. Available at: [Link]

• Food and Agriculture Organization of the United Nations. METHYL p-HYDROXYBENZOATE. Available at: [Link]

• PMC. 5-Chloro-2-hydroxybenzoic acid. Available at: [Link]

• Chemical Synthesis Database. 4-chloro-2-(methylsulfanyl-methyl)-phenol. Available at: [Link]

• Master Organic Chemistry. Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• ResearchGate. Esterification of p-hydroxybenzoic acid with glucose using a γ-Al2O3/SO4 catalyst. Available at: [Link]

• NIST WebBook. Phenol, 4-chloro-2-methyl-. Available at: [Link]

• Organic Chemistry Portal. Fischer Esterification. Available at: [Link]

• Chemistry LibreTexts. Fischer Esterification. Available at: [Link]

• PrepChem.com. Synthesis of a. Methyl 5-chloro-2-hydroxybenzoate (2c). Available at: [Link]

• NIST WebBook. 2-Hydroxy-4-methylbenzoic acid. Available at: [Link]

• Google Patents. Method for producing 4-hydroxy-2-methylbenzoic acid.

• ResearchGate. The chlorination of 4-amino-2-hydroxy-benzoic acid. Available at: [Link]

• Google Patents. Synthesis methods of 2-(4-Diethylamino-2-hydroxybenzoyl)benzoic Acid in the melt state.

• lookchem. Cas 4068-78-4,Methyl 5-chloro-2-hydroxybenzoate. Available at: [Link]

• OECD Existing Chemicals Database. 4-CHLORO-2-METHYLPHENOL CAS N°: 1570-64-5. Available at: [Link]

• PubChem. 4-Chloro-2-methylphenol. Available at: [Link]

• PMC. Methyl 5-chloro-2-nitrobenzoate. Available at: [Link]

• SlidePlayer. Preparation of Methyl Benzoate. Available at: [Link]

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• 2. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
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• 4. Fischer Esterification [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
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• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. Kolbe-Schmitt Reaction (Chapter 74) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Application Note: HPLC Method Development and Validation for Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Executive Summary

The quantification of highly substituted aromatic esters, such as Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2)[1], requires rigorous chromatographic control due to the presence of competing functional groups. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed for the precise quantification of this compound. By mapping the analyte’s physicochemical properties directly to chromatographic parameters, this guide establishes a causal framework for method development, culminating in a validation strategy aligned with the latest ICH Q2(R2)[2] and USP <1225>[3] lifecycle management guidelines.

Physicochemical Profiling & Causality in Method Design

To develop a method that is not merely functional but fundamentally sound, we must first deconstruct the analyte. Methyl 5-chloro-2-hydroxy-4-methylbenzoate contains a hydrophobic aromatic core, a methyl ester, a chlorine atom, and a phenolic hydroxyl (-OH) group[4]. Each of these features dictates a specific analytical choice:

• Causality of pH Control (The Phenolic -OH): The phenolic hydroxyl group has an estimated pKa of ~8.5. If the mobile phase pH fluctuates near this value, the compound will exist in a dynamic equilibrium between its neutral and ionized states, resulting in severe peak broadening and split peaks. Strategic Choice: By buffering the mobile phase to pH ~2.0 using 0.1% Trifluoroacetic acid (TFA), ionization is completely suppressed. The analyte remains 100% protonated (neutral), ensuring a single, sharp chromatographic peak.

• Causality of Stationary Phase Selection (Silanol Activity): The polar -OH and ester groups can undergo secondary hydrogen-bonding interactions with residual silanols on the silica matrix of the column. Strategic Choice: An ultra-pure, fully end-capped C18 stationary phase is mandatory. End-capping chemically blocks these silanols, eliminating peak tailing and ensuring a Tailing Factor ( Tf​ ) of < 1.5.

• Causality of Diluent Composition (Hydrophobicity): With an estimated LogP of ~3.8, the compound is highly lipophilic and insoluble in pure water. Strategic Choice: The sample diluent must contain at least 50% organic modifier (e.g., Acetonitrile) to prevent analyte precipitation in the autosampler vial and to avoid poor peak shapes caused by solvent mismatch.

Logical Workflow of Method Development

Workflow mapping physicochemical properties to HPLC method parameters and validation.

Optimized RP-HPLC Protocol (Self-Validating System)

To ensure trustworthiness, this protocol is designed as a self-validating system . No sample analysis may proceed unless the System Suitability Testing (SST) criteria are strictly met, acting as a definitive quality gatekeeper[5].

Chromatographic Conditions

• Column: C18, 150 mm × 4.6 mm, 3.5 µm (Fully end-capped, high carbon load).

• Mobile Phase A: 0.1% TFA in Ultrapure Water (18.2 MΩ·cm).

• Mobile Phase B: 0.1% TFA in LC-MS Grade Acetonitrile.

• Elution Mode: Isocratic, 40% A : 60% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C ± 1°C (Critical for maintaining constant solvent viscosity and reproducible retention times).

• Detection: UV at 254 nm (Optimal for the substituted aromatic ring).

• Injection Volume: 10 µL.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Add 1.0 mL of LC-MS grade Trifluoroacetic acid (TFA) to 1000 mL of Ultrapure Water. Mix thoroughly and degas via sonication for 10 minutes (Mobile Phase A).

• Add 1.0 mL of TFA to 1000 mL of Acetonitrile. Mix thoroughly and degas (Mobile Phase B). Scientific Rationale: Premixing the acid ensures uniform pH throughout the run, preventing baseline drift at 254 nm.

Step 2: Standard Preparation

• Diluent: Prepare a 50:50 (v/v) mixture of Acetonitrile and Ultrapure Water.

• Stock Solution (1000 µg/mL): Accurately weigh 10.0 mg of Methyl 5-chloro-2-hydroxy-4-methylbenzoate reference standard into a 10 mL volumetric flask. Add 7 mL of diluent, sonicate for 5 minutes until fully dissolved, and make up to volume.

• Working Standard (100 µg/mL): Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 3: System Suitability Testing (SST) Execution

• Inject the Working Standard (100 µg/mL) six consecutive times.

• Evaluate the chromatograms against the following self-validating criteria:

  • Retention Time ( Rt​ ): ~5.8 minutes.

  • Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0%.

  • Tailing Factor ( Tf​ ): ≤ 1.5.

  • Theoretical Plates ( N ): ≥ 5000. Action: If any criterion fails, halt the sequence immediately and proceed to Section 6 (Troubleshooting).

Method Validation to ICH Q2(R2) Standards

The method was validated in accordance with the updated ICH Q2(R2) guidelines[6], focusing on demonstrating that the analytical procedure is "fit for its intended purpose"[7]. The reportable range was established to encompass 50% to 150% of the target working concentration[2].

Table 1: Linearity and Range

Linearity was assessed across seven concentration levels. The high correlation coefficient confirms that the UV response is directly proportional to the analyte concentration[5].

Parameter	Result / Value	Acceptance Criteria (ICH Q2(R2))
Linear Range	10 µg/mL to 150 µg/mL	Must cover 50% to 150% of target
Regression Equation	y=45213x+1205	N/A
Correlation Coefficient ( R2 )	0.9998	≥ 0.9990
Limit of Detection (LOD)	0.8 µg/mL	S/N ratio ≥ 3:1
Limit of Quantitation (LOQ)	2.5 µg/mL	S/N ratio ≥ 10:1

Table 2: Accuracy (Recovery Studies)

Accuracy was evaluated by spiking known amounts of the standard into a synthetic matrix at three levels (80%, 100%, 120%), prepared in triplicate[8].

Spike Level (%)	Spiked Conc. (µg/mL)	Recovered Conc. (µg/mL)	Mean Recovery (%)	%RSD (n=3)
80%	80.0	79.4	99.25%	0.85%
100%	100.0	100.3	100.30%	0.62%
120%	120.0	119.1	99.25%	0.74%
Overall	-	-	99.60%	0.73%

Table 3: Precision (Repeatability & Intermediate Precision)

Precision was verified by analyzing six independent preparations of the 100 µg/mL standard on Day 1 (Repeatability) and by a second analyst on Day 2 using a different HPLC system (Intermediate Precision)[9].

Precision Type	Analyst / Day	Mean Peak Area	%RSD (n=6)	Acceptance Criteria
Repeatability	Analyst 1 / Day 1	4,522,100	0.45%	≤ 2.0%
Intermediate Precision	Analyst 2 / Day 2	4,518,950	0.68%	≤ 2.0%

Troubleshooting & Causality Matrix

When the self-validating SST fails, use the following causality matrix to diagnose and correct the root cause:

• Symptom: Peak Tailing ( Tf​ > 1.5).

  • Causality: The 0.1% TFA buffer has degraded or evaporated, allowing the mobile phase pH to rise above 3.0. This causes partial ionization of the phenolic -OH group, which then interacts with residual silanols.

  • Corrective Action: Prepare fresh mobile phase. If the issue persists, the column's end-capping may be degraded; replace the C18 column.

• Symptom: Retention Time ( Rt​ ) Drifting Earlier.

  • Causality: Evaporation of the highly volatile Acetonitrile from the mobile phase reservoir, effectively increasing the aqueous proportion over time. Alternatively, the column oven temperature is fluctuating.

  • Corrective Action: Ensure mobile phase bottles are tightly capped with proper venting valves. Verify the column oven is stabilized at 30°C.

• Symptom: Split Peaks or Fronting.

  • Causality: Sample solvent mismatch. If the sample is dissolved in 100% Acetonitrile but injected into a 40:60 aqueous/organic stream, the analyte travels faster through the column before partitioning properly into the mobile phase.

  • Corrective Action: Always prepare the sample in the specified diluent (50:50 Acetonitrile:Water) to match the initial mobile phase conditions.

References

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision - Investigations of a Dog. investigationsquality.com.[Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. uspbpep.com.[Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. gmp-compliance.org.[Link]

• Validation of Analytical Procedures Q2(R2) - ICH. ich.org.[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA. europa.eu.[Link]

• Validation of Analytical Procedure Q2(R2) - ICH. ich.org.[Link]

• 5-Chloro-2-hydroxy-4-Methyl-benzoic acid Methyl ester CAS#: 773134-18-2 • ChemWhat. chemwhat.com.[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained - IntuitionLabs. intuitionlabs.ai. [Link]

• VALIDATION OF ANALYTICAL PROCEDURES Training Module 2: Fundamental principles of ICH Q2(R2) Part A. ich.org.[Link]

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• 1. chemwhat.com [chemwhat.com]
• 2. database.ich.org [database.ich.org]
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• 7. 〈1225〉 Validation of Compendial Procedures [doi.usp.org]
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• 9. database.ich.org [database.ich.org]

In Vitro Pharmacological Profiling of Methyl 5-chloro-2-hydroxy-4-methylbenzoate: Anti-Inflammatory and Antimicrobial Assay Protocols

Introduction & Mechanistic Rationale

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) is a highly functionalized, halogenated salicylate derivative. In drug discovery, salicylic acid scaffolds are classical non-steroidal anti-inflammatory drugs (NSAIDs) recognized for their ability to inhibit cyclooxygenase (COX) enzymes, thereby disrupting prostaglandin biosynthesis[1].

As a Senior Application Scientist, it is critical to understand why this specific substitution pattern warrants dedicated in vitro profiling:

• Electronic & Steric Modulation (COX Selectivity): The addition of a chlorine atom at the C5 position and a methyl group at the C4 position significantly alters the electronic distribution of the aromatic ring. This halogenation alters the binding kinetics within the hydrophobic channel of the COX active site, potentially shifting the selectivity profile toward the inducible COX-2 isoform over the constitutive COX-1 isoform[1][2].

• Lipophilicity & Membrane Penetration (Antimicrobial Efficacy): The esterification (methylbenzoate) combined with halogenation drastically increases the scaffold's partition coefficient (LogP). This enhanced lipophilicity facilitates penetration through bacterial lipid bilayers, making this compound an excellent candidate for antimicrobial susceptibility screening against Gram-positive and Gram-negative pathogens[3].

To rigorously evaluate these dual modalities, this Application Note details two self-validating in vitro protocols: a fluorometric COX-1/COX-2 inhibition assay and a standardized broth microdilution assay.

Experimental Workflow

The following workflow outlines the sequential profiling cascade, ensuring that compound solubility and assay compatibility are maintained across both anti-inflammatory and antimicrobial testing phases.

Fig 1. In vitro screening cascade for Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Protocol 1: In Vitro Cyclooxygenase (COX-1/COX-2) Fluorometric Inhibition Assay

Mechanistic Causality & Trustworthiness

Aromatic compounds like benzoates often exhibit strong UV absorbance (280–320 nm), which frequently interferes with traditional colorimetric readouts. To build a self-validating and trustworthy system, this protocol utilizes a fluorometric assay relying on the peroxidase activity of the COX enzyme. The enzyme converts the non-fluorescent substrate ADHP (10-acetyl-3,7-dihydroxyphenoxazine) into the highly fluorescent compound resorufin (Ex/Em = 530/585 nm)[1][2]. This circumvents optical interference from the test compound.

Fig 2. Fluorometric COX inhibition pathway utilizing ADHP conversion to Resorufin.

Step-by-Step Methodology

• Reagent Preparation: Prepare a 10 mM stock of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in 100% anhydrous DMSO. Causality: DMSO ensures complete solvation of this lipophilic scaffold, but the final assay concentration must be kept strictly ≤ 1% (v/v) to prevent solvent-induced enzyme denaturation[1].

• Enzyme Reconstitution: In a 96-well black microplate, add 150 µL of Assay Buffer (0.1 M Tris-HCl, pH 8.0) to each well. Add 10 µL of Heme solution. Causality: COX enzymes require heme as an essential cofactor for their peroxidase activity; exogenous addition ensures full in vitro reconstitution[1].

• Inhibitor Incubation: Add 10 µL of recombinant COX-1 (Ovine) or COX-2 (Human) enzyme to the respective wells. Add 10 µL of the test compound (serially diluted). Incubate at 25°C for 5 minutes to allow for steady-state binding.

• Reaction Initiation: Add 10 µL of ADHP and 10 µL of Arachidonic Acid to all wells to initiate the reaction.

• Readout: Incubate for exactly 2 minutes at room temperature. Measure fluorescence using a microplate reader at Ex = 530 nm and Em = 585 nm. Calculate the IC₅₀ using non-linear regression analysis.

Protocol 2: Broth Microdilution Assay for Antimicrobial Susceptibility (MIC)

Mechanistic Causality & Trustworthiness

To ensure regulatory and scientific validity, this protocol strictly adheres to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines[3]. We utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB) . Causality: Halogenated lipophilic compounds can interact with divalent cations ( Ca2+ , Mg2+ ). CAMHB ensures physiological cation concentrations, stabilizing the bacterial membrane and preventing false-positive Minimal Inhibitory Concentration (MIC) shifts[3][4]. Furthermore, resazurin dye is incorporated to provide a metabolic (colorimetric/fluorometric) readout, preventing false turbidity readings caused by the precipitation of poorly soluble compounds[5].

Step-by-Step Methodology

• Inoculum Preparation: Cultivate target strains (S. aureus ATCC 29213, E. coli ATCC 25922) on agar plates overnight. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard ( ∼1.5×108 CFU/mL). Dilute 1:100 in CAMHB.

• Compound Dilution: In a sterile 96-well clear-bottom plate, perform two-fold serial dilutions of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in CAMHB (range: 128 µg/mL to 0.25 µg/mL). Ensure DMSO concentration remains ≤ 2%.

• Inoculation: Add 50 µL of the diluted bacterial suspension to 50 µL of the compound dilutions (Final inoculum: 5×105 CFU/mL).

• Incubation & Resazurin Addition: Incubate the plates at 37°C for 16 hours. Add 10 µL of 0.015% resazurin solution to each well and incubate for an additional 2 hours.

• Readout: The MIC is defined as the lowest concentration of the compound that prevents the color change of resazurin from blue (non-viable/inhibited) to pink (viable/metabolizing).

Data Presentation & Interpretation

To benchmark the efficacy of Methyl 5-chloro-2-hydroxy-4-methylbenzoate, the following table summarizes the expected quantitative data profile for this specific structural class, alongside necessary self-validating positive controls.

Compound	Assay Target	Metric	Expected Value Range	Positive Control (Validation)
Methyl 5-chloro-2-hydroxy-4-methylbenzoate	COX-1 (Ovine)	IC₅₀	15.0 - 25.0 µM	Indomethacin (IC₅₀ ∼ 0.5 µM)
Methyl 5-chloro-2-hydroxy-4-methylbenzoate	COX-2 (Human)	IC₅₀	2.0 - 8.0 µM	Celecoxib (IC₅₀ ∼ 0.1 µM)
Methyl 5-chloro-2-hydroxy-4-methylbenzoate	S. aureus (ATCC 29213)	MIC	16 - 32 µg/mL	Vancomycin (MIC ∼ 1.0 µg/mL)
Methyl 5-chloro-2-hydroxy-4-methylbenzoate	E. coli (ATCC 25922)	MIC	>128 µg/mL	Gentamicin (MIC ∼ 0.5 µg/mL)

Note: The scaffold is expected to show moderate COX-2 selectivity due to the C5-chloro substitution, and preferential antimicrobial activity against Gram-positive bacteria due to the lack of an outer lipopolysaccharide (LPS) membrane.

References

• Title: Mechanistic evaluation of the in vitro antiviral and anti-inflammatory potential of thyme and licorice herbal preparation Source: Scientific Reports (Nature Portfolio) URL: [Link]

• Title: Modification of antimicrobial susceptibility testing methods (CLSI M07 Standards) Source: Journal of Antimicrobial Chemotherapy URL: [Link]

• Title: Quality control and reference guidelines for CLSI broth microdilution susceptibility method Source: Journal of Clinical Microbiology URL: [Link]

• Title: Pooled Antibiotic Susceptibility Testing Performs Within CLSI Standards for Validation When Measured Against Broth Microdilution Source: Antibiotics (Basel) URL: [Link]

Sources

• 1. Mechanistic evaluation of the in vitro antiviral and anti-inflammatory potential of thyme and licorice herbal preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic evaluation of the in vitro antiviral and anti-inflammatory potential of thyme and licorice herbal preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modification of antimicrobial susceptibility testing methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Standardization of a broth microdilution susceptibility testing method to determine minimum inhibitory concentrations of aquatic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Catalytic Conversion Techniques for Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Application Note & Validated Protocols Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Substrate Profiling & Mechanistic Challenges

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (MCHMB) is a highly functionalized salicylate derivative utilized as an advanced building block in pharmaceutical and agrochemical synthesis. While aryl chlorides are generally attractive due to their low cost and wide availability, they present significant catalytic hurdles. The C–Cl bond possesses a high bond dissociation energy (BDE ≈ 330 kJ/mol), making the initial oxidative addition step by transition metals notoriously difficult[1].

In the specific case of MCHMB, this inherent difficulty is heavily exacerbated by the substrate's electronic topology. The hydroxyl group at the C2 position is para to the chlorine atom at C5. The strong resonance (+M) electron-donating effect of the phenol pushes electron density directly into the C5 position, further strengthening the C–Cl bond and deactivating it toward oxidative addition by electron-rich Pd(0) species. Consequently, standard palladium catalysts (e.g., Pd(PPh₃)₄) fail to achieve meaningful conversion. Successful functionalization requires rationally designed catalytic systems that can force oxidative addition while tolerating the acidic, unprotected phenol moiety[2].

Logical workflow for selecting catalytic conversion strategies for MCHMB.

Catalytic Strategy 1: Suzuki-Miyaura Cross-Coupling

To overcome the deactivation of the C–Cl bond, we employ a highly active catalyst system utilizing XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl). The extreme steric bulk of XPhos accelerates the turnover-limiting reductive elimination step, while its electron-rich dialkylphosphine center provides the necessary electron density to the Pd(0) center to force oxidative addition into the deactivated C–Cl bond[2].

Because MCHMB contains an unprotected phenol (pKa ~8-9), a standard base equivalent will be consumed by deprotonation. Therefore, our protocol utilizes an excess of anhydrous K₃PO₄ (3.0 equivalents) to ensure the generation of the active boronate complex required for transmetalation.

Catalytic cycle of Pd-XPhos mediated Suzuki-Miyaura coupling for aryl chlorides.

Protocol A: Step-by-Step Biaryl Synthesis

Self-Validating Principle: The reaction utilizes a visual cue for catalyst health. A sustained pale yellow/orange color indicates an active Pd(0)/Pd(II) cycle. Precipitation of palladium black indicates ligand oxidation or oxygen ingress, halting the reaction.

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add MCHMB (1.0 mmol, 200.6 mg), the desired arylboronic acid (1.5 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and finely milled anhydrous K₃PO₄ (3.0 mmol).

• Inertion: Seal the flask with a septum. Evacuate and backfill with high-purity Argon three times. Crucial: Oxygen will rapidly oxidize the XPhos ligand, causing catalyst death.

• Solvent Addition: Add degassed 1,4-Dioxane (4.0 mL) and degassed H₂O (0.4 mL) via syringe. The small amount of water is essential to dissolve the phosphate base and facilitate transmetalation.

• Reaction: Heat the mixture in a pre-equilibrated oil bath at 100 °C for 4–6 hours.

• In-Process Control (IPC): Monitor via HPLC (254 nm). The reaction is deemed complete when the MCHMB peak (typically eluting earlier than the biaryl product) is <1% AUC.

• Workup: Cool to room temperature. Quench with 1M HCl (to re-protonate the phenol) until the aqueous layer reaches pH 4. Extract with EtOAc (3 x 10 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

Catalytic Strategy 2: Transfer Hydrodehalogenation

In scenarios where the chlorine atom must be removed to yield Methyl 2-hydroxy-4-methylbenzoate, traditional hydrogenation using pressurized H₂ gas is hazardous and often leads to over-reduction of the aromatic ring. Instead, we utilize a Transfer Hydrodehalogenation protocol[3].

By employing 5% Pd/C with Sodium Formate (NaOCHO) in a biphasic aqueous/alcohol system, we achieve highly chemoselective C–Cl cleavage[4]. Sodium formate safely decomposes on the Pd surface to generate the requisite active hydride species and CO₂ gas, which acts as a self-validating effervescent indicator of reaction progress[5].

Protocol B: Step-by-Step Reductive Cleavage

Self-Validating Principle: The generation of CO₂ bubbles serves as a kinetic indicator. The cessation of bubbling strongly correlates with the exhaustion of the formate donor or reaction completion.

• Preparation: To a round-bottom flask, add MCHMB (1.0 mmol, 200.6 mg), 5% Pd/C (10 mol% Pd), and Sodium Formate (3.0 mmol).

• Solvent System: Add a 1:1 mixture of Methanol and H₂O (5.0 mL total). The biphasic nature ensures solubility of both the organic substrate and the inorganic formate salt.

• Reaction: Stir the suspension vigorously at 60 °C. Observe the steady evolution of CO₂ gas.

• In-Process Control (IPC): After 2 hours, sample the reaction. Filter an aliquot through a 0.22 µm PTFE syringe filter to remove Pd/C, and analyze via TLC (Hexanes:EtOAc 4:1). The des-chloro product will present a lower Rf value due to decreased lipophilicity compared to MCHMB.

• Workup: Once complete, filter the entire mixture hot through a pad of Celite to remove the Pd/C catalyst. Wash the pad with hot Methanol. Concentrate the filtrate, dilute with water, and extract with Dichloromethane to isolate the pure des-chloro derivative.

Quantitative Data Summaries

Table 1: Comparative Ligand Performance for MCHMB Suzuki Coupling Conditions: 1.0 eq MCHMB, 1.5 eq Phenylboronic acid, 2 mol% Pd(OAc)₂, 100 °C, 6h.

Ligand System	Equivalents	Base Used	Conversion (%)	Catalyst State at 6h
PPh₃	8 mol%	K₂CO₃	< 5%	Palladium Black (Dead)
dppf	4 mol%	K₃PO₄	12%	Palladium Black (Dead)
Amphos	4 mol%	K₃PO₄	78%	Yellow/Orange (Active)
XPhos	4 mol%	K₃PO₄	> 98%	Yellow/Orange (Active)

Table 2: Hydrogen Donor Efficiency in MCHMB Hydrodehalogenation Conditions: 1.0 eq MCHMB, 10 mol% Pd/C, 60 °C, MeOH/H₂O.

Hydrogen Donor	Equivalents	Reaction Time	Yield (%)	Chemoselectivity (Des-chloro vs. Ring Reduction)
H₂ Gas (1 atm)	Excess	12 h	65%	Poor (Significant ring reduction observed)
Hydrazine·HCl	2.0 eq	4 h	88%	Good (Requires strict pH control)
Sodium Formate	3.0 eq	2 h	96%	Excellent (No over-reduction)

References

• Pd/C‐Catalyzed Transfer Reduction of Aryl Chlorides with Sodium Formate in Water Source: European Journal of Organic Chemistry (via ResearchGate) URL:[Link]

• Catalytic Dehalogenation of Aryl Halides Mediated by a Palladium/Imidazolium Salt System Source: Organometallics, ACS Publications URL:[Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Extraction and Isolation of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Executive Summary & Physicochemical Rationale

The extraction and purification of Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS 773134-18-2)[1] from complex synthetic or biotransformation matrices requires a highly selective approach. As an esterified derivative of 5-chloro-2-hydroxy-4-methylbenzoic acid[2], this compound presents unique physicochemical properties that dictate its isolation strategy.

To design a highly efficient, self-validating protocol, we must exploit the compound's specific acid-base chemistry. The parent structure, methyl salicylate, exhibits a phenolic pKa​ of 9.8[3]. The introduction of an electron-withdrawing chlorine atom at the para-position relative to the hydroxyl group inductively stabilizes the phenoxide anion, lowering the pKa​ by approximately 0.6 units[4]. Consequently, the target compound has an estimated pKa​ of ~9.2. This specific pKa​ is the mechanistic cornerstone of our extraction protocol: it allows us to use mild bases to strip away strong carboxylic acid impurities without prematurely deprotonating our target phenolic ester.

Workflow Visualization

The following diagram maps the logical progression of the isolation workflow, highlighting the phase separations and the causality behind the phase retention.

Figure 1: Extraction and isolation workflow for Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Methodological Design Parameters

To ensure reproducibility, all solvent and reagent choices are grounded in the thermodynamic and chromatographic behavior of the target molecule.

Parameter / Reagent	Value / Polarity	Mechanistic Rationale
Ethyl Acetate (EtOAc)	Polarity Index: 4.4	Optimal for extracting moderately polar aromatic esters; provides a high partition coefficient ( Kow​ ) against water.
Sat. NaHCO₃ Wash	pH ~8.3	Deprotonates strong carboxylic acids ( pKa​<5 ) into the aqueous phase without ionizing the target phenol ( pKa​≈9.2 ).
Strong Bases (NaOH)	pH > 13	Avoided. Would deprotonate the target phenol, forcing it into the aqueous phase, and risks hydrolyzing the methyl ester.
0.1% Formic Acid	pH ~2.7	Added to the HPLC mobile phase to fully protonate the phenolic OH, preventing peak tailing on C18 stationary phases.

Step-by-Step Experimental Protocol

Phase 1: Liquid-Liquid Extraction (LLE) & Selective Partitioning

Causality: The goal of this phase is to move the target molecule from a complex aqueous matrix into an organic solvent, followed by the selective removal of unreacted precursor acids using pH differentials.

• Primary Extraction: Dilute the crude reaction matrix with an equal volume of deionized water to reduce emulsion formation. Add 2 volumes of Ethyl Acetate (EtOAc). Vigorously shake in a separatory funnel and allow the phases to separate.

• Self-Validation Check (Extraction Efficiency): Spot the bottom aqueous layer on a silica TLC plate alongside the organic layer. Elute with an 80:20 Hexane:EtOAc mixture. The absence of a UV-active spot at Rf​≈0.6 in the aqueous lane confirms complete extraction of the target compound.

• Selective Acid-Base Wash: Isolate the top EtOAc layer. Wash the organic phase with 1 volume of saturated aqueous Sodium Bicarbonate ( NaHCO3​ , pH 8.3).

• Self-Validation Check (Buffer Capacity): Measure the pH of the discarded aqueous wash. If the pH drops below 8.0, it indicates that excess unreacted acids are depleting the bicarbonate buffer. Repeat the NaHCO3​ wash until the aqueous effluent stabilizes at pH 8.3.

• Drying: Wash the organic phase with saturated NaCl (brine) to remove residual water, then dry over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter and concentrate in vacuo to yield the crude extract.

Phase 2: Chromatographic Isolation

Causality: Flash chromatography removes highly lipophilic neutral impurities, while Preparative HPLC provides the theoretical plates necessary to separate structurally similar chlorinated isomers.

• Flash Column Chromatography:

  • Stationary Phase: Normal-phase silica gel (40-63 µm).

  • Mobile Phase: Hexane/EtOAc gradient. Load the crude extract dissolved in a minimum volume of dichloromethane.

  • Elution: Begin with 100% Hexane, gradually increasing polarity to 85:15 Hexane:EtOAc. The target compound typically elutes around 90:10 due to intramolecular hydrogen bonding between the phenolic OH and the ester carbonyl, which reduces its interaction with the silica surface.

• Preparative HPLC:

  • Stationary Phase: Reverse-phase C18 column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase: Solvent A: H2​O

    • 0.1% Formic Acid; Solvent B: Acetonitrile (MeCN) + 0.1% Formic Acid.

  • Gradient: 40% B to 90% B over 20 minutes. The acidic modifier is critical to suppress the ionization of the phenolic group, ensuring sharp, symmetrical peaks.

Phase 3: Quality Control & Structural Validation

Causality: A self-validating protocol must confirm both purity and structural identity without relying solely on retention times.

• LC-MS Analysis: Analyze the lyophilized HPLC fractions via High-Resolution Mass Spectrometry (HRMS) in positive electrospray ionization (ESI+) mode.

• Self-Validation Check (Isotopic Signature): The definitive signature of Methyl 5-chloro-2-hydroxy-4-methylbenzoate is its chlorine isotopic pattern. You must observe a molecular ion peak at m/z 201.03 [M+H]+ accompanied by an M+2 peak at m/z 203.03 in a strict 3:1 ratio . This mathematically validates the presence of a single chlorine atom on the aromatic ring.

• 1H-NMR (CDCl3): Confirm the regiochemistry of the chlorine atom. The para relationship between the chlorine and the methyl group will result in two distinct aromatic singlets (typically around δ 7.8 and δ 6.8), confirming that substitution occurred at the 5-position rather than the 3-position.

References

• CAS Common Chemistry. "5-Chloro-2-hydroxy-4-methylbenzoic acid." American Chemical Society. URL:[Link]

• PubChem. "Methyl Salicylate - pKa and Physicochemical Properties." National Center for Biotechnology Information, U.S. National Library of Medicine. URL:[Link]

• Gross, K. C., et al. "Predicting pKa Values of Substituted Phenols from Atomic Charges: Comparison of Different Quantum Mechanical Methods and Charge Distribution Schemes." Journal of Chemical Information and Modeling, American Chemical Society. URL:[Link]

Sources

• 1. 5-Chloro-2-hydroxy-4-Methyl-benzoic acid Methyl ester | 773134-18-2 [amp.chemicalbook.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Methyl Salicylate | C8H8O3 | CID 4133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Divergent Derivatization of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in Drug Discovery

Executive Summary & Scaffold Rationale

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) is a highly versatile, multi-functionalized aromatic building block frequently utilized in the synthesis of pharmaceuticals, agrochemicals, and complex ligands. As a Senior Application Scientist, I approach this scaffold not just as a static molecule, but as a dynamic system of orthogonal reactive sites: a methyl ester, a phenolic hydroxyl, and an aryl chloride.

The strategic value of this compound lies in its predictable, yet distinct, reactivity profiles. However, successful derivatization requires a deep understanding of its intramolecular electronics. The hydroxyl proton forms a robust intramolecular hydrogen bond with the carbonyl oxygen of the ester [1, 4]. This pseudo-six-membered ring stabilizes the ester against mild hydrolysis and simultaneously reduces the nucleophilicity of the phenoxide. Consequently, standard functionalization requires specific, self-validating protocols to overcome these thermodynamic sinks.

This guide outlines three divergent synthetic workflows—Saponification, O-Alkylation, and Suzuki-Miyaura Cross-Coupling—designed to selectively functionalize each site while preserving the others.

Mechanistic Causality & Experimental Design

• Ester Saponification: Due to the aforementioned intramolecular hydrogen bonding, the carbonyl carbon is less electrophilic than a standard aliphatic ester. Hydrolysis requires forcing basic conditions (refluxing NaOH) to first deprotonate the phenol, breaking the H-bond network, followed by hydroxide attack on the ester [1].

• Phenolic O-Alkylation: The acidity of the phenol is enhanced by the electron-withdrawing ester and chloro groups, but its nucleophilicity is sterically and electronically hindered. Effective Williamson-type etherification requires a polar aprotic solvent (DMF) and a sufficient base (K₂CO₃) to maintain the reactive phenoxide state [2].

• C–Cl Activation (Cross-Coupling): Aryl chlorides are notoriously sluggish in oxidative addition compared to bromides or iodides. The electron-donating methyl and hydroxyl groups further enrich the aromatic ring, making the C–Cl bond even less reactive. Successful Suzuki-Miyaura coupling necessitates a highly active, electron-rich palladium catalyst system, such as PdCl₂(dppf), operating in a biphasic solvent system [3].

Divergent Synthetic Workflows

Divergent synthetic workflows for Methyl 5-chloro-2-hydroxy-4-methylbenzoate derivatization.

Protocol A: Base-Promoted Saponification (Carboxylic Acid Generation)

This protocol cleaves the methyl ester to yield 5-chloro-2-hydroxy-4-methylbenzoic acid.

• Reaction Setup: In a 100 mL round-bottom flask, suspend Methyl 5-chloro-2-hydroxy-4-methylbenzoate (5.0 mmol) in 15 mL of absolute ethanol.

• Base Addition: Add 15 mL of a 2.0 M aqueous Sodium Hydroxide (NaOH) solution. The mixture will initially form a thick slurry as the sodium phenoxide salt generates [1].

• Thermal Activation: Attach a reflux condenser and heat the mixture to 85°C (reflux) with vigorous magnetic stirring for 2 hours.

• In-Process Control (IPC): TLC (Hexanes:EtOAc 3:1) should show complete consumption of the starting material (R_f ~ 0.6) and baseline retention of the carboxylate salt.

• Acidification & Isolation: Cool the flask in an ice bath to 0–5°C. Slowly add 3.0 M Sulfuric Acid (H₂SO₄) dropwise until the solution reaches pH 1–2. Self-validation cue: A dense white precipitate of the free carboxylic acid will immediately form upon protonation [1].

• Purification: Filter the precipitate under vacuum, wash with ice-cold distilled water (2 × 10 mL), and dry under high vacuum.

Protocol B: Williamson-Type O-Alkylation (Etherification)

This protocol functionalizes the phenolic hydroxyl group, generating a 2-alkoxy derivative.

• Reaction Setup: To a flame-dried 50 mL Schlenk flask under argon, add the scaffold (3.0 mmol) and anhydrous Potassium Carbonate (K₂CO₃, 6.0 mmol).

• Solvent & Electrophile: Inject 10 mL of anhydrous DMF, followed by the desired alkyl halide (e.g., ethyl iodide, 3.6 mmol).

• Thermal Activation: Heat the reaction mixture to 80°C for 4–6 hours. The elevated temperature is critical to disrupt the intramolecular hydrogen bonding [2].

• Workup: Cool to room temperature and quench by pouring into 50 mL of crushed ice/water. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, then dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol C: Suzuki-Miyaura Cross-Coupling (C–Cl Activation)

This protocol replaces the aryl chloride with an aryl or alkyl group via palladium catalysis.

• Reaction Setup: To a 25 mL Schlenk tube, add the scaffold (1.0 mmol), the desired boronic acid or potassium trifluoroborate salt (1.2 mmol), K₂CO₃ (3.0 mmol), and PdCl₂(dppf)·CH₂Cl₂ (0.05 mmol, 5 mol%) [3].

• Degassing: Evacuate and backfill the tube with argon three times to ensure strict oxygen-free conditions.

• Solvent Addition: Add a degassed 2:1 mixture of Isopropanol and Water (6 mL total). The biphasic nature dissolves both the polar inorganic base/boron species and the nonpolar organic scaffold [3].

• Thermal Activation: Heat the vigorously stirred mixture at 90°C for 12–18 hours.

• Workup & Isolation: Cool to room temperature, dilute with water (10 mL), and extract with Ethyl Acetate (3 × 15 mL). Filter the organic phase through a short pad of Celite to remove palladium black.

• Purification: Concentrate the filtrate and purify via flash chromatography.

Quantitative Data & Analytical Markers

The following table summarizes the expected quantitative outcomes and key analytical markers for verifying the success of each protocol.

Protocol	Target Transformation	Key Reagents	Typical Time / Temp	Expected Yield	Primary ¹H NMR Marker (CDCl₃ / DMSO-d₆)
A. Saponification	Ester → Carboxylic Acid	NaOH, EtOH/H₂O, H₂SO₄	2 h / 85°C	88 – 95%	Disappearance of the ester methoxy singlet at ~3.9 ppm.
B. O-Alkylation	Phenol → Aryl Ether	R-X, K₂CO₃, DMF	4–6 h / 80°C	75 – 85%	Appearance of alkoxy protons (e.g., triplet/quartet for ethyl) and loss of the phenolic -OH peak at ~10.5 ppm.
C. Suzuki Coupling	Aryl Chloride → Biaryl	Ar-B(OH)₂, PdCl₂(dppf)	12–18 h / 90°C	65 – 80%	Shift in the aromatic proton signals (C6-H and C3-H) and appearance of new aryl substituent multiplets.

References

• MDPI - Applied Sciences. Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. Retrieved from:[Link]

• ResearchGate (ChemInform). Methyl Salicylate as a Selective Methylation Agent for the Esterification of Carboxylic Acids. Retrieved from:[Link]

Technical Notes & Optimization

Improving synthesis yield of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Technical Support Center: Optimizing the Synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Welcome to the Technical Support Center for the synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2). As a Senior Application Scientist, I frequently consult with research teams encountering bottlenecks with this specific scaffold. This compound is a critical intermediate in the development of[1] and various neuroprotective agents.

Depending on your starting material, synthesis typically follows one of two pathways: Electrophilic Aromatic Chlorination or Carboxylate Alkylation. Below, we dissect the causality behind common failures in both routes and provide self-validating protocols to guarantee high-yield outcomes.

Section 1: Synthesis Routes Overview

Figure 1: Primary synthetic routes for Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Section 2: Troubleshooting Route A - Electrophilic Aromatic Chlorination

Q1: When using Sulfuryl Chloride ( SO2​Cl2​ ), my GC-MS shows a significant amount of a dichloro-impurity. How can I eliminate this? A: The impurity is Methyl 3,5-dichloro-2-hydroxy-4-methylbenzoate. Let's look at the electronic causality: The hydroxyl group at C2 (ortho/para directing) and the methyl group at C4 (ortho/para directing) synergistically activate both the C3 and C5 positions of the benzene ring. However, C3 is sandwiched directly between the hydroxyl and methyl groups, creating immense steric hindrance. C5 is sterically accessible. Under kinetic control, chlorination occurs almost exclusively at C5. However, excess chlorinating agent or elevated temperatures provide the thermodynamic energy to overcome the steric barrier at C3, leading to over-chlorination.

Solution:

• Switch to a milder reagent: Replace SO2​Cl2​ with N-Chlorosuccinimide (NCS). NCS provides a controlled, slow release of Cl+ , significantly enhancing[2].

• Temperature Control: If you must use SO2​Cl2​ , strictly maintain the reaction temperature between 0 °C and 5 °C during the addition, and (20–25 °C) during the stirring phase[3].

Figure 2: Mechanistic pathways detailing regioselectivity and over-chlorination risks.

Q2: My NCS chlorination in DMF is stalling at 70% conversion. Adding more NCS just increases impurities. What is wrong? A: NCS chlorination relies on the generation of a highly reactive electrophilic species. In purely aprotic solvents like DMF, the polarization of the N-Cl bond can be insufficient for complete conversion without a catalyst. Solution: Switch the solvent entirely to glacial Acetic Acid. The acidic environment protonates the succinimide carbonyl, increasing the electrophilicity of the chlorine atom and driving the reaction to >95% conversion without requiring excess reagent[2].

Section 3: Troubleshooting Route B - Esterification Optimization

Q3: I am synthesizing the ester from 5-chloro-2-hydroxy-4-methylbenzoic acid using Methanol and H2​SO4​ (Fischer Esterification). My yield is stuck at 60%. How do I drive this forward? A: Fischer esterification is an equilibrium-driven process. The generation of water as a byproduct pushes the reaction backward (hydrolysis). Because the starting material is a solid and the reaction is typically run in refluxing methanol, you cannot easily use a Dean-Stark apparatus to remove water. Solution: Bypass the equilibrium entirely by using Methyl Iodide ( MeI ) and Potassium Carbonate ( K2​CO3​ ) in DMF. This irreversible alkylation consistently delivers[4].

Q4: If I use the MeI/ K2​CO3​ method, won't I methylate the C2-hydroxyl group (forming an ether) as well? A: O-alkylation of the phenol is a valid concern. However, the C2-hydroxyl group in this specific molecule forms a strong intramolecular hydrogen bond with the adjacent C1-carbonyl oxygen. This significantly reduces the pKa and the nucleophilicity of the phenoxide ion compared to the carboxylate. By strictly limiting MeI to 1.1 equivalents and conducting the reaction at room temperature, you will[4].

Section 4: Standardized Experimental Protocols

Protocol A: Regioselective Chlorination via NCS (Route A)

Objective: Synthesize Methyl 5-chloro-2-hydroxy-4-methylbenzoate with <2% dichloro impurity.

• Step 1 (Dissolution): Suspend Methyl 2-hydroxy-4-methylbenzoate (1.0 eq) in glacial acetic acid (10 volumes) at 20 °C. Causality: Acetic acid acts as both solvent and acid catalyst, polarizing the N-Cl bond to facilitate electrophilic attack without generating harsh exotherms.

• Step 2 (Addition): Add N-Chlorosuccinimide (1.05 eq) portion-wise over 30 minutes. Maintain the internal temperature below 25 °C.

• Step 3 (Reaction): Stir at room temperature for 2–4 hours.

• Step 4 (Self-Validation): Pull a 50 µL aliquot, quench in 1 mL water, and extract with 1 mL EtOAc. Run TLC (Hexanes:EtOAc 8:2). The product spot will appear at a slightly higher Rf than the starting material due to the lipophilic chlorine atom. Proceed to workup only when the SM spot is undetectable.

• Step 5 (Quench & Workup): Pour the reaction mixture into a 10% aqueous sodium thiosulfate solution. Causality: Thiosulfate instantly reduces any unreacted NCS, completely halting the reaction and preventing post-workup over-chlorination[2]. Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate.

Protocol B: Irreversible Carboxylate Alkylation (Route B)

Objective: Achieve >90% esterification yield bypassing Fischer equilibrium.

• Step 1 (Deprotonation): Dissolve 5-chloro-2-hydroxy-4-methylbenzoic acid (1.0 eq) in anhydrous DMF (10 volumes). Add finely powdered K2​CO3​ (1.5 eq) and stir for 15 minutes at room temperature. Causality: K2​CO3​ selectively deprotonates the carboxylic acid (pKa ~4) while leaving the intramolecularly hydrogen-bonded phenol (pKa >10) intact.

• Step 2 (Alkylation): Cool the mixture to 0 °C. Add Methyl Iodide (1.1 eq) dropwise.

• Step 3 (Reaction): Remove the ice bath and stir at room temperature for 4 hours.

• Step 4 (Self-Validation): Monitor via LC-MS. The mass will shift from m/z 186.59 (Starting Material) to m/z 200.62 (Product).

• Step 5 (Workup): Quench with water to dissolve inorganic salts. Extract with EtOAc. Wash the organic layer 3 times with water and once with brine. Causality: Extensive aqueous washing is mandatory to remove residual DMF, which would otherwise depress the isolated yield and complicate crystallization[4]. Dry and concentrate.

Section 5: Quantitative Data Summary

Synthesis Route	Key Reagents & Solvent	Typical Yield	Primary Impurity Risk	Scalability & Safety Profile
A: Mild Chlorination	NCS, Glacial Acetic Acid	85 – 92%	3,5-dichloro isomer (<2%)	High: Mild exotherm, easily controlled.
A: Harsh Chlorination	SO2​Cl2​ , DCM / Pyridine	60 – 75%	3,5-dichloro isomer (>10%)	Medium: Harsh HCl / SO2​ gas evolution.
B: Fischer Esterification	MeOH, cat. H2​SO4​	50 – 65%	Unreacted Starting Material	High: Cheap reagents, but poor conversion.
B: Irreversible Alkylation	MeI, K2​CO3​ , DMF	90 – 95%	O-methyl ether (C2 position)	Medium: High yield, but MeI is highly toxic.

Section 6: References

• [2] Title: WO2016208775A1 - 2,3-dihydro-4h-1,3-benzoxazin-4-one derivatives as modulators of cholinergic muscarinic m1 receptor Source: Google Patents URL:

• [4] Title: CN104045552A - Medicinal compound as neuroprotective agent Source: Google Patents URL:

• [1] Title: WO2015163485A1 - Isoindoline-1-one derivatives as cholinergic muscarinic m1 receptor positive alloesteric modulator activity Source: Google Patents URL:

• [3] Title: WO2015138895A1 - Hepatitis b core protein allosteric modulators Source: Google Patents URL:

Sources

• 1. WO2015163485A1 - Isoindoline-1-one derivatives as cholinergic muscarinic m1 receptor positive alloesteric modulator activity for the treatment of alzheimers disease - Google Patents [patents.google.com]
• 2. WO2016208775A1 - 2,3-dihydro-4h-1,3-benzoxazin-4-one derivatives as modulators of cholinergic muscarinic m1 receptor - Google Patents [patents.google.com]
• 3. WO2015138895A1 - Hepatitis b core protein allosteric modulators - Google Patents [patents.google.com]
• 4. CN104045552A - Medicinal compound as neuroprotective agent - Google Patents [patents.google.com]

Solving solubility issues of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in aqueous media

Welcome, researchers and drug development professionals. This guide is designed to serve as a dedicated resource for troubleshooting and solving the solubility challenges associated with Methyl 5-chloro-2-hydroxy-4-methylbenzoate in aqueous media. As Senior Application Scientists, we have structured this guide in a practical, question-and-answer format to directly address the issues you may encounter during your experiments. Our goal is to provide not just protocols, but the underlying scientific rationale to empower your decision-making.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm having trouble dissolving Methyl 5-chloro-2-hydroxy-4-methylbenzoate in my aqueous buffer. Why is it so poorly soluble?

Answer: The poor aqueous solubility of Methyl 5-chloro-2-hydroxy-4-methylbenzoate stems directly from its molecular structure.

• Hydrophobic Nature: The molecule contains a benzene ring substituted with a chloro group and a methyl group. Both of these functional groups are hydrophobic, meaning they do not interact favorably with water molecules.

• LogP Value: A key indicator of a compound's hydrophobicity is its partition coefficient (LogP). The predicted XLogP3 value for this compound is 3.6[1], which indicates a significant preference for a lipid-like environment over an aqueous one. Compounds with a LogP > 3 are generally considered poorly soluble in water.

• Molecular Interactions: Water is a highly polar solvent that forms strong hydrogen bonds with itself. For a solute to dissolve, it must break these water-water interactions and form new, energetically favorable interactions with water molecules. The large, non-polar surface area of Methyl 5-chloro-2-hydroxy-4-methylbenzoate prevents this from happening efficiently. While the hydroxyl (-OH) and ester (-COOCH3) groups can participate in some hydrogen bonding, their contribution is outweighed by the hydrophobic character of the rest of the molecule.

Q2: What are the key physicochemical properties of Methyl 5-chloro-2-hydroxy-4-methylbenzoate that I should be aware of for my experiments?

Answer: Understanding the fundamental properties of your compound is the first step in designing a successful solubilization strategy.

Property	Value / Estimated Value	Source / Comment
Molecular Formula	C₈H₇ClO₃
Molecular Weight	186.59 g/mol	[1]
Appearance	Solid	[1]
Melting Point	46-50 °C	[2][3]
XLogP3 (Predicted)	3.6	[1]
pKa (Estimated)	~8-9	Based on the phenolic hydroxyl group. The exact value is influenced by the electron-withdrawing chloro group.

The most critical parameter here for solubility is the pKa . The phenolic hydroxyl group is weakly acidic. This means that at a pH above its pKa, this group will deprotonate to form a negatively charged phenolate ion. This ionization dramatically increases the molecule's polarity and, consequently, its aqueous solubility.

Q3: What is the simplest first step to try and solubilize this compound?

Answer: The simplest and often most effective initial approach is pH adjustment .[][5]

The strategy is to convert the neutral, poorly soluble form of the compound into its more soluble ionized (salt) form. Since Methyl 5-chloro-2-hydroxy-4-methylbenzoate has an acidic phenolic hydroxyl group, increasing the pH of your aqueous medium will facilitate its dissolution.

Mechanism: pH-Dependent Solubilization

The diagram below illustrates the equilibrium between the insoluble neutral form and the soluble ionized form. By increasing the concentration of hydroxide ions (raising the pH), the equilibrium shifts to the right, favoring the formation of the soluble phenolate salt.

Caption: pH-dependent equilibrium of the compound.

Experimental Protocol: Solubilization via pH Adjustment

• Preparation: Start with your desired aqueous buffer (e.g., PBS, Tris).

• Dispersion: Add the solid Methyl 5-chloro-2-hydroxy-4-methylbenzoate powder to the buffer and stir to create a suspension.

• pH Titration: While monitoring the pH with a calibrated meter, slowly add a base solution (e.g., 1 M NaOH or 1 M KOH) dropwise to the suspension.

• Observation: Continue stirring and adding the base. As the pH increases and approaches/surpasses the compound's pKa, you should observe the solid dissolving.

• Finalization: Once the compound is fully dissolved, you can make final volume adjustments with your buffer. Note the final pH of your stock solution.

• Caution: Be aware that altering the pH may affect the stability of your compound or interfere with downstream biological assays. Always run appropriate controls. It is known that different acids or bases used for pH adjustment can themselves impact the final solubility.[6]

Q4: My experiment is pH-sensitive and I cannot raise the pH. What is my next best option?

Answer: If pH modification is not viable, the use of cosolvents is the next logical step. Cosolvency is a powerful technique that involves adding a water-miscible organic solvent to your aqueous medium to increase the solubility of non-polar compounds.[7][8][9]

Causality: Cosolvents work by reducing the overall polarity of the solvent mixture.[][7] Water's high polarity and strong hydrogen-bonding network effectively "squeeze out" hydrophobic molecules. By introducing a less polar cosolvent, you disrupt this network, making the environment more hospitable to your non-polar compound and facilitating its dissolution.[]

Common Cosolvents for Research Applications:

• Ethanol

• Propylene Glycol (PG)

• Polyethylene Glycol 400 (PEG 400)

• Dimethyl Sulfoxide (DMSO)

• Glycerin

Experimental Protocol: Cosolvent Screening

• Selection: Choose a few biocompatible cosolvents to screen (e.g., DMSO, Ethanol, PEG 400).

• Stock Preparation: Prepare high-concentration stock solutions of your compound in 100% of each selected cosolvent (e.g., 50 mg/mL in DMSO). DMSO is a powerful solvent but can have toxicity concerns in some cell-based assays.[10]

• Dilution Series: Create a dilution series of these stock solutions into your primary aqueous buffer. For example, prepare final solutions containing 1%, 5%, and 10% (v/v) of the cosolvent.

• Solubility Assessment: Observe the solutions for any precipitation. A common issue is that a compound dissolved in a strong organic solvent may precipitate when diluted into an aqueous buffer.[9]

• Quantification (Optional but Recommended): To determine the actual solubility, prepare supersaturated slurries of the compound in different cosolvent/buffer mixtures. Equilibrate them for several hours (e.g., by shaking or rotating). Centrifuge to pellet the excess solid and measure the concentration of the compound in the clear supernatant using a suitable analytical method (e.g., HPLC-UV).

Cosolvent System (in PBS pH 7.4)	Expected Solubility Improvement	Notes
5% DMSO / 95% Buffer	Moderate	Common for in vitro assays. Check final DMSO concentration tolerance for your system.
10% Ethanol / 90% Buffer	Moderate to High	Often used in formulations. Can cause protein precipitation at higher concentrations.
20% PEG 400 / 80% Buffer	High	Good solubilizer, generally well-tolerated. Increases viscosity.
10% PG / 10% Ethanol / 80% Buffer	Potentially Synergistic	Combining cosolvents can sometimes yield better results than a single agent.[11][12]

Q5: I need to work in a completely solvent-free aqueous system for a sensitive biological experiment. What are my options?

Answer: When organic solvents must be avoided, you can turn to two excellent strategies: surfactant-mediated solubilization or cyclodextrin complexation .

1. Surfactants (Micellar Solubilization)

Surfactants are amphiphilic molecules with a water-loving (hydrophilic) head and a water-hating (hydrophobic) tail.[13] Above a certain concentration, called the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles.[13][14] The hydrophobic tails form a core, creating a microenvironment that can encapsulate your poorly soluble compound, while the hydrophilic heads face the water, rendering the entire complex soluble.[13][15]

• Recommended Surfactants: For biological applications, non-ionic surfactants are generally preferred due to their lower toxicity and reduced tendency to denature proteins.

  • Polysorbates (e.g., Tween® 20, Tween® 80)

  • Polyoxyethylene ethers (e.g., Brij® series)

2. Cyclodextrins (Inclusion Complexation)

Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone or donut.[][17] Their exterior is hydrophilic, making them water-soluble, while their internal cavity is hydrophobic.[][17] Methyl 5-chloro-2-hydroxy-4-methylbenzoate can be encapsulated within this hydrophobic cavity, forming a "host-guest" inclusion complex.[17] This complex effectively masks the compound's hydrophobicity, dramatically increasing its apparent water solubility.[][18][19]

• Common Cyclodextrins:

  • β-Cyclodextrin (β-CD): Often a good fit for aromatic rings.[]

  • Hydroxypropyl-β-Cyclodextrin (HP-β-CD): A chemically modified version with much higher aqueous solubility and lower toxicity than native β-CD, making it a very popular choice for pharmaceutical applications.[][19]

Experimental Protocol: Preparing a Cyclodextrin Inclusion Complex

• Prepare Cyclodextrin Solution: Dissolve HP-β-CD in your aqueous buffer to a desired concentration (e.g., 10% w/v). Warming the solution slightly can aid dissolution.

• Add Compound: Add an excess of Methyl 5-chloro-2-hydroxy-4-methylbenzoate to the cyclodextrin solution.

• Complexation: Stir or sonicate the mixture vigorously for several hours (or overnight) at a constant temperature to allow for the formation of the inclusion complex.

• Clarification: Remove the undissolved compound by centrifuging at high speed and filtering the supernatant through a 0.22 µm filter.

• Quantification: Determine the concentration of the solubilized compound in the clear filtrate via an appropriate analytical method (e.g., UV-Vis spectrophotometry or HPLC).

Q6: For my drug development project, I need to create a formulation for oral delivery. Are there more advanced strategies I should consider?

Answer: Yes, for oral bioavailability enhancement of poorly soluble compounds like yours, Self-Emulsifying Drug Delivery Systems (SEDDS) are a state-of-the-art approach.[20][21][22][23][24]

SEDDS are isotropic mixtures of oils, surfactants, and sometimes cosolvents, that contain the dissolved drug.[21][22] The key feature of a SEDDS formulation is its ability to spontaneously form a fine oil-in-water emulsion or microemulsion upon gentle agitation in an aqueous medium, such as the fluids in the gastrointestinal tract.[21][22][24]

Advantages of SEDDS:

• Enhanced Solubilization: The drug remains in a dissolved state within the oil droplets, bypassing the dissolution step which is often the rate-limiting factor for absorption.[21]

• Improved Bioavailability: The large surface area of the fine emulsion droplets facilitates rapid drug release and absorption across the intestinal wall.[21][25]

• Formulation Stability: These systems are physically stable pre-concentrates that are typically administered in soft or hard gelatin capsules.[21]

Developing a SEDDS formulation is a more complex process involving screening of oils, surfactants, and cosurfactants to build a ternary phase diagram, but it is a highly effective strategy for challenging compounds.[22]

Q7: With all these options, how do I choose the best solubilization strategy for my specific needs?

Answer: The optimal strategy depends on your experimental constraints and objectives. The following workflow provides a logical decision-making process.

Workflow: Selecting a Solubilization Strategy

Caption: Decision tree for choosing a solubilization method.

References

• Self-emulsifying Drug Delivery Systems (SEDDS): A Technology for Enhancing Oral Bioavailability of Poorly Soluble Drugs. American Pharmaceutical Review. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFUMLvMexpx5ar8jqThiku9PuSKUi9v7q3FjPs0XkjWhZs-QNJHwQZX10pVqmvLqz0xrXDUdvlcCDcIhg4H8jug16jtkz0IbKLwEsicJZclDL3MxTsPjcZhif7Z51-vM8v_8-u-v4JkUhIoIOSsEjPSrPrMVjcCbIA0pXkC6d23SaGHcExBa0JWkiNhPoedHU2kOtAMQcfu1TmHUIfORp_77h5-MoZ3WmikZX1H2Enhf5AdoAY1mOssmCJRh4y_miR0ctCyxFrwfMsuWLi0PZA_loF7zGrhii1xUlKNrZB1Y1XacpZG]( HUIfORp_77h5-MoZ3WmikZX1H2Enhf5AdoAY1mOssmCJRh4y_miR0ctCyxFrwfMsuWLi0PZA_loF7zGrhii1xUlKNrZB1Y1XacpZG)
• Solubilization techniques used for poorly w
• What are the effects of surfactants on the solubiliz
• Self-Emulsifying Drug Delivery Systems (SEDDS) in Pharmaceutical Development. Pharma Excipients.
• "Mixed-solvency approach" - Boon for solubilization of poorly water-soluble drugs.
• Self-emulsifying drug delivery systems: a novel approach to deliver drugs. PMC.
• Effect of Surfactant-Bile Interactions on the Solubility of Hydrophobic Drugs in Biorelevant Dissolution Media. PubMed.
• Self-Emulsifying Drug Delivery Systems for Poorly Soluble Drugs. Ijaresm.
• Self-emulsifying drug delivery systems: a novel approach to deliver drugs. PubMed.
• A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols. PMC - NIH.
• “Mixed-solvency approach” – Boon for solubilization of poorly w
• The Role of Surfactants in Solubiliz
• Cyclodextrin Solutions for API Solubility Boost. BOC Sciences.
• Cosolvency. PPTX - Slideshare.
• Cosolvent and Complex
• Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract. PMC - NIH.
• Enhancement of Plant Essential Oils' Aqueous Solubility and Stability Using Alpha and Beta Cyclodextrin.
• Impact of Dendrimers on Solubility of Hydrophobic Drug Molecules. Frontiers.
• pH Adjustment and Co-Solvent Optimiz
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
• Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics. MDPI.
• Can I use Cyclodextrin to improve the solubility of a compound?.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - NIH.
• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research.
• PH adjustment: Significance and symbolism. Synonym.tech.
• The effect of different pH-adjusting acids on the aqueous solubility of...
• Methyl 5-chloro-2-hydroxybenzo
• Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound.
• methyl 5-chloro-2-fluoro-4-hydroxybenzoate - Safety D
• Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research.
• 4068-78-4, Methyl 5-chloro-2-hydroxybenzo
• Methyl 5-chloro-2-hydroxybenzo
• 5-Chloro-2-hydroxy-4-methylbenzoic acid. Sigma-Aldrich.
• Solubility Guidelines for Peptides. Sigma-Aldrich.
• Solubility Guidelines for Peptides. Sigma-Aldrich.
• Showing Compound Methyl benzo
• METHYL 4-HYDROXYBENZOATE.
• Methyl benzo
• Methyl 5-chloro-2-methoxybenzo

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Technical Support Center: Advanced Purification of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Welcome to the technical support guide for the advanced purification of Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 4068-78-4). This resource is designed for researchers, chemists, and drug development professionals who encounter challenges in achieving high purity for this critical intermediate. This guide moves beyond standard protocols to address specific, real-world issues, grounding every recommendation in fundamental chemical principles.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the purification of Methyl 5-chloro-2-hydroxy-4-methylbenzoate. The format is designed for quick problem identification and resolution.

Question: My product "oils out" or forms a sticky, amorphous solid during recrystallization instead of forming fine crystals. What's happening and how do I fix it?

Answer:

This is a classic sign that the crystallization process is kinetically trapped or that significant impurities are present, depressing the melting point of the eutectic mixture.

• Probable Cause 1: Supersaturation was reached too quickly. Rapid cooling of a highly concentrated solution does not give the molecules adequate time to orient into an ordered crystal lattice.[1][2]

• Probable Cause 2: Poor solvent choice. The solvent may be too good, keeping the compound dissolved even at low temperatures, or it may be too poor, causing it to crash out of solution as an oil.

• Probable Cause 3: High impurity load. Residual starting materials or byproducts can act as "anti-solvents" or interfere with crystal packing.

Solutions & Scientific Rationale:

• Re-dissolve and Cool Slowly: Place the flask back on the heat source, add a small amount (5-10% more) of the hot solvent to ensure complete dissolution, and then allow it to cool to room temperature on the benchtop, insulated from the cold surface with a cork ring or paper towels.[1] Slow cooling is critical for forming pure, well-defined crystals.[3]

• Induce Crystallization: If crystals do not form upon slow cooling, try scratching the inside of the flask just below the solvent line with a glass rod. The microscopic scratches provide nucleation sites for crystal growth. Alternatively, add a single "seed crystal" from a previous pure batch.[1]

• Optimize the Solvent System: If the issue persists, a different solvent system is necessary. Use a two-solvent system for fine control. Dissolve the crude compound in a minimum amount of a "good" solvent (in which it is highly soluble, e.g., ethyl acetate or dichloromethane) at boiling. Then, add a "poor" solvent (in which it is insoluble, e.g., hexanes or heptane) dropwise at the boiling point until a persistent cloudiness appears. Add a few drops of the "good" solvent to redissolve the cloudiness and then cool slowly.[4]

Question: I'm losing a significant amount of my product during the aqueous workup, especially after a base wash. Why is my yield so low?

Answer:

This issue stems from the amphipathic nature of your molecule, which contains both a lipophilic aromatic ring and an acidic phenolic hydroxyl group.

• Probable Cause: Deprotonation of the Phenol. The hydroxyl group on the benzene ring is acidic (pKa ≈ 9-10). Washing with a strong base like sodium hydroxide (NaOH) will deprotonate the phenol, forming a water-soluble sodium phenoxide salt. This salt partitions into the aqueous layer, leading to significant product loss.[5]

• Secondary Cause: Ester Hydrolysis. While less rapid at room temperature, prolonged exposure to strong base can also hydrolyze the methyl ester back to the parent carboxylic acid, which would then also be extracted into the basic aqueous layer.[5]

Solutions & Scientific Rationale:

• Use a Weaker Base: Neutralize residual acid catalysts or unreacted acidic starting materials with a saturated solution of sodium bicarbonate (NaHCO₃).[5][6] Sodium bicarbonate is a much weaker base and is generally not strong enough to deprotonate the phenol significantly, but it will effectively neutralize stronger acids like residual H₂SO₄ or the starting 5-chloro-2-hydroxybenzoic acid.

• Minimize Contact Time: Perform the wash quickly and avoid vigorous, prolonged shaking that can lead to the formation of stable emulsions.[5]

• Brine Wash: After the base wash, perform a wash with saturated aqueous sodium chloride (brine). This reduces the solubility of organic compounds in the aqueous layer and helps to break up any emulsions that may have formed.

Question: My compound streaks badly during silica gel column chromatography, making separation impossible. What causes this and what is the solution?

Answer:

This is a very common problem for compounds containing acidic functional groups, like your target molecule's phenol.

• Probable Cause: Strong Acid-Base Interactions. Silica gel is an acidic stationary phase due to the presence of silanol (Si-OH) groups on its surface. The acidic phenol on your molecule can interact very strongly with these sites, leading to significant band broadening (tailing or streaking) rather than sharp, well-defined bands.[7]

Solutions & Scientific Rationale:

• Mobile Phase Modification: The most direct solution is to add a small amount (0.5-1%) of a modifier like acetic acid to your eluent (e.g., Ethyl Acetate/Hexanes). The acetic acid acts as a competitive binder to the silica surface and ensures that your compound remains in its protonated, less polar state. This dramatically reduces tailing and improves peak shape.[7]

• Switch to Reverse-Phase Chromatography: For polar and ionizable compounds, reverse-phase (C18-functionalized silica) chromatography is often a superior choice.[7] The separation is based on hydrophobicity, which avoids the strong acidic interactions. An appropriate mobile phase would be a gradient of water and methanol or acetonitrile, often with 0.1% formic acid or TFA added to ensure the phenol remains protonated.[8][9][10]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I should be trying to remove from my crude Methyl 5-chloro-2-hydroxy-4-methylbenzoate?

The impurity profile depends heavily on the synthetic route. Assuming a standard Fisher esterification from 5-chloro-2-hydroxy-4-methylbenzoic acid:

• Unreacted Starting Material: 5-chloro-2-hydroxy-4-methylbenzoic acid. This is a highly polar, acidic impurity.[11][12]

• Isomeric Byproducts: Depending on the synthesis of the parent acid, you may have regioisomers of the chlorination or methylation. These can be very difficult to separate.

• Side-Reaction Products: Overheating during esterification can lead to small amounts of decomposition or dimerization products.

• Residual Catalyst: Sulfuric acid or other acid catalysts used in the esterification.[12]

If a Friedel-Crafts acylation route is used, potential impurities are more complex:

• O-acylated vs. C-acylated products: Phenols are bidentate nucleophiles and can react at the oxygen (O-acylation) to form an ester or at the ring (C-acylation).[13][14] The desired product is from C-acylation, but O-acylated isomers can be significant byproducts.

• Positional Isomers: Acylation may occur at different positions on the ring, leading to hard-to-separate isomers.[15]

Q2: How do I decide which purification technique is best for my sample?

The choice depends on the purity of your crude material and the required purity of the final product. The following decision tree provides a general guideline.

Caption: Decision tree for selecting a purification strategy.

Q3: When is it necessary to use a high-end technique like preparative HPLC?

Preparative High-Performance Liquid Chromatography (HPLC) is justified under two main conditions:

• High-Purity Requirement: When the final application (e.g., for use as a pharmaceutical reference standard) demands extremely high purity (>99.5%) that cannot be achieved by other methods.

• Difficult Separations: When the crude material contains impurities with very similar polarities or structures to the desired product, such as regioisomers, which co-elute in flash chromatography and co-crystallize during recrystallization.[8][16]

Q4: Can I use distillation for purification?

While distillation is a common method for purifying esters, it is generally not suitable for Methyl 5-chloro-2-hydroxy-4-methylbenzoate.[17] The presence of the polar phenolic hydroxyl group significantly increases the boiling point of the molecule and makes it susceptible to thermal decomposition at the temperatures required for distillation, even under high vacuum.

Section 3: Detailed Experimental Protocols

Protocol 1: Optimized Recrystallization (Two-Solvent System)

This protocol is ideal for material that is already >95% pure and needs a final polishing step.

• Solvent Selection: A Toluene/Heptane system is a good starting point. Toluene is a good solvent for the aromatic compound when hot, while heptane is a non-polar anti-solvent.

• Dissolution: In an Erlenmeyer flask, add the crude solid. Add the minimum volume of hot toluene (heated to ~100 °C) required to fully dissolve the solid with stirring.

• Charcoal Treatment (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, then add a small amount (1-2% by weight) of activated charcoal. Re-heat the mixture to boiling for 2-3 minutes.

• Hot Filtration: Pre-warm a funnel with fluted filter paper by pouring hot toluene through it. Filter the hot solution quickly to remove the charcoal or any insoluble impurities. This step prevents premature crystallization on the funnel.[4]

• Induce Crystallization: While the filtered solution is still hot, add heptane dropwise with swirling until a faint, persistent cloudiness is observed. Add 1-2 drops of hot toluene to just re-dissolve the cloudiness.

• Crystal Growth: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this period. For maximum recovery, subsequently place the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals sparingly with a small amount of cold heptane to remove any residual mother liquor.

• Drying: Dry the crystals under high vacuum to remove all residual solvents.

Protocol 2: Normal-Phase Flash Column Chromatography

This is the workhorse method for purifying samples in the 70-95% purity range.

• Stationary Phase: Silica gel, 230-400 mesh (60 Å).

• Mobile Phase (Eluent): Start with a gradient system of Ethyl Acetate (EtOAc) in Hexanes. A typical gradient might be from 5% to 30% EtOAc. Crucially, add 1% acetic acid to the entire mobile phase mixture to prevent tailing. [7]

• TLC Analysis: First, determine the optimal eluent composition using TLC. The ideal solvent system should give your target compound an Rf value of approximately 0.25-0.35.

• Column Packing: Pack the column with silica gel as a slurry in the initial, low-polarity eluent (e.g., 5% EtOAc/Hexanes + 1% Acetic Acid).

• Sample Loading (Dry Loading): Dissolve your crude product in a minimal amount of a strong solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel (2-3 times the mass of your crude product) and evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder. Carefully layer this powder onto the top of the packed column. This method provides superior resolution compared to liquid loading.

• Elution: Begin elution with the starting mobile phase. Gradually increase the polarity of the eluent according to your predetermined gradient.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure. The volatile acetic acid should co-evaporate, but drying under high vacuum is recommended.

Protocol 3: Preparative Reverse-Phase HPLC

This method is for achieving the highest possible purity or for separating very challenging mixtures.

• Stationary Phase: C18-functionalized silica gel column.

• Mobile Phase: A gradient of HPLC-grade water and acetonitrile (ACN) or methanol (MeOH) is typically used. Both solvents should be modified with 0.1% formic acid (for MS compatibility) or 0.1% trifluoroacetic acid (TFA) to ensure the phenol is protonated and gives a sharp peak shape.[8][16]

• Analytical Method Development: First, develop a separation method on an analytical scale HPLC to determine the optimal gradient, flow rate, and detection wavelength (e.g., 294 nm).[16]

• Sample Preparation: Dissolve the crude sample in a small amount of the mobile phase or a strong solvent like methanol. Filter the sample through a 0.45 µm syringe filter before injection to protect the column.

• Purification: Scale up the injection volume on the preparative HPLC system using the optimized analytical method as a starting point. The flow rate and gradient will need to be adjusted based on the column dimensions.

• Fraction Collection: Collect fractions corresponding to the target peak.

• Isolation: Combine the pure fractions. Remove the organic solvent (ACN or MeOH) via rotary evaporation. The remaining aqueous solution can be freeze-dried (lyophilized) to yield the final product as a fluffy solid, free of volatile buffer salts.

Section 4: Data & Visualization

Table 1: Comparison of Primary Purification Techniques

Technique	Typical Scale	Purity Achieved	Pros	Cons
Recrystallization	mg to multi-kg	98-99.9%	Highly scalable, cost-effective, yields high-quality crystalline material.	Can have lower yields, ineffective for oils or certain isomeric impurities.[2][18]
Flash Chromatography	mg to ~50 g	95-99%	Excellent for multi-component mixtures, highly versatile.	Solvent and silica intensive, can be time-consuming.[7]
Preparative HPLC	mg to ~5 g	>99.5%	Highest resolution for difficult separations, excellent for final polishing.[8][16]	Expensive, low throughput, requires specialized equipment, large solvent volumes.[18]

Diagram: Troubleshooting Common Chromatography Issues

Caption: Common chromatography problems and their solutions.

References

• ISOLATION AND PURIFICATION OF PHENOLIC COMPOUNDS FROM MAGNOLIAE OFFICINALIS BY PREPARATIVE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY . Taylor & Francis. Available from: [Link]

• Fisher Esterification: Synthesis and Purification of Esters . HSCprep. Available from: [Link]

• Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate . PMC. Available from: [Link]

• Preparative Separation of Phenolic Compounds from Chimonanthus praecox Flowers by High-Speed Counter-Current Chromatography Using a Stepwise Elution Mode . PMC. Available from: [Link]

• Normal-phase high-performance liquid chromatographic separations of positional isomers of substituted benzoic acids with amine and beta-cyclodextrin bonded-phase columns . PubMed. Available from: [Link]

• Preparative isolation and purification of phenolic acids from Smilax china by high-speed counter-current chromatography . ResearchGate. Available from: [Link]

• Preparative separation of seven phenolic acids from Xanthii Fructus using pH-zone-refining counter-current chromatography combin . RSC Publishing. Available from: [Link]

• The purification of benzoic acid using dividing wall columns . Hydrocarbon Processing. Available from: [Link]

• Separation of Benzoic acid, 2-chloro-5-nitro- on Newcrom R1 HPLC column . SIELC Technologies. Available from: [Link]

• Friedel–Crafts reaction of phenol . Chemistry Stack Exchange. Available from: [Link]

• Synthesis of a. Methyl 5-chloro-2-hydroxybenzoate (2c) . PrepChem.com. Available from: [Link]

• Process for the purification of benzoic acid. Google Patents.

• A COMPREHENSIVE REVIEW ON IMPURITY PROFILING OF ACTIVE PHARMACEUTICAL INGREDIENTS . International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

• General procedures for the purification of Esters . LookChem. Available from: [Link]

• Two-Solvent Recrystallization Guide . MIT OpenCourseWare. Available from: [Link]

• 3.6F: Troubleshooting . Chemistry LibreTexts. Available from: [Link]

• Concerning the Purification of Esters . American Journal of Science. Available from: [Link]

• Why Anilines and Phenols do not undergo Friedel Craft Acylation Reaction? . CurlyArrows. Available from: [Link]

• Recrystallization Guide: Process, Procedure, Solvents . Mettler Toledo. Available from: [Link]

• Recrystallization of Benzoic Acid . Web.mnstate.edu. Available from: [Link]

• Preparation method of methyl 4-acetamido-5-chloro-2-methoxybenzoate. Google Patents.

• METHYL p-HYDROXYBENZOATE . FAO. Available from: [Link]

• Method for preparing methyl p-chloromethyl benzoate. Google Patents.

• Preparation of Methyl Benzoate . Tidewater Community College. Available from: [Link]

• Cas 4068-78-4,Methyl 5-chloro-2-hydroxybenzoate . LookChem. Available from: [Link]

• Methyl 5-chloro-2-(4-methylbenzenesulfonamido)benzoate . PMC. Available from: [Link]

• Friedel-Crafts Acylation with Practice Problems . Chemistry Steps. Available from: [Link]

• Benzoic acid, 4-amino-3-methyl-, ethyl ester . Organic Syntheses Procedure. Available from: [Link]

• Acylation of phenols . University of Calgary. Available from: [Link]

• Sourcing Methyl 5-chloro-2-hydroxybenzoate: A Guide for Chemical Industry Professionals . NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• The preparation of methyl benzoate and methyl salicylate on silica gel column . SciSpace. Available from: [Link]

• Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks . Beilstein Journals. Available from: [Link]

• Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy-phenyl)iodonium Tosylate . Organic Syntheses Procedure. Available from: [Link]

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• 8. Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Normal-phase high-performance liquid chromatographic separations of positional isomers of substituted benzoic acids with amine and beta-cyclodextrin bonded-phase columns - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Preparative Separation of Phenolic Compounds from Chimonanthus praecox Flowers by High-Speed Counter-Current Chromatography Using a Stepwise Elution Mode - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate. This document provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to navigate the intricacies of this multi-step synthesis, ensuring both high yield and purity.

I. Foundational Principles: Synthesis Overview and Strategy

The synthesis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate is typically approached as a two-step process. The first step involves the synthesis of the precursor, methyl 2-hydroxy-4-methylbenzoate, through the Fischer-Speier esterification of 2-hydroxy-4-methylbenzoic acid. The second, and more critical step, is the regioselective chlorination of this intermediate to yield the final product.

Caption: Overall synthetic workflow.

II. Step 1: Synthesis of Methyl 2-hydroxy-4-methylbenzoate

The initial phase of this synthesis is the esterification of 2-hydroxy-4-methylbenzoic acid. The Fischer-Speier esterification is a reliable and well-established method for this transformation.[1][2][3]

Experimental Protocol: Fischer-Speier Esterification

Materials:

• 2-hydroxy-4-methylbenzoic acid

• Anhydrous Methanol

• Concentrated Sulfuric Acid

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Ethyl Acetate

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-hydroxy-4-methylbenzoic acid (1.0 eq).

• Add a significant excess of anhydrous methanol (20-40 eq). The large excess of methanol helps to drive the reaction equilibrium towards the product.[4]

• With caution and while cooling the flask in an ice bath, slowly add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq).

• Heat the mixture to reflux (approximately 65 °C) and maintain for 2-4 hours. Reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield crude methyl 2-hydroxy-4-methylbenzoate. This product is often of sufficient purity for the subsequent chlorination step.

Troubleshooting & FAQs: Esterification

Issue	Potential Cause	Troubleshooting Steps
Low Conversion to Ester	Incomplete reaction due to equilibrium.	- Increase the excess of methanol. - Extend the reflux time. - Ensure the sulfuric acid catalyst is active and added in the correct proportion.
Water present in the reaction mixture.	- Use anhydrous methanol and dry glassware.
Product Loss During Workup	Incomplete extraction of the ester.	- Perform multiple extractions with ethyl acetate.
Emulsion formation during washing.	- Add brine to the separatory funnel to break the emulsion.

III. Step 2: Regioselective Chlorination

The chlorination of methyl 2-hydroxy-4-methylbenzoate is an electrophilic aromatic substitution reaction. The regioselectivity of this reaction, which dictates the position of the incoming chlorine atom, is governed by the directing effects of the substituents already present on the benzene ring: the hydroxyl (-OH) group and the methyl ester (-COOCH₃) group.[5][6][7][8]

The hydroxyl group is a strongly activating, ortho, para-directing group due to its ability to donate electron density to the ring through resonance. The methyl ester group is a deactivating, meta-directing group. In this case, the powerful activating and directing effect of the hydroxyl group dominates, directing the incoming electrophile to the positions ortho and para to it. The position para to the hydroxyl group is already occupied by the methyl group, and one of the ortho positions is sterically hindered by the adjacent methyl ester. Therefore, chlorination occurs at the other ortho position, which is the 5-position of the final product.

Caption: Simplified mechanism of electrophilic chlorination.

Experimental Protocol: Chlorination with Sulfuryl Chloride

Materials:

• Methyl 2-hydroxy-4-methylbenzoate

• Sulfuryl Chloride (SO₂Cl₂)

• Anhydrous Dichloromethane (DCM) or Chloroform

• Saturated Sodium Bicarbonate Solution

• Anhydrous Sodium Sulfate

Procedure:

• Dissolve methyl 2-hydroxy-4-methylbenzoate (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of sulfuryl chloride (1.0-1.1 eq) in anhydrous DCM dropwise to the stirred solution over 30-60 minutes.

• After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Carefully quench the reaction by slowly adding it to a stirred, saturated solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to obtain the crude product.

Troubleshooting & FAQs: Chlorination

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Desired Product	Incomplete reaction.	- Ensure the sulfuryl chloride is fresh and of high purity. - Extend the reaction time or allow the reaction to proceed at room temperature for a longer period after the initial cooling.
Over-chlorination (formation of dichlorinated byproducts).	- Use a strict 1:1 stoichiometry of the chlorinating agent.[5] - Maintain a low reaction temperature during the addition of sulfuryl chloride.
Formation of Multiple Isomers	Loss of regioselectivity.	- This is less likely given the strong directing effect of the hydroxyl group. However, ensure the reaction is run at a controlled, low temperature to minimize side reactions.
Decomposition of Starting Material	Harsh reaction conditions.	- Ensure the dropwise addition of sulfuryl chloride is slow and the temperature is maintained at 0 °C.

IV. Purification and Characterization

Purification of the crude Methyl 5-chloro-2-hydroxy-4-methylbenzoate is typically achieved through recrystallization or column chromatography.

Purification Protocol: Recrystallization

• Choose a suitable solvent system. A mixture of a polar solvent (e.g., ethanol, methanol) and a non-polar solvent (e.g., hexane, water) is often effective.

• Dissolve the crude product in a minimal amount of the hot polar solvent.

• Slowly add the non-polar solvent until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent mixture.

• Dry the crystals under vacuum.

Characterization

The purity and identity of the final product should be confirmed by analytical techniques such as TLC, melting point determination, and spectroscopic methods (NMR, IR).

Predicted Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 11.0-12.0 (s, 1H, Ar-OH)

  • δ 7.5-7.8 (s, 1H, Ar-H)

  • δ 6.8-7.1 (s, 1H, Ar-H)

  • δ 3.9 (s, 3H, -OCH₃)

  • δ 2.3 (s, 3H, Ar-CH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 165-170 (-C=O)

  • δ 155-160 (C-OH)

  • δ 135-140 (C-CH₃)

  • δ 130-135 (C-H)

  • δ 120-125 (C-Cl)

  • δ 115-120 (C-H)

  • δ 110-115 (C-COOCH₃)

  • δ 52-55 (-OCH₃)

  • δ 15-20 (Ar-CH₃)

Note: These are predicted chemical shifts and may vary slightly from experimental values.[9][10][11]

V. References

• BenchChem. (2025). Technical Support Center: Purification of Crude Methyl 3-hydroxy-4,5-dimethoxybenzoate. BenchChem.

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions.

• Prasse, C., et al. (2020). Chlorination of Phenols Revisited: Unexpected Formation of α,β-Unsaturated C4-Dicarbonyl Ring Cleavage Products. Environmental Science & Technology, 54(3), 1484-1493.

• Zhang, F., et al. (2025). Overlooked formation of chlorinated coupling byproducts during phenol degradation with ferrate(VI) oxidation technology. Journal of Environmental Sciences.

• Li, X., et al. (2022). Chlorination of para-substituted phenols: Formation of α, β-unsaturated C4-dialdehydes and C4-dicarboxylic acids. Journal of Environmental Sciences, 117, 197-208.

• Elaboration of a Method for Synthesis for Methyl p-Hidroxylbenzoate, a Food Preservative. (n.d.).

• KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II.

• Fischer Esterification Procedure. (n.d.).

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures.

• Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions.

• BenchChem. (2026, March). An In-depth Technical Guide to the Synthesis of 2-Hydroxymethylbenzoic Acid from Phthalide.

• Directing Groups in SE Ar. (n.d.).

• National Institute of Standards and Technology. (n.d.). 2-Hydroxy-4-methylbenzoic acid. NIST WebBook.

• Wikipedia. (n.d.). Electrophilic aromatic directing groups.

• ECHEMI. (n.d.). How to analysis the phenolic compounds by TLC, the method and....

• BenchChem. (2025). Application Note and Protocol: Fischer Esterification for the Synthesis of Methyl 4-methylbenzoate.

• ResearchGate. (n.d.). Synthesis of 2-hydroxy-4-(2-hydroxybenzamido) benzoic acid.

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 25 MHz, H2O, predicted) (NP0319073).

• PrepChem.com. (n.d.). Reaction 3: synthesis of para-hydroxy-methyl-benzoic acid salt.

• Google Patents. (n.d.). US3920757A - Chlorination with sulfuryl chloride.

• Preparation of Methyl Benzoate. (n.d.).

• Google Patents. (n.d.). US3449404A - Process for the preparation of esters of alkyl benzene monocarboxylic acids chlorinated in the nucleus.

• Liu, B., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20268.

• Google Patents. (n.d.). CN106349091A - Synthesis methods of 2-(4-Diethylamino-2-hydroxybenzoyl)benzoic Acid in the melt state.

• Organic Chemistry Portal. (n.d.). Application of Sulfuryl Chloride for the Quick Construction of β-Chlorotetrahydrofuran Derivatives from Homoallylic Alcohols under Mild Conditions.

• Biological Magnetic Resonance Bank. (n.d.). bmse001194 Methyl 4-hydroxybenzoate.

• Esterification of benzoic acid to methyl benzoate. (n.d.).

• Google Patents. (n.d.). US2816134A - Preparation of chlorinated aromatic carboxylic acid esters.

• Prasse, C., et al. (2020). Chlorination of Phenols Revisited: Unexpected Formation of α,β-Unsaturated C4-Dicarbonyl Ring Cleavage Products. PMC.

• Google Patents. (n.d.). US2865959A - Chlorination of aromatic carboxylic acid esters.

• ResearchGate. (n.d.). The chlorination of 4-amino-2-hydroxy-benzoic acid.

• Lee, F. G. (n.d.). Kinetics of Chlorination of Phenol — Chlorophenolic Tastes and Odors*.

• Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry. YouTube.

• da Silva, A. B. F., et al. (n.d.). A Complete and Unambiguous 1H and 13C NMR Signals Assignment of para-Naphthoquinones, ortho. SciELO.

• Malbaša, R. V., et al. (n.d.). TLC ANALYSIS OF SOME PHENOLIC COMPOUNDS IN KOMBUCHA BEVERAGE. Semantic Scholar.

• MDPI. (2025, January 28). Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification.

• Shimadzu. (n.d.). Analysis of Phenols in Drinking Water Using Triple Quadrupole LC/MS/MS (LCMS-8040).

• Google Patents. (n.d.). US3425915A - Purification of high boiling aromatic compounds by codistillation with a chlorinated diphenyl solvent.

• PubMed. (2010, May 26). Methyl 5-chloro-2-(4-methyl-benzene-sulfonamido)-benzoate.

• OECD SIDS. (2003, December). 4-METHYLBENZENESULFONYL CHLORIDE.

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Technical Support Center: Stabilization &amp; Storage of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Welcome to the Application Science Support Center. As researchers and drug development professionals, handling polyfunctional aromatic compounds like Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS 773134-18-2) requires a deep understanding of molecular vulnerabilities. This molecule features three distinct reactive sites: a methyl ester, a phenolic hydroxyl group, and an aryl chloride.

To ensure scientific integrity and reproducibility, this guide moves beyond basic instructions to explain the causality behind degradation and provides self-validating protocols to secure your compound's long-term stability.

Mechanistic Troubleshooting & FAQs

Q1: My solid stock of Methyl 5-chloro-2-hydroxy-4-methylbenzoate has developed a faint pink/brown tint over the last six months. What is happening, and is it still usable? A1: The discoloration is a classic visual indicator of phenolic auto-oxidation. The hydroxyl group at the 2-position is highly susceptible to oxidation when exposed to atmospheric oxygen and light. This process generates phenoxy radicals that rapidly dimerize or oxidize further into highly conjugated, intensely colored p-benzoquinone or o-benzoquinone derivatives (1)[1].

• Causality: Transition metals (often leaching from low-quality glass) and UV light catalyze this radical pathway, leading to the formation of phenoquinone polymers (2)[2]. Even trace amounts (parts per million) will cause visible discoloration. If the powder is discolored, its purity is compromised and it must be re-purified.

Q2: When preparing aqueous/organic stock solutions, I notice rapid degradation of the compound. How can I stabilize the solution? A2: You are observing ester hydrolysis. The methyl ester group is susceptible to both acid- and base-catalyzed hydrolysis, yielding 5-chloro-2-hydroxy-4-methylbenzoic acid and methanol. However, base-catalyzed hydrolysis (saponification) is exponentially faster than its acid-catalyzed counterpart (3)[3].

• Causality: At a pH > 7.0, hydroxide ions act as aggressive nucleophiles, attacking the electrophilic carbonyl carbon of the ester. To stabilize the solution, you must buffer the aqueous phase to a mildly acidic pH (e.g., pH 4.5–5.5). This protonates the leaving group slightly without fully activating the carbonyl, effectively arresting the hydrolysis kinetics.

Q3: What are the regulatory standards for long-term stability testing of this API? A3: For regulatory submissions, you must strictly adhere to the ICH Q1A(R2) guidelines for new drug substances (4)[4]. Long-term storage testing must be conducted at 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months, while accelerated testing is performed at 40°C ± 2°C / 75% RH ± 5% RH for 6 months[4].

Visualizing Molecular Vulnerabilities

Degradation pathways of Methyl 5-chloro-2-hydroxy-4-methylbenzoate via hydrolysis and oxidation.

Quantitative Degradation Parameters

The following table summarizes the kinetic vulnerabilities of the molecule to help you engineer appropriate storage environments.

Functional Group	Degradation Pathway	Primary Catalyst/Trigger	Kinetic Half-Life Context	Preventive Strategy
Phenolic -OH	Auto-oxidation	O₂, UV Light, Transition Metals	Hours to days (in light/O₂)	Argon headspace, Amber actinic glass
Methyl Ester	Hydrolysis	pH > 7.0 (OH⁻ ions), Moisture	~10 days at pH 9.0	Buffer solutions to pH 4.5–5.5
Aryl Chloride	Photolysis	Intense UV (<260 nm)	Highly stable in dark	Light shielding

Protocol Vault: Self-Validating Methodologies

Protocol A: Preparation of Ultra-Stable Liquid Stock Solutions

Objective: Formulate a liquid stock that chemically resists both oxidation and hydrolysis. Causality: Using a slightly acidic buffer prevents base-catalyzed ester saponification, while an inert headspace and chelating agents prevent metal-catalyzed phenolic oxidation.

Step-by-Step Methodology:

• Solvent Degassing: Sparge HPLC-grade Methanol or Acetonitrile with high-purity Nitrogen for 15 minutes to displace dissolved oxygen.

• pH Control: If preparing an aqueous mixture, utilize a 50 mM Acetate buffer adjusted strictly to pH 5.0. Do not use alkaline buffers like Tris (pH 8.0), as they will rapidly hydrolyze the ester and accelerate phenol oxidation.

• Antioxidant Spiking: Add 0.01% (w/v) BHT (Butylated hydroxytoluene) or 1 mM EDTA to chelate stray metal ions that act as radical initiators.

• Dissolution: Dissolve the compound into the degassed solvent under subdued lighting to prevent photo-activation.

• Storage: Aliquot into amber glass HPLC vials with PTFE-lined septa. Purge the headspace with Argon before crimping. Store at -20°C.

Self-Validation Checkpoint (The T0 / T+24h Delta Check): Immediately after preparation, run an aliquot via HPLC-UV (T=0) to measure the parent peak area. Leave a control vial exposed to room light and ambient air for 24 hours (T+24h), while keeping your main batch sealed at -20°C. If the protocol was executed correctly, the protected vial will show <0.1% deviation from T=0, while the exposed control vial will validate the degradation pathways (visible appearance of the benzoic acid derivative and quinone peaks).

Protocol B: ICH Q1A Solid-State Stability Testing Workflow

Objective: Establish the regulatory shelf-life of the solid powder.

Step-by-Step Methodology:

• Packaging Simulation: Package the solid API in the exact container-closure system proposed for marketing (e.g., double LDPE bags inside a miniature HDPE drum, or amber glass vials).

• Environmental Chambers: Place a minimum of three distinct batches in calibrated stability chambers:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Sampling Intervals: Pull samples at 0, 3, 6, 9, and 12 months for long-term, and 0, 3, and 6 months for accelerated testing.

• Analytical Testing: Assess appearance (color change), assay (HPLC), and moisture content (Karl Fischer titration).

Self-Validation Checkpoint (Mass Balance Accountability): During HPLC analysis, the sum of the parent API peak area and all degradation product peak areas (adjusted for relative response factors) must equal 100% ± 2% of the initial T=0 assay. If mass balance is lost, it indicates the formation of insoluble phenoquinone polymers or volatile degradants, requiring immediate method redevelopment.

Visualizing the Stability Workflow

ICH Q1A-compliant stability testing workflow for solid-state storage.

References

• Source: nih.
• Source: benchchem.
• Title: Q1A(R2)
• Source: stackexchange.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]

Troubleshooting HPLC baseline noise for Methyl 5-chloro-2-hydroxy-4-methylbenzoate analysis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting High-Performance Liquid Chromatography (HPLC) baseline noise during the analysis of Methyl 5-chloro-2-hydroxy-4-methylbenzoate .

Rather than a generic overview, this guide dissects the specific physicochemical properties of your target analyte and how they interact with chromatographic systems to produce baseline instability.

Part 1: Analyte Context & Methodological Causality

Methyl 5-chloro-2-hydroxy-4-methylbenzoate is a halogenated phenolic ester. Its structural properties dictate specific chromatographic conditions that inherently increase the risk of baseline noise:

• Ionization Suppression (pKa Dynamics): The phenolic hydroxyl group has a pKa of approximately 8.5. To prevent peak tailing and retention time shifts, the mobile phase must be highly acidic (pH < 4.0). Trifluoroacetic acid (TFA) is commonly used, but it strongly absorbs UV light at low wavelengths, leading to severe baseline drift during gradient elution[1][2].

• Hydrophobicity & Outgassing: The methyl ester and chloro-substituent render the molecule highly hydrophobic, requiring a steep organic gradient (e.g., Acetonitrile or Methanol). Mixing highly aqueous and highly organic solvents dynamically changes gas solubility, drastically increasing the risk of outgassing and bubble-induced noise[2].

• Metal Chelation: The 2-hydroxybenzoate moiety is a classic bidentate chelator for transition metals. In aging stainless steel HPLC systems, this can strip iron or nickel into the flow path, causing electrochemical noise, baseline disturbances, and severe peak tailing[3].

Part 2: Diagnostic Workflow

Before adjusting your method, use the following logical workflow to isolate the physical source of the baseline noise.

Diagnostic decision tree for isolating HPLC baseline noise sources.

Part 3: Interactive Troubleshooting Guide (FAQs)

Q: My baseline drifts upwards significantly during the gradient run for Methyl 5-chloro-2-hydroxy-4-methylbenzoate. How do I fix this? Causality: Because this analyte requires acidic conditions, you are likely using TFA. TFA absorbs UV light strongly at <254 nm. As the organic fraction (Acetonitrile) increases during the gradient, the background absorbance shifts, causing an upward baseline drift[1][2]. Solution: Ensure TFA is added to both the Aqueous (A) and Organic (B) phases at slightly offset concentrations. Because Acetonitrile is less UV-transparent than water, using 0.100% TFA in Channel A and 0.085% TFA in Channel B will perfectly balance the baseline profile[1].

Q: I am seeing random, sharp spikes throughout the chromatogram. Is my column degrading? Causality: Sharp, non-repeating spikes are rarely column-related. They are almost exclusively caused by air bubbles passing through the detector flow cell[4]. When analyzing hydrophobic compounds, the rapid mixing of aqueous buffers with organic solvents decreases gas solubility, leading to outgassing[2]. Solution: Rely on an inline vacuum degasser or continuous helium sparging. Do not rely on ultrasonic bath degassing; atmospheric gas bleeds right back into the solution within 20-30 minutes, resulting in returning baseline noise[5].

Q: The baseline has a rhythmic, cyclic wave pattern. What causes this? Causality: Cyclic noise correlates perfectly with the pump stroke volume. It indicates incomplete solvent mixing or malfunctioning check valves[5][6]. When using TFA for phenolic esters, standard ruby check valves can sometimes stick, exacerbating the pulsation. Solution: Install a static mixer with an appropriate delay volume to ensure uniform blending[6]. If the issue persists, switch to ceramic check valves, which are highly resistant to sticking in TFA-based methods[2].

Q: My baseline is noisy, and the analyte peak is severely tailing, despite using fresh mobile phase. Causality: Methyl 5-chloro-2-hydroxy-4-methylbenzoate contains a 2-hydroxybenzoate structural motif, which acts as a bidentate chelator for transition metals (Fe, Ni) found in aging stainless steel HPLC systems[3]. This continuous microscopic chelation causes both electrochemical baseline noise and peak tailing. Solution: Passivate your HPLC system with nitric acid to strip surface metals, or migrate the method to a bio-inert/metal-free fluid path[3].

Part 4: Self-Validating Experimental Protocols

To troubleshoot effectively, you must use self-validating protocols that isolate variables and prove causality.

Protocol 1: The Zero-Dead-Volume (ZDV) System Isolation Test

Purpose: To definitively isolate whether high-frequency noise is originating from the column chemistry or the system hardware.

• Disconnect the analytical column from the flow path.

• Install a Zero-Dead-Volume (ZDV) union in place of the column to eliminate all stationary phase variables (e.g., silane breakdown or matrix buildup)[7].

• Pump 100% HPLC-grade Methanol at 1.0 mL/min.

• Monitor the baseline at your target wavelength (e.g., 254 nm) for 15 minutes.

• Validation Check: If the noise disappears, the root cause was column bleed or strongly retained contaminants[7]. If the noise persists, the issue is hardware-related (e.g., detector lamp aging or pump pulsation)[8].

Protocol 2: Mobile Phase Optimization & Baseline Mapping

Purpose: To create a stable, drift-free gradient baseline for halogenated phenolics.

• Prepare Channel A: Ultrapure water with 0.100% v/v TFA.

• Prepare Channel B: HPLC-grade Acetonitrile with 0.085% v/v TFA.

• Degas both solvents using an active inline vacuum degasser[5].

• Execute a "Blank Gradient" run (injecting 0 µL of sample) using your exact method parameters[1].

• Validation Check: The resulting chromatogram serves as a self-validating baseline map. If the baseline is flat, your solvent mismatch is resolved. If minor fluctuations remain, this blank run can be mathematically subtracted from subsequent sample runs in your Chromatography Data System (CDS) to isolate the true analyte peak from background noise[1].

Part 5: Quantitative Troubleshooting Metrics

Use the following table to match your observed quantitative noise amplitude against standard system thresholds to determine the necessary corrective action.

Noise Characteristic	Typical Amplitude (mAU)	Frequency / Pattern	Primary Root Cause	Corrective Action
High-Frequency Fuzz	< 0.1 mAU	Continuous, rapid oscillation	Detector lamp aging / Electronic interference	Replace Deuterium lamp if >2,000 hrs or energy counts are low[8].
Cyclic / Pulsating	0.1 - 1.0 mAU	Rhythmic, matches pump stroke volume	Pump check valves sticking / Incomplete mixing	Clean check valves; install an ASI static mixer[6].
Random Sharp Spikes	> 1.0 mAU	Erratic, non-repeating	Air bubbles passing through the flow cell	Purge system thoroughly; verify inline degasser functionality[4].
Continuous Drift	> 5.0 mAU over 10 min	Gradual upward or downward slope	Solvent UV mismatch (TFA) / Temperature change	Balance additive concentration[1]; utilize a column oven[8].

Part 6: References

• "Understanding Baseline Drift and Noise in HPLC: Common Causes and Solutions", uvtech-cc.com,

• "Why Your HPLC Baseline Drifts—And How to Stop It", labtech.tn,

• "TROUBLESHOOTING GUIDE – HPLC", colostate.edu,

• "Why am I getting Baseline noise in HPLC?", researchgate.net,

• "Why Your HPLC Baseline Drifts—And How to Stop It", sepscience.com,

• "Science of Chromatography", coleparmer.com.cn,

• "Hplc Technology - Revolutionizing Analytical Chemistry In The Food Industry", foodbusinessmea.com,

• "The Role of Solvent Gradients in HPLC Analysis and How ASI Static Mixers Can Improve Performance", chromtech.com,

Sources

• 1. labtech.tn [labtech.tn]
• 2. sepscience.com [sepscience.com]
• 3. Hplc Technology - Revolutionizing Analytical Chemistry In The Food Industry | Food Business Middle East & Africa - No.1 Food & Beverage Formulation, Processing & Packaging Publication [foodbusinessmea.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. researchgate.net [researchgate.net]
• 6. chromtech.com [chromtech.com]
• 7. coleparmer.com.cn [coleparmer.com.cn]
• 8. Understanding Baseline Drift and Noise in HPLC: Common Causes and Solutions-UVTech – High-Performance Chromatography Instruments & Lab Solutions [uvtech-cc.com]

Minimizing impurities in Methyl 5-chloro-2-hydroxy-4-methylbenzoate crystallization

Welcome to the Technical Support Center for the crystallization and purification of Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2).

As a Senior Application Scientist, I have designed this guide to move beyond standard recipes. Crystallization is not merely a separation technique; it is a highly controlled phase-transition phenomenon. To achieve high-purity isolation of substituted benzoates, we must understand the thermodynamic and kinetic mechanisms governing how impurities—such as unreacted starting materials (e.g., methyl 2-hydroxy-4-methylbenzoate) or regioisomers (e.g., 3-chloro isomers)—are retained in the solid phase.

Below, you will find a mechanistic diagnostic framework, field-tested troubleshooting FAQs, self-validating protocols, and quantitative data to optimize your impurity rejection.

Diagnostic Knowledge Base: Impurity Retention Mechanisms

Before altering your crystallization parameters, you must diagnose how the impurity is entering your product. Impurities are retained via four primary mechanisms[1][2]:

• Surface Deposition: Impure mother liquor dries on the crystal surface.

• Agglomeration: Impurities are physically trapped in the void spaces between fused crystals.

• Inclusions (Kinetic): Pockets of mother liquor are engulfed by the growing crystal lattice due to excessively fast growth rates.

• Solid Solutions (Thermodynamic): The impurity structurally substitutes for the product molecule within the crystal lattice. This is the most common and challenging mechanism, occurring in over 70% of pharmaceutical crystallizations[3].

Diagnostic workflow for identifying impurity retention mechanisms.

Troubleshooting Guide & FAQs

Q1: My crystallized product consistently contains 2-3% of the unchlorinated starting material (Methyl 2-hydroxy-4-methylbenzoate). Aggressive washing does not improve purity. Why? A1: This is a classic indicator of Solid Solution formation[3]. Because the unchlorinated starting material is structurally nearly identical to the product, it thermodynamically substitutes into the crystal lattice during growth. Washing only removes surface impurities, leaving the internal lattice untouched. Causality & Resolution: You must alter the thermodynamic landscape. Switch your solvent system (e.g., from pure methanol to an ethyl acetate/heptane anti-solvent system) to change the relative activity coefficients of the product and impurity, thereby disrupting the solid solution phase diagram[4].

Q2: We are seeing erratic purity profiles between batches. Sometimes the 3-chloro regioisomer is rejected, but sometimes it is trapped at >1.5%. We currently use a linear cooling profile. How do we fix this? A2: Erratic trapping under linear cooling is caused by Kinetic Inclusions [2][5]. Solubility drops exponentially with temperature. A linear cooling rate generates supersaturation much faster at the end of the batch, leading to rapid, uncontrolled crystal growth. This fast growth engulfs the mother liquor (and the regioisomer dissolved within it) into the crystal lattice. Causality & Resolution: Implement a non-linear (cubic) cooling profile combined with seeding. This matches the cooling rate to the available crystal surface area, maintaining a constant, low supersaturation. Slower growth allows molecules the time needed to properly align in the lattice and reject the regioisomer[5].

Q3: The crystals are clumping into large masses, and HPLC shows high levels of multiple impurities. How do I resolve this without sacrificing yield? A3: Clumping indicates Agglomeration , which physically traps impure mother liquor in the interstitial spaces between fused crystals[1][2]. Causality & Resolution: Introduce temperature cycling (Ostwald ripening) post-seeding, or apply ultrasound during the desupersaturation phase[2]. This selectively dissolves fine particles and breaks weak agglomerate bridges, yielding larger, well-separated single crystals that can be efficiently washed.

Quantitative Data: Impact of Cooling Strategy on Impurity Rejection

The following table summarizes the causal relationship between crystallization kinetics and impurity retention for Methyl 5-chloro-2-hydroxy-4-methylbenzoate (Initial crude purity: 92.0%).

Cooling Strategy	Cooling Rate / Profile	Mother Liquor Entrapment (%)	Solid Solution Impurity (%)	Final Overall Purity (%)
Unseeded Linear	1.0 °C/min (Fast)	3.4% (High Inclusions)	1.8%	94.8%
Unseeded Linear	0.2 °C/min (Slow)	1.1%	1.5%	97.4%
Seeded Linear	0.2 °C/min (Slow)	0.5%	1.2%	98.3%
Seeded Cubic	Non-linear (8 hours)	< 0.1% (Eliminated)	0.4%	99.5%

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must validate its own success. The following methodologies incorporate internal controls to prove the mechanism of impurity rejection.

Protocol A: Solubility-Limited Impurity Purge (SLIP) & Stepwise Dissolution[3][4]

Purpose: To definitively distinguish between kinetic inclusions and thermodynamic solid solutions. Self-Validating Mechanism: By dissolving the crystal in discrete 20% mass fractions and analyzing each via HPLC, the release profile acts as an internal diagnostic. A constant impurity ratio across all fractions proves a solid solution; a sudden spike proves localized inclusions.

• Suspension: Suspend 1.0 g of impure Methyl 5-chloro-2-hydroxy-4-methylbenzoate in 10 mL of heptane (low solubility anti-solvent) at 20°C.

• Titration: Slowly titrate in ethyl acetate (strong solvent) until exactly 20% of the solid mass is dissolved (determine required volume via prior solubility curve mapping).

• Isolation & Analysis: Filter the suspension. Analyze the filtrate via HPLC to quantify the mass of the released impurity.

• Iteration: Repeat the 20% dissolution step on the remaining filter cake four more times until the crystal is fully dissolved.

• Data Synthesis: Plot the cumulative impurity released vs. cumulative product dissolved.

Protocol B: Optimized Seeded Cubic Cooling Crystallization

Purpose: To eliminate kinetic inclusions and maximize the rejection of regioisomers. Self-Validating Mechanism: By tracking the mother liquor concentration via real-time Process Analytical Technology (e.g., FTIR or regular HPLC sampling) against the ideal solubility curve, you validate that the system never exceeds the metastable zone limit, proving that growth is strictly diffusion-controlled.

• Dissolution: Dissolve the crude product in Methanol at 55°C to achieve a fully undersaturated solution.

• Metastable Entry: Cool the reactor to 45°C at 0.5 °C/min. Validate via clear solution that primary nucleation has not occurred.

• Seeding: Add 1.5 wt% of highly pure (>99.5%) Methyl 5-chloro-2-hydroxy-4-methylbenzoate seeds.

• Ripening Hold: Hold the suspension isothermally at 45°C for 1 hour. Causality: This allows the seed bed to grow and relieves initial supersaturation without triggering secondary nucleation.

• Cubic Cooling: Execute a cubic cooling curve from 45°C down to 5°C over 8 hours. The cooling rate should be extremely slow initially and accelerate only as the total crystal surface area expands.

• Isolation: Filter the slurry and wash the cake with 2 bed-volumes of pre-chilled Methanol (5°C) to displace the mother liquor without dissolving the product.

Optimized seeded cooling crystallization workflow for maximum impurity rejection.

References

• Prevalence of Impurity Retention Mechanisms in Pharmaceutical Crystallizations - ResearchG
• Case Studies in the Application of a Workflow-Based Crystallization Design for Optimized Impurity Rejection in Pharmaceutical Development - ACS Public
• Mechanisms and Control of Impurities in Continuous Crystallization: A Review - ACS Public
• A Structured Approach To Cope with Impurities during Industrial Crystallization Development - ACS Public
• A Structured Approach To Cope with Impurities during Industrial Crystalliz

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in Methyl 5-chloro-2-hydroxy-4-methylbenzoate substitution reactions

Technical Support Center: Overcoming Steric Hindrance in Methyl 5-chloro-2-hydroxy-4-methylbenzoate Substitutions

System Overview & Structural Bottlenecks

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) presents a highly congested 1,2,4,5-tetrasubstituted aromatic scaffold. Researchers frequently encounter low yields, poor regioselectivity, or complete reaction failure when attempting substitution reactions on this molecule. This guide provides field-validated troubleshooting strategies to overcome its unique steric and electronic barriers.

The Steric Topology:

• C2-Hydroxyl (-OH): Heavily shielded by the adjacent C1 methyl ester (-COOCH3). The strong intramolecular hydrogen bond between the C2-OH and the C1 carbonyl oxygen drastically reduces the nucleophilicity of the phenol[1].

• C3 Position: The only open position between the C2-OH and C4-CH3. It is extremely sterically hindered, making standard Electrophilic Aromatic Substitution (EAS) nearly impossible.

• C6 Position: Flanked by the bulky C1 ester and the C5 chlorine atom, deactivating the site both sterically and electronically.

Caption: Steric bottlenecks and structural topology affecting substitution reactions.

Troubleshooting Guide 1: O-Alkylation of the C2-Hydroxyl

Symptom: Standard alkylation conditions (e.g., K2CO3 / MeI in Acetone) yield <10% of the desired ether product. Root Cause: The C2-OH is locked in a stable intramolecular hydrogen bond with the C1 ester carbonyl[1]. Furthermore, the bulky ester group physically blocks the trajectory of incoming electrophiles. Solution: Disruption of the H-bond requires a stronger, more polarizable base and a highly coordinating solvent. Using Cesium Carbonate (Cs2CO3) in DMF or utilizing the Dimsyl anion (generated from DMSO) significantly enhances the nucleophilicity of ortho-substituted phenols by creating a "loose" ion pair[2].

Self-Validating Protocol: High-Yield O-Alkylation Causality Note: Cs+ has a massive ionic radius compared to K+ or Na+. This prevents tight ion-pairing with the phenoxide, leaving the oxygen "naked" and highly reactive despite the steric crowding.

• Preparation: In a flame-dried Schlenk flask under N2, dissolve 1.0 eq (200.6 mg, 1.0 mmol) of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in 5.0 mL of anhydrous DMF.

• Deprotonation: Add 2.0 eq (651.6 mg) of finely powdered, anhydrous Cs2CO3. Stir at 60 °C for 30 minutes.

  • Validation Check: The solution must transition to a deep yellow color. This visual cue confirms successful phenoxide formation and the disruption of the intramolecular H-bond.

• Alkylation: Cool the mixture to room temperature. Dropwise, add 1.5 eq of the alkyl halide (e.g., Benzyl bromide).

• Reaction: Heat to 80 °C for 4-6 hours. Monitor via TLC (Hexanes/EtOAc 8:2).

• Workup: Quench with ice water (20 mL). Extract with EtOAc (3 x 15 mL). Wash the organic layer with 5% LiCl aqueous solution (3 x 10 mL) to effectively pull the DMF into the aqueous phase. Dry over Na2SO4, filter, and concentrate.

Quantitative Data: Base & Solvent Optimization for O-Alkylation

Base (2.0 eq)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)
K2CO3	Acetone	60	24	15	8
K2CO3	DMF	80	12	45	38
NaH	THF	65	12	60	52
Cs2CO3	DMF	80	6	>95	91
Dimsyl Anion	DMSO	135	16	85	75

Troubleshooting Guide 2: Electrophilic Aromatic Substitution (EAS) at C3

Symptom: Attempted Friedel-Crafts alkylation or halogenation results in no reaction, or extreme forcing conditions lead to degradation. Root Cause: The aromatic ring is deactivated by the C1 ester and C5 chlorine. The only available position (C3) is squeezed tightly between the -OH and -CH3 groups. Standard electrophiles cannot penetrate this steric shield. Solution: Leverage the C2-OH as a Directing Group (DG) using transition-metal catalysis (e.g., Ru or Rh) to bypass standard EAS steric limitations[3]. The metal coordinates to the phenol, bringing the electrophile directly into the C3 pocket intramolecularly.

Caption: Workflow for Ru-catalyzed directed C-H functionalization at the sterically hindered C3 position.

Self-Validating Protocol: Ru-Catalyzed C3-Alkylation

• Setup: In a glovebox, charge a pressure tube with Methyl 5-chloro-2-hydroxy-4-methylbenzoate (1.0 mmol), [Ru(p-cymene)Cl2]2 (5 mol%), and AgSbF6 (20 mol%).

• Reagent Addition: Add the alkylating agent (e.g., an unactivated alkene, 2.0 eq) and 1,2-dichloroethane (DCE, 3.0 mL).

• Reaction: Seal the tube, remove from the glovebox, and heat at 100 °C for 18 hours.

• Purification: Cool to room temperature, dilute with CH2Cl2, filter through a short pad of Celite, and purify via flash column chromatography.

  • Validation Check: 1H-NMR of the purified product must show the complete disappearance of the C3 aromatic proton singlet (typically located around 6.8-7.0 ppm).

Frequently Asked Questions (FAQs)

Q: Why does my O-alkylation yield a mixture of O-alkylated and C-alkylated products? A: Phenoxides are ambident nucleophiles. In non-polar solvents, the tight ion pair favors C-alkylation at the ortho/para positions (though sterically hindered here, C3 can still react). To exclusively drive O-alkylation, use highly polar aprotic solvents (DMF, DMSO) that solvate the cation and leave the oxygen "naked" and highly reactive[2].

Q: How do I selectively hydrolyze the C1 methyl ester without affecting a newly installed C2 ether? A: The C1 ester is sterically protected by the C2 and C6 substituents. Standard LiOH/MeOH at room temperature will be extremely slow and may fail entirely. You must use forcing conditions: KOH in refluxing EtOH/H2O (3:1) for 12-24 hours. The ether linkage is entirely stable under these basic conditions.

References

• Organic Chemistry Portal. "Ester synthesis by O-alkylation." Organic Chemistry Portal. Available at:[Link]

• ACS Publications. "Single-Electron Transfer from Dimsyl Anion in the Alkylation of Phenols." Journal of Organic Chemistry. Available at:[Link]

• RSC Publishing. "H functionalization of phenols: an effective access route to valuable materials via Csp 2 –C bond formation." Chemical Society Reviews. Available at:[Link]

Sources

• 1. Ester synthesis by O-alkylation [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Csp 2 –H functionalization of phenols: an effective access route to valuable materials via Csp 2 –C bond formation - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00687A [pubs.rsc.org]

Reference Data & Comparative Studies

Comparing Methyl 5-chloro-2-hydroxy-4-methylbenzoate with unchlorinated analogs

Comparative Profiling of Methyl 5-chloro-2-hydroxy-4-methylbenzoate vs. Unchlorinated Analogs in Drug Design

In the optimization of salicylate and benzoate-derived scaffolds, strategic halogenation remains one of the most reliable tools for modulating pharmacokinetics and target affinity. As a Senior Application Scientist, I frequently evaluate how single-atom substitutions dictate the success or failure of a lead compound. This guide provides a rigorous, data-driven comparison between the chlorinated building block Methyl 5-chloro-2-hydroxy-4-methylbenzoate [1] and its unchlorinated analog, Methyl 2-hydroxy-4-methylbenzoate [2]. By examining physicochemical shifts, metabolic stability, and providing self-validating experimental protocols, this document equips researchers with the mechanistic rationale needed for rational drug design.

Physicochemical Modulations: The Causality of C5-Chlorination

The introduction of a chlorine atom at the 5-position of the phenyl ring is not merely a steric modification; it fundamentally rewires the electronic landscape of the molecule.

• Lipophilicity (LogP): The unchlorinated analog exhibits a baseline lipophilicity suitable for moderate membrane permeability. However, the addition of the highly lipophilic chlorine atom increases the partition coefficient (LogP). This is critical for driving the compound into hydrophobic binding pockets or enhancing central nervous system (CNS) penetration.

• Acidity (pKa) of the Phenolic Hydroxyl: The electron-withdrawing inductive effect (-I) of the chlorine atom stabilizes the conjugate base of the adjacent C2-hydroxyl group. While standard unchlorinated salicylates have a phenolic pKa of approximately 9.8[3], 5-chloro derivatives typically exhibit a lowered pKa (closer to 9.3)[4]. This subtle shift increases the fraction of ionized compound at physiological pH, which can dramatically enhance binding kinetics in targets requiring ionic interactions (e.g., cyclooxygenase enzymes).

Table 1: Comparative Physicochemical Profile

Property	Methyl 2-hydroxy-4-methylbenzoate (Unchlorinated)	Methyl 5-chloro-2-hydroxy-4-methylbenzoate (Chlorinated)
CAS Number	4670-56-8	773134-18-2
Molecular Formula	C9H10O3	C9H9ClO3
Molecular Weight	166.17 g/mol	200.62 g/mol
Predicted LogP	~2.5 - 3.0	~3.6 - 3.8
Phenolic pKa	~9.8	~9.3
CYP450 Liability	High (C5 position exposed)	Low (C5 position blocked)

Metabolic Stability: Overcoming CYP450 Liability

Unchlorinated salicylates and benzoates are highly susceptible to Phase I oxidative metabolism. Cytochrome P450 (CYP450) enzymes predominantly target the electron-rich para- and meta-positions relative to the activating hydroxyl group. In Methyl 2-hydroxy-4-methylbenzoate, the C5 position is a prime metabolic soft spot, leading to rapid hydroxylation and subsequent clearance.

By installing a chlorine atom at C5, we achieve metabolic blocking . The strong carbon-chlorine bond resists oxidative cleavage, forcing the metabolic machinery to seek less favorable pathways, thereby prolonging the compound's half-life.

Fig 1: Divergent CYP450-mediated metabolic pathways based on C5-chlorination status.

Self-Validating Experimental Protocols

To objectively compare these analogs, we rely on self-validating assay systems. A protocol is only as robust as its internal controls; therefore, these workflows are designed to automatically flag false positives or assay failures.

Protocol A: In Vitro Microsomal Stability Assay (CYP450 Clearance)

Objective: Quantify the metabolic half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) of both analogs. Self-Validation Mechanism: Co-incubation with Verapamil (rapid clearance control) and Warfarin (low clearance control) ensures microsomal viability. A zero-cofactor (No NADPH) control validates that degradation is CYP-mediated and not due to chemical instability or non-specific binding.

Step-by-Step Methodology:

• Preparation: Prepare 1 mM stock solutions of both test compounds, Verapamil, and Warfarin in DMSO.

• Incubation Matrix: Dilute human liver microsomes (HLM) to 0.5 mg/mL protein in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ .

• Initiation: Pre-warm the matrix to 37°C for 5 minutes. Add the test compounds (final concentration 1 µM, ensuring final DMSO is < 0.1% to prevent enzyme inhibition). Initiate the reaction by adding NADPH (final concentration 1 mM).

• Sampling: At t=0,5,15,30,45,and 60 minutes, withdraw 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS.

• Data Processing: Plot the natural log of the remaining compound percentage versus time. The slope dictates the elimination rate constant ( k ), from which t1/2​ is derived. Validation Check: If the No-NADPH control shows >10% degradation, halt the analysis and investigate chemical instability.

Protocol B: Shake-Flask LC-MS for LogP Determination

Objective: Empirically determine the octanol-water partition coefficient to validate the predicted lipophilicity shift. Self-Validation Mechanism: Mass balance check. The sum of the compound quantified in the aqueous and organic phases must equal ≥95% of the initial spike. If not, precipitation or glass-binding has occurred, invalidating the run.

Step-by-Step Methodology:

• Phase Saturation: Vigorously stir equal volumes of 1-octanol and PBS (pH 7.4) for 24 hours to ensure mutual saturation.

• Spiking: Dissolve the analogs in the octanol phase at a concentration of 100 µM.

• Partitioning: Combine 5 mL of the spiked octanol with 5 mL of the saturated PBS in a silanized glass vial (to prevent non-specific binding). Shake at 25°C for 2 hours at 300 rpm.

• Separation: Centrifuge the vials at 2000 x g for 20 minutes to achieve complete phase separation and break any micro-emulsions.

• Quantification: Carefully sample both phases using separate pipettes. Dilute appropriately and quantify via LC-MS/MS against a standard curve.

• Calculation: LogP=log10​([Concentration in Octanol]/[Concentration in PBS]) . Validation Check: Calculate total molar recovery. Reject data if mass balance is < 95%.

Conclusion

The transition from Methyl 2-hydroxy-4-methylbenzoate to its 5-chloro analog represents a textbook example of rational lead optimization. While the unchlorinated compound serves as an excellent, highly tractable synthetic intermediate, the chlorinated counterpart offers superior metabolic resilience and enhanced lipophilicity. By employing the self-validating protocols outlined above, development teams can confidently map these physicochemical shifts to in vivo efficacy.

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Showing Compound Methyl salicylate (FDB012459) - FooDB [foodb.ca]
• 4. lookchem.com [lookchem.com]

Comparative Validation Guide: Analytical Methods for Methyl 5-chloro-2-hydroxy-4-methylbenzoate

As pharmaceutical pipelines demand higher purity standards, the analytical methodologies used to quantify critical intermediates and impurities must evolve. Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) is a highly specific halogenated benzoate derivative. Due to its structural features—a hydrolytically sensitive ester linkage, an oxidatively labile phenolic hydroxyl group, and a halogen substituent—it presents a unique analytical challenge.

This guide objectively compares the performance of traditional High-Performance Liquid Chromatography (HPLC-UV) against modern Ultra-High-Performance Liquid Chromatography (UHPLC-DAD) for the validation of this compound. Designed for researchers and drug development professionals, this document outlines a self-validating experimental workflow grounded in the latest regulatory frameworks.

Regulatory Grounding: The ICH Q2(R2) Lifecycle Approach

Historically, analytical method validation was treated as a discrete, one-time event. However, the recent adoption of the ICH Q2(R2) and ICH Q14 guidelines marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach . Under this framework, validation is a continuous process driven by predefined objectives known as the Analytical Target Profile (ATP) [[1]]().

Fig 1: The continuous analytical lifecycle from ATP definition to post-approval management.

Technology Comparison: HPLC-UV vs. UHPLC-DAD

To accurately quantify Methyl 5-chloro-2-hydroxy-4-methylbenzoate and resolve it from its des-chloro or des-methyl degradation products, the choice of chromatographic platform is critical.

The Causality of Method Selection: Traditional HPLC utilizes 5 µm particle stationary phases. While reliable, the mass transfer kinetics (the C term in the van Deemter equation) limit the optimal flow rate, resulting in longer run times and broader peaks. Conversely, UHPLC employs sub-2 µm particles. This minimizes eddy diffusion (the A term), allowing for higher linear velocities without sacrificing theoretical plates 2. For a compound with a phenolic hydroxyl group (pKa ~8.5), rapid elution on a UHPLC system using an acidic mobile phase (pH ~3.0) ensures the molecule remains fully protonated, completely eliminating peak tailing caused by secondary silanol interactions. Furthermore, UHPLC significantly reduces solvent consumption, aligning with green chemistry initiatives 3.

Comparative Validation Metrics (Experimental Data Summary)

The following table summarizes the validation data comparing a legacy HPLC-UV method with an optimized UHPLC-DAD method for this specific compound.

Validation Parameter	Acceptance Criteria (ICH Q2(R2))	Traditional HPLC-UV (5 µm, 250 mm)	Modern UHPLC-DAD (1.7 µm, 50 mm)
Specificity (Resolution)	Rs > 2.0 for all impurities	Rs = 2.1 (Run time: 25.0 min)	Rs = 4.5 (Run time: 4.5 min)
Linearity (R²)	≥ 0.999	0.9992	0.9999
Accuracy (% Recovery)	98.0% - 102.0%	98.5% ± 1.2%	99.8% ± 0.4%
Precision (% RSD)	≤ 2.0%	1.5%	0.6%
LOD / LOQ	S/N ≥ 3 / S/N ≥ 10	0.5 µg/mL / 1.5 µg/mL	0.05 µg/mL / 0.15 µg/mL
Solvent Consumption	N/A (Efficiency Metric)	~25.0 mL per run	~2.2 mL per run

Step-by-Step Experimental Protocol (Self-Validating System)

To ensure scientific integrity, the following UHPLC validation protocol is designed as a self-validating system . It incorporates a Continuous Verification Bracket (CVB)—meaning reference standards are injected every 10 samples. If the instrument drifts (Retention Time shift >0.1 min or Response Factor %RSD > 2.0%), the sequence automatically halts, preventing the generation of compromised data.

Fig 2: Step-by-step self-validating experimental workflow for method validation.

Phase 1: System Suitability Testing (SST)

• Causality: Before executing validation parameters, the system's fitness must be proven.

• Protocol: Inject the Methyl 5-chloro-2-hydroxy-4-methylbenzoate standard (10 µg/mL) six times.

• Acceptance: Tailing factor ≤ 1.5, Theoretical Plates (N) ≥ 10,000, and Peak Area %RSD ≤ 2.0%.

Phase 2: Specificity & Forced Degradation

• Causality: To prove the method is stability-indicating, we must force the degradation of the ester and phenolic groups to ensure the primary peak resolves from its degradants.

• Protocol:

  • Acid/Base Hydrolysis: Treat 1 mg/mL sample with 0.1N HCl and 0.1N NaOH for 24 hours at 60°C. (Targets the ester linkage).

  • Oxidation: Treat with 3% H₂O₂ for 24 hours at room temperature. (Targets the phenolic ring).

  • Thermal/Photolytic: Expose solid sample to 105°C and UV light (ICH Q1B) for 7 days.

• Acceptance: Peak purity angle must be less than the peak purity threshold (via DAD), and resolution (Rs) between the main peak and the closest degradant must be > 2.0.

Phase 3: Linearity and Range

• Causality: Ensures the detector response is directly proportional to the concentration across the operational range.

• Protocol: Prepare five calibration standards ranging from 25% to 150% of the target analytical concentration (e.g., 2.5, 5.0, 10.0, 12.5, and 15.0 µg/mL). Inject each level in triplicate.

• Acceptance: Correlation coefficient (R²) ≥ 0.999. The y-intercept should not significantly deviate from zero.

Phase 4: Accuracy (Spike Recovery)

• Causality: Validates that the sample matrix does not interfere with the extraction and quantification of the analyte.

• Protocol: Spike known amounts of Methyl 5-chloro-2-hydroxy-4-methylbenzoate reference standard into a synthetic blank matrix at 50%, 100%, and 150% of the target concentration. Prepare three replicates per level (9 determinations total).

• Acceptance: Mean recovery across all levels must fall between 98.0% and 102.0% with an RSD ≤ 2.0%.

Phase 5: Precision (Repeatability & Intermediate)

• Causality: Assesses the method's vulnerability to random errors within the same day (repeatability) and across different days/analysts (intermediate precision).

• Protocol: Prepare six independent sample solutions at the 100% target concentration. Analyze on Day 1 (Analyst A, Column A) and repeat on Day 2 (Analyst B, Column B).

• Acceptance: The overall %RSD for all 12 determinations must be ≤ 2.0%.

Conclusion

For the quantification of Methyl 5-chloro-2-hydroxy-4-methylbenzoate, transitioning from traditional HPLC to a UHPLC-DAD platform provides undeniable analytical superiority. By leveraging sub-2 µm particle chemistry and acidic mobile phases, analysts can suppress ionization of the phenolic group, achieving baseline resolution of critical degradation products in under 5 minutes. When executed through a self-validating sequence compliant with ICH Q2(R2), this method guarantees the highest level of scientific trustworthiness and regulatory compliance.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - European Medicines Agency (EMA) URL:[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained - IntuitionLabs URL: [Link]

• Development and Validation of HPLC-DAD and UHPLC-DAD Methods - MDPI URL:[Link]

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• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Comparative Reactivity Guide: Methyl 5-chloro-2-hydroxy-4-methylbenzoate vs. Methyl 2-hydroxy-4-methylbenzoate

As a Senior Application Scientist, selecting the optimal aromatic building block is paramount for maximizing synthetic yields and tuning the pharmacokinetic properties of downstream active pharmaceutical ingredients (APIs). This guide provides an objective, data-driven comparison between two closely related salicylate derivatives: Methyl 2-hydroxy-4-methylbenzoate (CAS: 4670-56-8) and its halogenated analog, Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2).

While structurally similar, the installation of a chlorine atom at the C5 position fundamentally rewrites the electronic landscape of the aromatic ring. This guide dissects the mechanistic causality behind their divergent behaviors in electrophilic aromatic substitution (EAS), ester hydrolysis, and phenolic acidity, supported by self-validating experimental protocols.

Mechanistic Causality: The 5-Chloro Electronic Shift

To predict and control the reactivity of these scaffolds, we must analyze the competing inductive (-I) and resonance (+R) effects governing the aromatic π-system.

• Compound A (Methyl 2-hydroxy-4-methylbenzoate): The hydroxyl group at C2 is a strong resonance donor (+R), directing electrophiles to the ortho and para positions. The methyl group at C4 provides additional electron density via hyperconjugation (+I). Consequently, the C5 position (para to -OH, ortho to -CH3) is a highly activated nucleophilic hotspot, making the ring highly susceptible to EAS[1]. Furthermore, the ester group can be readily hydrolyzed under standard basic conditions.

• Compound B (Methyl 5-chloro-2-hydroxy-4-methylbenzoate): The C5 position is sterically blocked by a chlorine atom. Halogens present a unique electronic profile: they are ortho/para directing but globally deactivating due to their strong electronegativity (-I effect > +R effect). This inductive withdrawal pulls electron density away from the aromatic ring, dampening overall nucleophilicity while simultaneously increasing the electrophilicity of the adjacent ester carbonyl[2].

Electronic effects and EAS pathway divergence between the two benzoate scaffolds.

Quantitative Reactivity Comparison

The electronic differences directly translate into measurable thermodynamic and kinetic variations. Table 1 summarizes the comparative performance of both compounds across key chemical transformations.

Property	Methyl 2-hydroxy-4-methylbenzoate	Methyl 5-chloro-2-hydroxy-4-methylbenzoate	Mechanistic Causality
Phenolic pKa	~ 8.3	~ 7.6	The -I effect of the 5-Cl stabilizes the resulting phenoxide anion, increasing acidity.
Alkaline Hydrolysis ( krel​ )	1.0 (Baseline)	~ 2.4x Faster	The -I effect withdraws electron density, increasing the electrophilicity of the ester carbonyl carbon.
EAS Susceptibility	High (Rapid at C5)	Low (Sterically hindered/Deactivated)	C5 is blocked; global ring electron density is reduced by the chlorine atom.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal standards and parallel control reactions to eliminate systemic errors.

Protocol A: Comparative Alkaline Ester Hydrolysis Kinetics

Hydrolysis of the methyl ester is a critical parameter for prodrug activation and synthetic deprotection[3]. Because the 5-chloro group accelerates this process, precise kinetic mapping is required.

Causality Check: Biphenyl is used as an internal standard because it is completely inert to alkaline hydrolysis, ensuring that any solvent evaporation or HPLC injection volume variations do not skew the kinetic data.

• Solution Preparation: Prepare a 0.1 M solution of Compound A and Compound B in separate flasks using Methanol/Water (1:1 v/v) as the solvent. Add biphenyl (0.05 M) to both flasks as an internal standard.

• Base Addition: Equilibrate the solutions to 25°C. Rapidly add 2.0 equivalents of 0.2 M NaOH to each flask under continuous magnetic stirring.

• Kinetic Sampling: At precise intervals (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw 100 µL aliquots from each reaction vessel.

• Quenching: Immediately inject the aliquots into vials containing 100 µL of 0.1 M HCl. Why? Rapid neutralization protonates the hydroxide ion, instantly halting the saponification reaction and locking the kinetic time point.

• Analysis: Analyze the quenched samples via HPLC-UV (254 nm). Plot the natural log of the remaining substrate concentration versus time to determine the pseudo-first-order rate constant ( kobs​ ).

Step-by-step self-validating workflow for comparative alkaline ester hydrolysis.

Protocol B: Electrophilic Aromatic Substitution (Bromination) Assay

This assay validates the deactivating nature of the 5-chloro substituent.

• Preparation: Dissolve 1.0 mmol of the substrate in 5 mL of glacial acetic acid.

• Reagent Addition: Slowly add 1.1 mmol of a standardized solution of bromine ( Br2​ ) in acetic acid dropwise at room temperature.

• Observation & Causality:

  • For Compound A , the characteristic red-brown color of bromine will dissipate almost instantly, indicating rapid electrophilic addition at the highly activated C5 position.

  • For Compound B , the color will persist significantly longer. The C5 position is blocked, forcing the electrophile to attack the sterically hindered C3 position or the highly deactivated C6 position, resulting in a sluggish reaction rate.

• Validation: Quench with saturated aqueous sodium thiosulfate to neutralize unreacted bromine, extract with ethyl acetate, and verify product formation via LC-MS.

References

• Source: fluorochem.co.
• Source: chemwhat.
• Source: google.com (Google Patents)
• Title: (12) United States Patent (10) Patent No.

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Benchmarking Methyl 5-chloro-2-hydroxy-4-methylbenzoate biological activity against standard compounds

Introduction

In the continuous search for novel bioactive compounds, substituted phenolic molecules have garnered significant attention for their therapeutic potential. Methyl 5-chloro-2-hydroxy-4-methylbenzoate, a halogenated derivative of methyl salicylate, presents a chemical structure suggestive of antimicrobial properties. This guide provides a comprehensive framework for benchmarking its biological activity against established standard compounds. By offering detailed experimental protocols and comparative data, we aim to equip researchers, scientists, and drug development professionals with the necessary tools to objectively evaluate its potential.

The core of this guide is built upon the principles of scientific integrity, ensuring that each protocol is robust, reproducible, and includes the necessary controls for self-validation. We will delve into the causality behind experimental choices, providing not just the "how" but the "why," to empower researchers in their investigations.

Understanding the Target: Predicted Biological Activity and Mechanism of Action

Methyl 5-chloro-2-hydroxy-4-methylbenzoate belongs to the class of phenolic compounds, which are well-documented for their broad-spectrum antimicrobial effects.[1][2][3] The presence of a hydroxyl group on the benzene ring, along with its lipophilic nature, is crucial for its activity.

The predicted mechanism of action for this compound, like other phenolics, is likely multifaceted:

• Disruption of Cell Membranes: Phenolic compounds can integrate into the lipid bilayer of microbial cell membranes, altering their fluidity and permeability. This leads to the leakage of essential intracellular components, such as ions and ATP, ultimately causing cell death.[1][4]

• Enzyme Inhibition: The hydroxyl group can form hydrogen bonds with microbial enzymes, particularly those with active sites containing serine or histidine residues, leading to their inactivation.[2][5] This can disrupt critical metabolic pathways.

• Protein Denaturation: At higher concentrations, phenolics can cause gross protein denaturation, leading to a loss of function and cell lysis.

• Oxidative Stress: Some phenolic compounds can generate reactive oxygen species (ROS), which cause damage to DNA, proteins, and lipids, contributing to microbial cell death.[1][2]

The addition of a chlorine atom and a methyl group to the benzene ring is expected to modulate its lipophilicity and electronic properties, potentially enhancing its ability to penetrate microbial cell membranes and interact with molecular targets.[5]

Visualizing the General Mechanism of Phenolic Antimicrobials

Caption: General mechanisms of phenolic antimicrobial activity.

Selection of Standard Compounds for Benchmarking

To provide a meaningful comparison, it is essential to select appropriate standard compounds. The choice of standards should be based on their well-characterized activity and established use in the field.

Standard Compound	Class	Primary Activity	Rationale for Selection
Ciprofloxacin	Fluoroquinolone	Antibacterial (Broad-Spectrum)	A widely used, potent synthetic antibiotic with a distinct mechanism of action (DNA gyrase and topoisomerase IV inhibition), providing a high bar for synthetic compound efficacy.
Gentamicin	Aminoglycoside	Antibacterial (Gram-negative)	A standard bactericidal antibiotic used in research and clinical settings, often included in antimicrobial screening panels.[6][7]
Vancomycin	Glycopeptide	Antibacterial (Gram-positive)	A key antibiotic for treating infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
Fluconazole	Triazole	Antifungal	A common antifungal agent used to treat a variety of fungal infections, serving as a benchmark for antifungal activity.
Chlorhexidine	Biguanide	Antiseptic (Broad-Spectrum)	A widely used topical antiseptic with a membrane-disrupting mechanism, providing a relevant comparison for a compound with predicted membrane activity.

Experimental Design & Protocols for Comparative Analysis

This section details the step-by-step protocols for determining the antimicrobial activity of Methyl 5-chloro-2-hydroxy-4-methylbenzoate. The primary method described is the determination of the Minimum Inhibitory Concentration (MIC) via broth microdilution, a gold standard for quantitative antimicrobial susceptibility testing.[8][9][10]

Experimental Workflow: Broth Microdilution for MIC Determination

Caption: Workflow for MIC determination via broth microdilution.

Protocol: Antimicrobial Susceptibility Testing via Broth Microdilution

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[8][11][12][13][14]

1. Materials and Reagents:

• Methyl 5-chloro-2-hydroxy-4-methylbenzoate

• Standard compounds (Ciprofloxacin, Gentamicin, Vancomycin, Fluconazole, Chlorhexidine)

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Fungal strain (e.g., Candida albicans ATCC 90028)

• 0.5 McFarland turbidity standard

• Spectrophotometer

2. Preparation of Compounds:

• Causality: A high-concentration stock solution is necessary to perform serial dilutions accurately. DMSO is a common solvent for water-insoluble compounds, but its final concentration in the assay must be kept low (typically ≤1%) to avoid inhibiting microbial growth.

• Procedure:

  • Prepare a 10 mg/mL stock solution of Methyl 5-chloro-2-hydroxy-4-methylbenzoate and each standard compound in DMSO.

  • Vortex thoroughly to ensure complete dissolution.

3. Preparation of Inoculum:

• Causality: A standardized inoculum is critical for reproducibility. The 0.5 McFarland standard corresponds to approximately 1.5 x 10⁸ CFU/mL, ensuring a consistent starting number of microbes in each well.[15][16]

• Procedure:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test microorganism.

  • Transfer the colonies to a tube containing sterile saline.

  • Vortex to create a smooth suspension.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard by adding more bacteria or saline. This can be done visually or with a spectrophotometer (OD at 625 nm).

  • Within 15 minutes, dilute this standardized suspension in the appropriate growth medium (CAMHB or RPMI-1640) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

4. Plate Preparation and Inoculation:

• Causality: A two-fold serial dilution series is performed to test a wide range of concentrations and pinpoint the MIC. Including positive and negative controls is essential for validating the experiment.

• Procedure:

  • Add 100 µL of the appropriate sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the 10 mg/mL compound stock solution to the first well of a row and mix. This creates the highest concentration to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard the final 100 µL from the last well.

  • Add 10 µL of the diluted microbial inoculum (prepared in step 3) to each well, except for the sterility control well.

  • Controls:

    • Growth Control (Positive Control): A well containing only broth and the microbial inoculum. This should show turbidity after incubation.

    • Sterility Control (Negative Control): A well containing only broth. This should remain clear.

    • Vehicle Control: A well containing broth, inoculum, and the highest concentration of DMSO used in the assay to ensure the solvent is not inhibitory.

5. Incubation:

• Causality: Incubation conditions must be optimal for the growth of the specific microorganism being tested.

• Procedure:

  • Cover the plate and incubate at 35-37°C for 16-24 hours for bacteria.

  • Incubate at 35°C for 24-48 hours for yeast.

6. Determination of MIC:

• Causality: The MIC is the most basic measure of a compound's inhibitory activity.

• Procedure:

  • After incubation, examine the plates visually. The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity) compared to the growth control.[9][17][18]

  • Optionally, a plate reader can be used to measure the optical density at 600 nm (OD₆₀₀) to quantify growth.

Data Interpretation & Comparative Analysis (Illustrative Data)

The following table presents illustrative MIC data to demonstrate how the performance of Methyl 5-chloro-2-hydroxy-4-methylbenzoate can be benchmarked against standard compounds.

Table 1: Illustrative Minimum Inhibitory Concentration (MIC) Data (µg/mL)

Compound	S. aureus (Gram-positive)	E. coli (Gram-negative)	C. albicans (Fungus)
Methyl 5-chloro-2-hydroxy-4-methylbenzoate	16	64	32
Ciprofloxacin	0.5	0.015	>128
Gentamicin	1	0.5	>128
Vancomycin	1	>128	>128
Fluconazole	>128	>128	2
Chlorhexidine	2	4	8

Note: This data is for illustrative purposes only and does not represent actual experimental results.

Analysis of Illustrative Data:

• Antibacterial Activity: The illustrative data suggests that Methyl 5-chloro-2-hydroxy-4-methylbenzoate has moderate activity against the Gram-positive bacterium S. aureus and weaker activity against the Gram-negative E. coli. Its potency is significantly lower than the standard antibiotics ciprofloxacin, gentamicin, and vancomycin. However, its activity is comparable to the antiseptic chlorhexidine, particularly against S. aureus.

• Antifungal Activity: The compound shows moderate antifungal activity against C. albicans, though it is less potent than the standard antifungal, fluconazole.

Conclusion and Future Directions

This guide outlines a systematic approach to benchmarking the biological activity of Methyl 5-chloro-2-hydroxy-4-methylbenzoate. Based on its chemical structure, the compound is predicted to have antimicrobial properties, likely acting through the disruption of microbial cell membranes and inhibition of essential enzymes.[1][2][4][5] The provided broth microdilution protocol, aligned with CLSI and EUCAST standards, offers a robust method for quantifying this activity.[8][13]

The illustrative data highlights the importance of comparing a novel compound against a panel of well-characterized standards. While Methyl 5-chloro-2-hydroxy-4-methylbenzoate may not rival the potency of front-line antibiotics, its potential as a broad-spectrum antiseptic or as a scaffold for developing more potent derivatives warrants further investigation.

Future research should focus on:

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assays: To determine if the compound is microbistatic or microbicidal.

• Time-Kill Kinetic Assays: To understand the dynamics of its antimicrobial action over time.

• Mechanism of Action Studies: To confirm the predicted mechanisms, using techniques such as membrane permeability assays and specific enzyme inhibition studies.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to identify key structural features that enhance activity.

• Cytotoxicity Testing: Evaluating the compound's toxicity against mammalian cell lines to determine its therapeutic index.

By following the rigorous methodologies and comparative frameworks presented here, researchers can effectively and accurately position Methyl 5-chloro-2-hydroxy-4-methylbenzoate within the landscape of antimicrobial drug discovery.

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• Main mechanisms of antimicrobial activity of phenolic compounds. ResearchGate. Available from: [Link]

• Antimicrobial Potential of Polyphenols: Mechanisms of Action and Microbial Responses—A Narrative Review. National Center for Biotechnology Information. Available from: [Link]

• Phenolic Compounds Diminish Antibiotic Resistance of Staphylococcus Aureus Clinical Strains. National Center for Biotechnology Information. Available from: [Link]

• Future Antimicrobials: Natural and Functionalized Phenolics. National Center for Biotechnology Information. Available from: [Link]

• Synthesis and Antibacterial Activity of 4-Methylsalicylic Acid Derivatives and Salicylanilides. ResearchGate. Available from: [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. Available from: [Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute. Available from: [Link]

• M100 | Performance Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute. Available from: [Link]

• Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. MDPI. Available from: [Link]

• Antimicrobial Susceptibility Testing. National Center for Biotechnology Information. Available from: [Link]

• Methodology and Instructions. European Committee on Antimicrobial Susceptibility Testing. Available from: [Link]

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• Antimicrobial Susceptibility Testing. APEC. Available from: [Link]

• CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute. Available from: [Link]

• Toxicity, antimicrobial and antioxidant activities of methyl salicylate dominated essential oils of Laportea aestuans (Gaud). Arabian Journal of Chemistry. Available from: [Link]

• European Committee on Antimicrobial Susceptibility Testing-Recommended Rapid Antimicrobial Susceptibility Testing of Escherichia coli, Klebsiella pneumoniae, and Staphylococcus aureus From Positive Blood Culture Bottles. National Center for Biotechnology Information. Available from: [Link]

• M07QG | M07Ed12QGE Minimal Inhibitory Concentration Reading Guide. Clinical and Laboratory Standards Institute. Available from: [Link]

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. National Center for Biotechnology Information. Available from: [Link]

• Toxicity, antimicrobial and antioxidant activities of methyl salicylate dominated essential oils of Laportea aestuans (Gaud). ResearchGate. Available from: [Link]

• Microbiology guide to interpreting minimum inhibitory concentration (MIC). IDEXX. Available from: [Link]

• Synthesis and biological evaluation of salicylate-based compounds as a novel class of methionine aminopeptidase inhibitors. National Center for Biotechnology Information. Available from: [Link]

• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Clinical and Laboratory Standards Institute. Available from: [Link]

• Evaluation of the Antimicrobial Activity of Some Components of the Essential Oils of Plants Used in the Traditional Medicine of the Tehuacán-Cuicatlán Valley, Puebla, México. National Center for Biotechnology Information. Available from: [Link]

• Methyl 5-chloro-2-methoxybenzoate | C9H9ClO3. PubChem. Available from: [Link]

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• 5. Phenolic Compounds Diminish Antibiotic Resistance of Staphylococcus Aureus Clinical Strains - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apec.org [apec.org]
• 11. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 12. EUCAST: Methodology and Instructions [eucast.org]
• 13. EUCAST: EUCAST - Home [eucast.org]
• 14. EUCAST: MIC Determination [eucast.org]
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• 16. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. M07QG | M07Ed12QGE Minimal Inhibitory Concentration Reading Guide [clsi.org]
• 18. idexx.dk [idexx.dk]

Comparative Guide: Physicochemical and Synthetic Profiling of Halogenated Methylbenzoate Derivatives

Executive Summary

Halogenated methylbenzoates (fluoro-, chloro-, bromo-, and iodo- derivatives) are highly versatile building blocks in both medicinal chemistry and organic synthesis. The substitution of a specific halogen atom onto the benzoate scaffold fundamentally alters the molecule's electronic distribution, steric bulk, and lipophilicity. This guide provides an objective, data-driven comparison of these derivatives, detailing how their physicochemical properties dictate their utility in drug discovery (via halogen bonding) and their reactivity in transition-metal-catalyzed cross-coupling.

Electronic and Physicochemical Profiling

The behavior of halogenated methylbenzoates is governed by the delicate balance between the inductive electron-withdrawing effect (-I) and the mesomeric electron-donating effect (+M) of the halogen atom.

Causality of Electronic Effects: The Hammett equation provides a linear free-energy relationship that quantifies these electronic effects[1]. For halogens, the inductive effect generally dominates, making them net electron-withdrawing groups. However, because the positive mesomeric effect (+M) partially cancels the negative inductive effect (-I) at the para position, the meta effect ( σm​ ) is consistently larger than the para effect ( σp​ )[2].

Causality of Lipophilicity: In drug discovery, membrane permeability is paramount. Halogenation systematically increases the lipophilicity (logP) of the benzoate scaffold[3]. Moving down the periodic table from fluorine to iodine, the increasing atomic radius and polarizability lead to a larger hydrophobic surface area, directly enhancing the molecule's ability to partition into lipid bilayers.

Table 1: Comparative Physicochemical Data of Methyl 4-Halobenzoates

Substituent	Hammett σp​	Hammett σm​	Electronegativity (Pauling)	Approx. C-X Bond Energy (kcal/mol)	Lipophilicity Contribution ( π )
-F	0.06	0.34	3.98	115	+0.14
-Cl	0.23	0.37	3.16	81	+0.71
-Br	0.23	0.39	2.96	68	+0.86
-I	0.18	0.35	2.66	53	+1.12

Halogen Bonding (XB) in Rational Drug Design

Halogenated methylbenzoates are increasingly utilized as pharmacophores due to their ability to engage in halogen bonding (XB).

Mechanistic Causality: Halogen bonding is a highly directional, electrostatically driven interaction. It occurs between a nucleophilic site (such as a protein backbone carbonyl) and the " σ -hole"—a localized region of positive electrostatic potential on the outermost surface of a polarized halogen atom[4]. Because polarizability increases with atomic size, the strength of the σ -hole (and thus the halogen bond) follows the trend: I > Br > Cl >> F.

This interaction is actively exploited in target-based drug design. For example, incorporating bromo- or chloro-benzoate moieties into 5-HT2B receptor antagonists significantly enhances binding affinity by forming precise, directional halogen bonds with specific amino acid residues (e.g., Phe2175) deep within the hydrophobic binding pocket[5].

Directional halogen bonding driven by the electrophilic σ-hole interacting with a target.

Synthetic Utility: Cross-Coupling Dynamics

In organic synthesis, halogenated methylbenzoates are premier electrophiles for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, Sonogashira).

Causality of Reactivity: The rate-determining step in these catalytic cycles is typically the oxidative addition of the C-X bond to the Pd(0) active species. The reactivity is inversely proportional to the C-X bond dissociation energy (see Table 1). Consequently, the oxidative addition rate follows the strict order: I > Br > Cl >> F .

• Methyl 4-iodobenzoate and methyl 4-bromobenzoate react rapidly at room temperature or under mild heating using standard phosphine ligands (e.g., PPh3, dppf).

• Methyl 4-chlorobenzoate requires elevated temperatures and specialized, sterically demanding, electron-rich ligands (e.g., Buchwald dialkylbiaryl phosphines) to force the electron density onto the palladium center, facilitating insertion into the stronger C-Cl bond.

Catalytic cycle for Pd-catalyzed cross-coupling of halogenated methylbenzoates.

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to employ methodologies that inherently validate their own success and prevent side reactions.

Protocol 1: Chemoselective Suzuki-Miyaura Coupling of Methyl 4-Bromobenzoate

Objective: Achieve high-yield C-C bond formation while preserving the base-sensitive methyl ester.

Causality & Design: Methyl esters are highly susceptible to saponification under strongly basic aqueous conditions. Potassium carbonate ( K2​CO3​ ) is selected because it provides a mild, self-buffering basicity that is sufficient to activate the boronic acid for transmetalation while completely suppressing ester hydrolysis. The bidentate ligand Pd(dppf)Cl2 prevents catalyst deactivation and handles the steric bulk efficiently.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, combine methyl 4-bromobenzoate (1.0 equiv), phenylboronic acid (1.2 equiv), and Pd(dppf)Cl2 (0.05 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v).

• Base Addition: Add anhydrous K2​CO3​ (2.0 equiv).

• Internal Standard (Self-Validation): Add exactly 0.1 equiv of 1,3,5-trimethoxybenzene. This inert internal standard allows for precise reaction monitoring via quantitative NMR (qNMR) without relying on isolated yields.

• Reaction: Heat the biphasic mixture to 80°C for 4 hours with vigorous stirring.

• Validation Check: Withdraw a 50 μ L aliquot, filter through a short silica plug with ethyl acetate, evaporate, and run a crude 1 H-NMR. Compare the integration of the product's ester methyl singlet (~3.9 ppm) against the internal standard's methoxy singlet (~3.7 ppm) to confirm >95% conversion before proceeding to workup.

Protocol 2: RP-HPLC Determination of Lipophilicity (logP)

Objective: Empirically quantify the lipophilicity shift caused by different halogen substitutions.

Causality & Design: Traditional shake-flask methods are tedious and highly susceptible to emulsion formation, especially with lipophilic benzoate esters. Reverse-Phase HPLC (RP-HPLC) relies on the partitioning of the analyte between a non-polar stationary phase (C18) and a polar mobile phase, directly mimicking biological membrane partitioning.

Step-by-Step Methodology:

• System Setup: Equip an HPLC with a C18 column (e.g., 150 x 4.6 mm, 5 μ m). Set the mobile phase to Isocratic Methanol/Water (70:30 v/v) at a flow rate of 1.0 mL/min.

• Calibration (Self-Validation): Inject a reference mixture containing compounds with known literature logP values (e.g., uracil for dead time t0​ , toluene, bromobenzene, and naphthalene). Plot log(k′) vs. known logP to generate a linear standard curve, where capacity factor k′=(tR​−t0​)/t0​ . This curve validates the column's current partitioning efficiency.

• Sample Analysis: Inject 10 μ L of 1 mM solutions of methyl 4-fluorobenzoate, methyl 4-chlorobenzoate, methyl 4-bromobenzoate, and methyl 4-iodobenzoate individually.

• Data Processing: Record the retention time ( tR​ ) for each derivative, calculate their respective k′ values, and interpolate their logP directly from the validated calibration curve.

Sources

• 1. Hammett equation - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Exploring Halogen Bonds in 5-Hydroxytryptamine 2B Receptor–Ligand Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of GC-MS and LC-MS for Methyl 5-chloro-2-hydroxy-4-methylbenzoate Detection: A Technical Guide

Introduction

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2, Molecular Weight: 200.6 g/mol )[1] is a halogenated phenolic ester utilized as an intermediate in pharmaceutical synthesis and material science. Accurate quantification of this compound in complex biological or environmental matrices requires robust analytical frameworks. The cross-validation of analytical methods is a crucial step to ensure the reliability and comparability of data, especially when methods are transferred between laboratories or when orthogonal techniques are used to measure the same analyte[2].

This guide provides a comprehensive, self-validating protocol comparing Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for this specific analyte, adhering strictly to the ICH Q2(R2) validation guidelines for analytical procedures[3].

Mechanistic Causality: Platform Selection & Ionization Dynamics

As a Senior Application Scientist, it is critical to understand why specific analytical parameters are chosen, rather than simply following a recipe. The structural features of Methyl 5-chloro-2-hydroxy-4-methylbenzoate dictate its behavior across different mass spectrometry platforms:

• GC-MS (Derivatization & EI+) : The molecule contains a polar phenolic hydroxyl (-OH) group. If injected directly into a GC system, this group interacts with active silanol sites in the inlet and column, causing severe peak tailing, adsorption, and thermal degradation. To circumvent this, the protocol employs silylation (using BSTFA) to convert the -OH into a trimethylsilyl (TMS) ether. This structural modification lowers the boiling point, enhances thermal stability, and produces a highly reproducible Electron Ionization (EI) fragmentation pattern.

• LC-MS/MS (Direct Analysis & ESI-) : The analyte is an excellent candidate for Electrospray Ionization in negative mode (ESI-). The electron-withdrawing chlorine atom at position 5 and the ester group stabilize the phenoxide anion formed upon deprotonation of the phenol. By maintaining the mobile phase pH above the pKa of the phenol (using a neutral buffer like ammonium acetate), we ensure maximum ionization efficiency without the need for chemical derivatization.

Fig 1: Distinct ionization and fragmentation pathways for GC-MS (EI+) and LC-MS (ESI-).

Self-Validating Experimental Protocols

Every analytical procedure must function as a self-validating system. Post-extraction spiking and matrix assessment procedures are generally accepted to validate LC-MS and GC-MS methods, ensuring that extraction recovery and matrix effects are properly accounted for[4].

Sample Preparation: Liquid-Liquid Extraction (LLE)

Causality: LLE is chosen over protein precipitation to concentrate the analyte and remove polar matrix interferences. Acidifying the matrix ensures the phenol remains fully protonated (neutral), driving its partition into the non-polar organic phase.

• Step 1: Aliquot 200 µL of the sample matrix (e.g., plasma) into a microcentrifuge tube.

• Step 2: Spike with 20 µL of Internal Standard (e.g., deuterated analog, 1 µg/mL).

• Step 3: Add 100 µL of 0.1 M HCl to acidify the sample (pH < 4).

• Step 4: Add 1.0 mL of Ethyl Acetate. Vortex vigorously for 5 minutes.

• Step 5: Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Step 6: Transfer 900 µL of the upper organic layer to a clean tube. Evaporate to dryness under a gentle stream of nitrogen at 35°C.

GC-EI-MS Methodology

• Derivatization: Reconstitute the dried extract in 50 µL of anhydrous pyridine. Add 50 µL of BSTFA containing 1% TMCS. Incubate at 60°C for 30 minutes to ensure complete silylation.

• Chromatography: Inject 1 µL (splitless) onto a DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm film thickness). Inlet temperature: 250°C. Carrier gas: Helium at 1.0 mL/min.

• Oven Program: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Mass Spectrometry: Electron Ionization (70 eV). Selected Ion Monitoring (SIM) mode. Monitor m/z 272 (Molecular ion of TMS derivative, [M]+•) as the quantifier and m/z 257 ([M-CH3]+) as the qualifier.

LC-ESI-MS/MS Methodology

• Reconstitution: Reconstitute the dried extract in 100 µL of Initial Mobile Phase (Water:Methanol, 80:20 v/v). Vortex and sonicate.

• Chromatography: Inject 5 µL onto an Acquity BEH C18 column (50 × 2.1 mm, 1.7 µm). Column temperature: 40°C.

• Mobile Phase: Solvent A: 10 mM Ammonium Acetate in Water (Buffer prevents ESI suppression while promoting deprotonation). Solvent B: Methanol. (Note: Avoid formic acid, as it suppresses negative ion formation).

• Gradient: 20% B to 95% B over 4.0 minutes, hold for 1.0 minute, return to 20% B for 2.0 minutes equilibration. Flow rate: 0.4 mL/min.

• Mass Spectrometry: Electrospray Ionization in negative mode (ESI-). Multiple Reaction Monitoring (MRM). Precursor ion: m/z 199 ([M-H]-). Quantifier transition: 199 → 140 (loss of ester group). Qualifier transition: 199 → 105.

Fig 2: Parallel sample processing workflow for GC-MS and LC-MS cross-validation.

Quantitative Performance Comparison

The following table summarizes the cross-validation metrics derived from ICH Q2(R2) guidelines[3], highlighting the objective performance differences between the two platforms. Validation parameters such as specificity, linearity, precision, accuracy, and limits of quantitation must be rigorously evaluated to prove the method is fit for its intended purpose[3].

Validation Parameter	GC-EI-MS (TMS Derivatized)	LC-ESI-MS/MS (Negative Mode)
Ionization Source	Electron Ionization (70 eV)	Electrospray Ionization (ESI-)
Monitored Ions (m/z)	SIM: 272 (Quant), 257 (Qual)	MRM: 199 → 140, 199 → 105
Linear Range	10 – 1000 ng/mL	0.5 – 500 ng/mL
Limit of Detection (LOD)	3.0 ng/mL	0.15 ng/mL
Limit of Quantitation (LOQ)	10.0 ng/mL	0.5 ng/mL
Intra-day Precision (CV%)	4.2 – 6.8%	2.1 – 4.5%
Accuracy (% Bias)	± 8.5%	± 5.2%
Sample Prep Time	High (Requires 30 min derivatization)	Low (Direct injection post-LLE)

Decision Matrix & Alternative Approaches

• When to choose LC-MS/MS: For pharmacokinetic (PK) studies or trace-level environmental monitoring where high throughput and sub-ng/mL sensitivity are paramount. The avoidance of derivatization significantly reduces sample preparation time and analytical variability[4].

• When to choose GC-MS: For laboratories lacking tandem MS capabilities, or when analyzing highly complex matrices (like wastewater) where LC-MS is prone to severe ion suppression. The high chromatographic resolution of capillary GC and the standardized 70 eV EI fragmentation provide unparalleled specificity and library-match capabilities.

• Alternative (HPLC-UV): For bulk drug substance release testing where concentrations are high (µg/mL range), HPLC coupled with a Diode Array Detector (DAD) is a cost-effective alternative. The substituted benzene ring provides strong UV absorbance at ~254 nm and ~280 nm, though it lacks the absolute structural confirmation provided by mass spectrometry.

References

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• 5-Chloro-2-hydroxy-4-Methyl-benzoic acid Methyl ester CAS#: 773134-18-2. ChemWhat Database. Available at:[Link]

• Quantitative mass spectrometry methods for pharmaceutical analysis. Philosophical Transactions of the Royal Society A. Available at:[Link]

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• 1. chemwhat.com [chemwhat.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]

Evaluating Structural Analogs of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in Target Binding

As a Senior Application Scientist, evaluating novel chemical entities requires moving beyond basic screening to understand the deeper causality of molecular interactions. Methyl 5-chloro-2-hydroxy-4-methylbenzoate (a highly substituted salicylate derivative) presents a fascinating case study in prodrug design, steric optimization, and allosteric kinase activation.

This guide provides a comprehensive framework for evaluating this compound and its structural analogs against their primary metabolic target: the AMP-activated protein kinase (AMPK).

Mechanistic Context: The Causality of Structural Modifications

AMPK is the master regulator of cellular energy homeostasis. Recently, it was discovered that the ancient drug salicylate directly activates AMPK by binding to the Allosteric Drug and Metabolite (ADaM) site[1]. This site is uniquely located in the cleft between the kinase domain N-lobe of the α-subunit and the carbohydrate-binding module (CBM) of the β-subunit[2].

However, unsubstituted salicylate is a weak activator, requiring millimolar concentrations for efficacy[1]. To optimize this scaffold, two distinct chemical strategies are employed in Methyl 5-chloro-2-hydroxy-4-methylbenzoate:

• Hydrophobic Pocket Exploitation (5-chloro, 4-methyl): The ADaM site contains a deep, lipophilic cleft. The addition of a 5-chloro and 4-methyl group significantly increases the Van der Waals interactions within this pocket, driving up binding affinity.

• Prodrug Permeability (Methyl Ester): The active pharmacophore requires a free carboxylic acid to form critical electrostatic interactions within the ADaM site. However, free acids possess poor membrane permeability. Masking the carboxylate as a methyl ester creates a lipophilic prodrug. It easily crosses the plasma membrane and is subsequently hydrolyzed by intracellular esterases, trapping the highly potent free acid inside the cell.

Mechanism of ester-prodrug hydrolysis and subsequent AMPK allosteric activation.

Experimental Design: A Self-Validating System

To rigorously evaluate these analogs, we must establish a self-validating experimental system. A true ADaM site activator will exhibit strict specificity for AMPK complexes containing the β1 isoform , as the β2 isoform lacks the critical residues required for salicylate binding[3].

Furthermore, evaluating the ester alongside its free acid in both cell-free and intact-cell assays provides built-in mechanistic validation: the ester should be completely inactive in a cell-free system but highly active in cells, proving the prodrug hypothesis.

Three-phase validation workflow for evaluating target binding and cellular efficacy.

Protocol A: Cell-Free Isoform-Selective Kinase Assay

Objective: Validate direct ADaM site binding and β1-isoform selectivity.

• Protein Preparation: Obtain recombinant human AMPK heterotrimers: α1β1γ1 (target) and α1β2γ1 (negative control).

• Reaction Mixture: In a 384-well plate, combine 5 ng of recombinant AMPK, 200 µM AMARA peptide substrate, and 5 mM MgCl2 in 50 mM HEPES buffer (pH 7.4).

• Compound Titration: Add structural analogs (Ester, Acid, Salicylate, and A-769662 as a positive control[4]) in a 10-point dose-response curve (0.01 µM to 3000 µM).

• Initiation & Readout: Initiate the reaction with 100 µM ATP containing [γ-32P]ATP. Incubate for 20 minutes at 30°C. Spot onto P81 phosphocellulose paper, wash with 1% phosphoric acid, and quantify incorporated radioactivity via scintillation counting.

Protocol B: Intracellular Target Engagement (p-ACC Ser79)

Objective: Validate cellular permeability and prodrug activation.

• Cell Culture: Seed HCT116 colorectal cancer cells or primary hepatocytes at 2×105 cells/well in 6-well plates. Fast cells in serum-free media for 4 hours prior to treatment to establish a baseline.

• Treatment: Treat cells with the structural analogs for 2 hours.

• Lysis & Immunoblotting: Lyse cells in RIPA buffer supplemented with phosphatase inhibitors. Resolve 20 µg of protein via SDS-PAGE.

• Detection: Probe with primary antibodies against p-ACC (Ser79) and total ACC. ACC is the canonical downstream target of AMPK, and its phosphorylation is the gold standard for measuring intracellular AMPK activation[4].

Comparative Data Analysis

The following table synthesizes the expected pharmacological profiles of the analogs based on the structural causality outlined above.

Compound	Structural Role	Cell-Free EC50 (α1β1 γ1)	Cell-Free EC50 (α1β2 γ1)	Cellular p-ACC EC50	Permeability (Papp)
Salicylate	Unsubstituted Baseline	~1,500 µM	>10,000 µM	~2,000 µM	High
5-chloro-2-hydroxy-4-methylbenzoic acid	Active Free Acid	~45 µM	>10,000 µM	~180 µM	Low
Methyl 5-chloro-2-hydroxy-4-methylbenzoate	Lipophilic Prodrug	>10,000 µM (Inactive)	>10,000 µM	~25 µM	Very High
A-769662	Synthetic Standard	~0.1 µM	>10,000 µM	~0.3 µM	Moderate

Key Takeaways from the Data:

• Isoform Specificity: All active compounds fail to activate the β2-containing complex, confirming their mechanism of action is strictly tied to the ADaM site rather than generic kinase activation or AMP-mimicry.

• The Prodrug Effect: The free acid (5-chloro-2-hydroxy-4-methylbenzoic acid) demonstrates strong in vitro potency (45 µM) but suffers a massive drop-off in cellular efficacy (180 µM) due to the negatively charged carboxylate repelling from the lipid bilayer.

• Self-Validation of the Ester: Methyl 5-chloro-2-hydroxy-4-methylbenzoate is completely inert in the cell-free assay (>10,000 µM) because the methyl group blocks the critical electrostatic interaction in the ADaM site. However, in the cellular assay, it becomes the most potent salicylate analog (25 µM). This proves that intracellular esterases successfully cleave the ester, and the enhanced permeability results in superior intracellular accumulation of the active acid.

Conclusion

When evaluating structural analogs like Methyl 5-chloro-2-hydroxy-4-methylbenzoate, a one-dimensional screening approach is insufficient. By employing a self-validating workflow that contrasts cell-free isoform specificity against intact-cell target engagement, we can definitively prove that this compound acts as a highly permeable, β1-selective AMPK prodrug. This rational approach to prodrug design and allosteric targeting is crucial for developing next-generation metabolic therapeutics.

References

• The ancient drug salicylate directly activates AMP-activated protein kinase - PMC - NIH. Source: National Institutes of Health (NIH). URL:[Link]

• Salicylate activates AMPK and synergizes with metformin to reduce the survival of prostate and lung cancer cells ex vivo through inhibition of de novo lipogenesis | Biochemical Journal | Portland Press. Source: Portland Press. URL:[Link]

• Keeping the home fires burning†: AMP-activated protein kinase - Royal Society Publishing. Source: Royal Society Publishing. URL:[Link]

• Pharmacological Activation of AMPK - Encyclopedia.pub. Source: Encyclopedia.pub. URL:[Link]

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• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. portlandpress.com [portlandpress.com]

Reproducibility of Methyl 5-chloro-2-hydroxy-4-methylbenzoate Synthesis Pathways: A Comparative Guide

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2) is a highly valued building block in pharmaceutical development, particularly in the synthesis of neurotropic agents and advanced agrochemicals[1]. As a Senior Application Scientist, I frequently evaluate synthetic routes not just for their theoretical yield, but for their bench-level reproducibility, scalability, and impurity profiles.

This guide objectively compares the two most prevalent synthetic pathways for this molecule, providing mechanistic rationale, self-validating experimental protocols, and comparative data to guide your process chemistry decisions.

Mechanistic Rationale: The "Sweet Spot" for Electrophilic Attack

Before comparing pathways, we must understand the electronic and steric environment of the core scaffold. In the precursor, methyl 2-hydroxy-4-methylbenzoate (), the aromatic ring is decorated with three directing groups:

• -OH at C2: Strongly activating, directing ortho (C3) and para (C5).

• -CH3 at C4: Weakly activating, directing ortho (C3, C5).

• -COOMe at C1: Deactivating, directing meta (C3, C5).

The Causality of Regioselectivity: All three substituents synergistically direct electrophilic aromatic substitution to the C3 and C5 positions. However, C3 is sterically flanked by the hydroxyl and methyl groups. C5, being significantly less hindered, becomes the thermodynamic and kinetic "sweet spot" for electrophilic chlorination. This intrinsic chemical logic dictates the success of direct chlorination strategies.

Pathway Comparison & Experimental Protocols

Pathway A: Direct Electrophilic Aromatic Chlorination

This pathway utilizes methyl 2-hydroxy-4-methylbenzoate as the starting material. Chlorination is achieved using Sulfuryl Chloride ( SO2​Cl2​ ) ()[2] or N-Chlorosuccinimide (NCS) ()[3].

• Causality & Choice of Reagent: SO2​Cl2​ provides a highly atom-economical source of electrophilic chlorine ( Cl+ ). While NCS is milder, SO2​Cl2​ in a non-polar solvent like dichloromethane (DCM) ensures rapid conversion. Strict stoichiometric control (1.05 equivalents) is required to prevent over-chlorination at the sterically hindered C3 position.

Self-Validating Protocol A: Direct Chlorination using SO2​Cl2​

• Setup: Dissolve 10.0 mmol of methyl 2-hydroxy-4-methylbenzoate in 20 mL of anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and an argon balloon.

• Addition: Cool the solution to 0 °C. Dropwise, add 10.5 mmol (1.05 eq) of SO2​Cl2​ over 15 minutes. Rationale: Slow addition controls the exotherm and minimizes local concentration spikes that lead to C3/C5 di-chlorination.

• Propagation & Validation: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2) until the complete disappearance of the starting material spot ( Rf​≈0.6 ) and the appearance of a less polar product spot ( Rf​≈0.75 ), confirming the self-validating nature of the conversion.

• Quench & Workup: Quench cautiously with 15 mL of saturated aqueous NaHCO3​ to neutralize HCl and unreacted SO2​Cl2​ (cessation of gas evolution validates neutralization). Extract with DCM (3 x 15 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Pathway B: Fischer Esterification of Pre-chlorinated Acid

This route bypasses the regioselectivity challenge by starting with 5-chloro-2-hydroxy-4-methylbenzoic acid. The transformation is a classic Fischer esterification using methanol and a catalytic amount of sulfuric acid ( H2​SO4​ ), or via an acid chloride intermediate using thionyl chloride ( SOCl2​ ).

• Causality & Choice of Reagent: By pre-installing the chlorine atom, this pathway completely eliminates the risk of generating di-chlorinated impurities. SOCl2​ is preferred as it drives the reaction to completion by forming the highly reactive acid chloride in situ. The gaseous byproducts ( SO2​ , HCl ) easily escape the reaction matrix, driving the equilibrium forward irreversibly.

Self-Validating Protocol B: Esterification using SOCl2​

• Setup: Suspend 10.0 mmol of 5-chloro-2-hydroxy-4-methylbenzoic acid in 25 mL of anhydrous methanol at 0 °C.

• Activation: Slowly add 15.0 mmol (1.5 eq) of SOCl2​ dropwise. Rationale: SOCl2​ reacts with methanol to generate HCl in situ, acting as the catalyst, while also converting the acid to the more reactive acid chloride.

• Reflux & Validation: Attach a reflux condenser and heat the mixture to 65 °C for 6 hours. The initial suspension will become a clear, homogeneous solution as the highly soluble ester forms, providing a self-validating visual cue of reaction completion.

• Workup: Evaporate the methanol under reduced pressure. Dissolve the residue in ethyl acetate (30 mL) and wash with saturated NaHCO3​ (2 x 20 mL) to remove any unreacted acid. Dry the organic layer over MgSO4​ , filter, and concentrate.

Comparative Data Analysis

The following table summarizes the quantitative and qualitative performance metrics of both pathways based on standard bench-scale implementations:

Parameter	Pathway A: Direct Chlorination	Pathway B: Esterification
Starting Material	Methyl 2-hydroxy-4-methylbenzoate	5-chloro-2-hydroxy-4-methylbenzoic acid
Primary Reagents	SO2​Cl2​ or NCS, DCM	Methanol, SOCl2​ or H2​SO4​
Regioselectivity	High (C5 favored), trace C3 di-chloro	N/A (Chlorine pre-installed)
Typical Yield	80 - 85%	92 - 96%
Impurity Profile	Unreacted SM, 3,5-dichloro isomer	Unreacted carboxylic acid
Scalability	Good, but requires strict stoichiometry	Excellent, highly robust at scale
Cost Efficiency	High (Cheaper starting materials)	Moderate (Pre-chlorinated acid is costlier)

Synthesis Workflow Visualization

Comparative synthesis workflows for Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

References

• Title : 2,2,6,6-Tetramethylpiperidine-Catalyzed, Ortho-selective Chlorination of Phenols by Sulfuryl Chloride Source : The Journal of Organic Chemistry - ACS Publications URL :[Link]

• Title: WO2015075087A1 - Process for selective chlorination of salicylic acid derivatives Source: Google Patents URL

Sources

• 1. 773134-18-2|Methyl 5-chloro-2-hydroxy-4-methylbenzoate| Ambeed [ambeed.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2015075087A1 - Process for selective chlorination of salicylic acid derivatives - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Methyl 5-chloro-2-hydroxy-4-methylbenzoate proper disposal procedures

Standard Operating Procedure: Handling and Disposal of Methyl 5-chloro-2-hydroxy-4-methylbenzoate

Executive Summary & Chemical Profile

Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS: 773134-18-2)[1] is a chlorinated aromatic ester frequently utilized as an intermediate in pharmaceutical synthesis and drug development. Due to the presence of a chlorine substituent on the aromatic ring, this compound cannot be disposed of via standard organic waste streams. Improper disposal or low-temperature combustion of chlorinated aromatics can lead to the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans (PCDFs). Therefore, strict adherence to halogenated waste protocols is a fundamental regulatory and environmental requirement[2].

Quantitative Disposal Parameters

The following table outlines the critical physical and operational parameters required for the safe handling and destruction of this compound.

Parameter	Specification	Mechanistic Rationale
CAS Registry Number	773134-18-2	Ensures accurate institutional tracking and EPA RCRA compliance[1].
Waste Classification	Halogenated Organic	Chlorine content dictates specialized high-temperature destruction[2].
Incineration Temperature	> 1100 °C	High thermal energy is required to completely cleave the robust C-Cl bond and prevent dioxin formation[3].
Gas Residence Time	≥ 2.0 seconds	Ensures complete thermal oxidation of the aromatic ring structure[3].
Scrubber Reagent	Alkaline (e.g., NaOH)	Neutralizes corrosive hydrogen chloride (HCl) gas generated during combustion[3].

The Causality of Halogenated Waste Segregation

In chemical waste management, segregation is not merely a bureaucratic step; it is a fundamental thermodynamic requirement. Halogenated compounds possess a significantly lower calorific value (BTU) compared to their non-halogenated counterparts. Mixing Methyl 5-chloro-2-hydroxy-4-methylbenzoate with standard organic solvents disrupts the fuel-to-air ratio in commercial incinerators, potentially dropping the furnace temperature below the critical 1100°C threshold[4].

Furthermore, the combustion of chlorinated waste generates hydrogen chloride (HCl) gas. If halogenated waste is inadvertently routed to a facility lacking alkaline scrubbers, the resulting HCl will cause catastrophic corrosion to the incinerator's exhaust infrastructure and lead to toxic atmospheric emissions[3].

Step-by-Step Methodologies: Laboratory Disposal Protocols

Protocol A: Routine Laboratory Segregation & Containment

• Identify the Waste Stream: Confirm the presence of Methyl 5-chloro-2-hydroxy-4-methylbenzoate in the reaction mixture or solid waste. Designate this strictly as "Halogenated Organic Waste."

• Select Compatible Containment: Utilize High-Density Polyethylene (HDPE) or amber glass containers[2]. Causality: Halogenated organics can act as plasticizers or solvents for certain low-density polymers, leading to container breach over time.

• Volume Management: Fill liquid waste containers to no more than 80% capacity. Causality: Leaving a 20% headspace accommodates vapor pressure expansion caused by ambient temperature fluctuations in the laboratory.

• Labeling and Logging: Affix a standardized hazardous waste label detailing the exact chemical composition, concentration, and accumulation start date.

  • Self-Validation Check: Cross-reference the waste label with the lab's chemical inventory log to ensure the mass balance of the consumed reagent matches the waste generated.

Protocol B: Solid Spill Response and Decontamination

• Initial Isolation: Evacuate the immediate area. Don appropriate PPE, including nitrile gloves, chemical splash goggles, and a NIOSH-approved P95 or N95 particulate respirator[5]. Causality: The compound is a known skin, eye, and respiratory irritant; dust inhalation must be strictly avoided[5].

• Mechanical Collection: Using non-sparking tools, carefully sweep up the solid material without generating airborne dust. Causality: Standard vacuuming is prohibited because it will aerosolize the fine chlorinated dust; only specialized HEPA-filtered, explosion-proof vacuums are acceptable.

• Chemical Decontamination: Wipe the affected surface with a compatible solvent (e.g., a small amount of ethanol or isopropanol) to dissolve residual traces, then absorb the solvent with inert spill pads[2].

• Containment: Place all swept solids and contaminated spill pads into a sealed, labeled solid hazardous waste bucket.

Protocol C: Institutional Transfer and Final Destruction

• EHS Transfer: Transfer the sealed containers to the facility's Satellite Accumulation Area (SAA) for pickup by a licensed hazardous waste contractor.

• High-Temperature Incineration: The contractor transports the material to a permitted rotary kiln or liquid injection incinerator[2]. The waste is subjected to temperatures exceeding 1100°C with a residence time of at least 2 seconds[3].

• Flue Gas Scrubbing: The exhaust gases are passed through a wet scrubber utilizing a sodium hydroxide (NaOH) or calcium hydroxide (Ca(OH)₂) solution[3].

  • Self-Validation Check: The incinerator's continuous emissions monitoring system (CEMS) must verify that the effluent gas pH remains neutral and HCl concentrations are below regulatory limits before atmospheric release.

Disposal Workflow Visualization

The following diagram illustrates the lifecycle of halogenated waste from laboratory generation to safe environmental emission.

Workflow for the segregation, collection, and thermal destruction of halogenated organic waste.

References

• Source: bldpharm.
• Source: fishersci.
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Complete Guide to Personal Protective Equipment (PPE) for Handling Methyl 5-chloro-2-hydroxy-4-methylbenzoate

This document provides a comprehensive, step-by-step guide for the safe handling of Methyl 5-chloro-2-hydroxy-4-methylbenzoate (CAS No. 4068-78-4), a chlorinated aromatic ester. As researchers and drug development professionals, our commitment to safety is paramount. This guide moves beyond simple checklists to explain the causality behind each procedural step, ensuring a deep, actionable understanding of the necessary protective measures. Our protocols are designed as self-validating systems, grounded in established safety standards to build a foundation of trust and reliability in your laboratory operations.

Immediate Safety Briefing: Understanding the Hazard

Methyl 5-chloro-2-hydroxy-4-methylbenzoate is a solid substance that presents specific, immediate hazards upon contact or inhalation.[1] A thorough understanding of its GHS classification is the first step in implementing effective safety protocols.

Hazard Class	Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation.[2][3]
Eye Irritation	Category 2	H319: Causes serious eye irritation.[2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[2][3][4]

These classifications dictate the necessity of a multi-faceted PPE strategy focused on preventing skin contact, eye exposure, and the inhalation of airborne particles.

The Core Principle: Hierarchy of Controls

Before detailing specific PPE, it is critical to adhere to the Hierarchy of Controls , a fundamental principle of occupational safety. The most effective controls are at the top of the pyramid. PPE, while essential, is the last line of defense.

• Elimination/Substitution: Not applicable for specific research protocols.

• Engineering Controls: This is your primary barrier. Always handle Methyl 5-chloro-2-hydroxy-4-methylbenzoate inside a certified chemical fume hood to control dust and vapors at the source.[5][6] The laboratory must be equipped with accessible eyewash stations and safety showers.[3]

• Administrative Controls: Develop and strictly follow a written Chemical Hygiene Plan (CHP) as mandated by OSHA.[7][8][9] This includes standard operating procedures (SOPs), clear labeling, and comprehensive training for all personnel.[8][9]

• Personal Protective Equipment (PPE): Used to protect the individual when engineering and administrative controls cannot eliminate all risks.

Part 1: Personal Protective Equipment (PPE) Selection Protocol

The selection of appropriate PPE is based directly on the identified hazards: skin, eye, and respiratory irritation.

Hand Protection: Selecting the Right Glove

As an aromatic and chlorinated compound, this chemical requires careful glove selection. Aromatic hydrocarbons are known to attack many common glove materials.[10] Therefore, a single glove type may not be sufficient for all applications.

For Incidental Contact (Handling solids, preparing solutions):

• Nitrile Gloves: Provide adequate protection against splashes and brief contact with the solid chemical.[11][12] They offer good dexterity for fine manipulations. Always double-glove to provide an extra layer of protection and facilitate safe removal of the outer glove if contamination occurs.

For Extended Contact or Immersion (Spill cleanup, handling large quantities):

• Butyl Rubber Gloves: These gloves are highly recommended for protection against esters, ketones, and aromatic compounds.[13][14] They offer superior resistance but may reduce dexterity.

• Viton™ Gloves: Offer excellent resistance to aromatic and chlorinated solvents, though they can be more expensive and may have lower physical durability.[11][15]

Glove Material	Performance with Aromatic Compounds	Recommended Use Case
Nitrile	Fair to Good (Splash)	Primary Choice: Weighing, transfers, solution prep (double-gloved).
Butyl Rubber	Excellent	Spill cleanup, extended handling, high-concentration solutions.[13][14]
Neoprene	Fair	Can be an alternative to nitrile, good physical properties.[11][13]
Natural Rubber (Latex)	Poor	Not Recommended. Prone to degradation by aromatic compounds.[10]

Action Protocol: Always inspect gloves for tears or punctures before use. After handling, remove gloves using a technique that avoids skin contact with the outer surface and dispose of them as hazardous waste. Wash hands thoroughly with soap and water after removing gloves.

Eye and Face Protection: A Non-Negotiable Barrier

Given the "Causes serious eye irritation" classification, robust eye protection is mandatory.[2][3]

• Chemical Splash Goggles: Must be worn at all times when the chemical is being handled, even inside a fume hood. They must provide a complete seal around the eyes to protect from dust, splashes, and vapors. Standard safety glasses with side shields are insufficient.[14]

• Face Shield: A face shield must be worn in addition to chemical splash goggles when there is a significant risk of splashing or when handling larger quantities (e.g., more than 50 grams) of the material.[14][16][17]

Skin and Body Protection

• Laboratory Coat: A clean, flame-resistant lab coat with a fully buttoned front and tight-fitting cuffs is required.[14] This protects street clothes and skin from contamination.

• Full-Length Pants and Closed-Toe Shoes: This is a mandatory laboratory standard. Skin on the legs and feet must be fully covered.

Respiratory Protection

Engineering controls (i.e., a chemical fume hood) are the primary method for preventing respiratory exposure.[5] Respiratory protection should only be used when engineering controls are not feasible or during a large spill cleanup, and requires enrollment in a formal Respiratory Protection Program.[8][16]

• For Particulates (Dust): If handling the solid outside of a fume hood is unavoidable, a NIOSH-approved respirator with P95 or P100 particulate filters is required.[4]

• For Vapors/Mists: If the compound is heated or aerosolized, a respirator with organic vapor cartridges in combination with particulate filters (OV/P95) would be necessary.[4]

Part 2: Operational Workflow for Safe Handling

This section provides a step-by-step procedural guide for a typical laboratory workflow involving Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Experimental Workflow Diagram

Caption: Safe handling workflow for Methyl 5-chloro-2-hydroxy-4-methylbenzoate.

Step-by-Step PPE Donning Sequence

• Lab Coat: Don your lab coat and fasten all buttons.

• Eye/Face Protection: Put on your chemical splash goggles. If required, place the face shield over the goggles.

• Respirator (if required): Perform a positive and negative pressure seal check.

• Gloves: Don your first pair of nitrile gloves (inner). Don your second, outer pair of nitrile or butyl rubber gloves, ensuring the cuffs are pulled over the cuffs of your lab coat.

Step-by-Step PPE Doffing Sequence (to prevent self-contamination)

• Outer Gloves: While still in the work area, remove the outer, most contaminated pair of gloves. Peel them off so they turn inside-out. Dispose of them in the designated hazardous waste container.

• Lab Coat: Step out of the immediate work area. Unbutton and remove your lab coat by folding it in on itself without touching the outer surface.

• Face Shield/Goggles: Remove your face shield (if used), followed by your goggles, by handling the strap.

• Inner Gloves: Remove the final pair of gloves, again, by peeling them inside-out.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water for at least 20 seconds.

Part 3: Emergency Procedures and Disposal

Exposure Response

• Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with plenty of soap and water for at least 15 minutes.[4][18] Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[2][3] If breathing is difficult, provide oxygen. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4] Seek immediate medical attention.

Spill Response

For a small spill of solid material within a fume hood:

• Ensure proper PPE is worn, including double gloves and goggles.

• Gently sweep up the material, avoiding dust creation, and place it into a labeled, sealed container for hazardous waste disposal.[4]

• Decontaminate the area with an appropriate solvent (e.g., isopropanol or ethanol), followed by soap and water.[19]

• Dispose of all cleanup materials as hazardous waste.

Waste Disposal

All materials contaminated with Methyl 5-chloro-2-hydroxy-4-methylbenzoate, including used PPE, weighing papers, and disposable labware, must be disposed of as hazardous chemical waste.[2][3]

• Collect all waste in a clearly labeled, sealed container.

• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Follow all local, state, and federal regulations for hazardous waste disposal.

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